fmoc-Tyrosinol(tbu)

• CAS: 187526-99-4

Core Science & Biosynthesis

An In-Depth Technical Guide to Fmoc-O-tert-butyl-L-tyrosine [Fmoc-Tyr(tBu)-OH] for Advanced Peptide Synthesis

This guide provides an in-depth exploration of Fmoc-O-tert-butyl-L-tyrosine, a cornerstone reagent in modern solid-phase peptide synthesis (SPPS). Tailored for researchers, chemists, and professionals in drug development, this document elucidates the compound's chemical properties, structure, and critical role in the synthesis of high-purity peptides. We will delve into the causality behind its application, provide field-proven protocols, and offer insights to ensure the integrity and success of your synthetic endeavors.

Introduction: Distinguishing Fmoc-Tyr(tBu)-OH from Fmoc-Tyrosinol(tBu)

It is crucial to first address a potential point of terminological ambiguity. The subject of this guide is Fmoc-O-tert-butyl-L-tyrosine , commonly abbreviated as Fmoc-Tyr(tBu)-OH . This is the N-α-Fmoc and side-chain O-tert-butyl protected form of the amino acid L-tyrosine.

Occasionally, the term "Fmoc-Tyrosinol(tBu)" is encountered. L-Tyrosinol is the reduced form of L-tyrosine, where the carboxylic acid functional group is converted to a primary alcohol.[1] While derivatives of tyrosinol have their own applications, the predominant reagent used in peptide synthesis to incorporate a protected tyrosine residue is unequivocally Fmoc-Tyr(tBu)-OH.[2] This guide will focus exclusively on this vital amino acid derivative.

Fmoc-Tyr(tBu)-OH is an indispensable component of the widely adopted Fmoc/tBu orthogonal strategy in SPPS.[3][4] The strategic placement of the base-labile fluorenylmethoxycarbonyl (Fmoc) group on the alpha-amino group and the acid-labile tert-butyl (tBu) group on the phenolic hydroxyl side chain allows for the sequential and controlled assembly of amino acids into a peptide chain with high fidelity.[5]

Chemical Properties and Structure of Fmoc-Tyr(tBu)-OH

A thorough understanding of the physicochemical properties of Fmoc-Tyr(tBu)-OH is fundamental to its effective use. These properties dictate its solubility, stability, and reactivity during peptide synthesis.

Chemical Structure

The structure of Fmoc-Tyr(tBu)-OH features a chiral center at the alpha-carbon, the N-terminal Fmoc protecting group, and the O-tert-butyl ether on the side chain of the tyrosine residue.

Caption: Chemical Structure of Fmoc-O-tert-butyl-L-tyrosine.

Physicochemical Data

The following table summarizes the key physicochemical properties of Fmoc-Tyr(tBu)-OH.

Property	Value	Reference(s)
CAS Number	71989-38-3	[6]
Molecular Formula	C₂₈H₂₉NO₅	[6]
Molecular Weight	459.53 g/mol	[6]
Appearance	White to off-white crystalline powder	[6]
Melting Point	~143-155 °C	[6]
Solubility	Soluble in DMF, DMSO; sparingly soluble in ethanol	[7]
Storage	Store at 2-8°C, desiccated	[6]

The Rationale for Orthogonal Protection in Peptide Synthesis

The success of SPPS hinges on the concept of orthogonal protection, where different protecting groups can be removed under distinct chemical conditions without affecting others. The Fmoc/tBu strategy is a prime example of this principle.[3]

• The Fmoc Group (Base-Labile): The N-α-Fmoc group is stable to acidic conditions but is readily cleaved by a mild base, typically a solution of 20% piperidine in dimethylformamide (DMF). This allows for the iterative deprotection of the N-terminus of the growing peptide chain, preparing it for the coupling of the next amino acid.[5]

• The tBu Group (Acid-Labile): The tert-butyl ether protecting the tyrosine side chain is stable to the basic conditions used for Fmoc removal. This is critical to prevent unwanted side reactions at the nucleophilic hydroxyl group during peptide elongation. The tBu group is efficiently removed during the final cleavage step from the solid support using a strong acid, such as trifluoroacetic acid (TFA).[5]

This orthogonality ensures that the integrity of the peptide sequence is maintained throughout the synthesis, leading to a higher yield of the desired product and simplifying purification.

Synthesis of Fmoc-Tyr(tBu)-OH

While Fmoc-Tyr(tBu)-OH is commercially available, understanding its synthesis provides valuable insight into its purity and potential impurities. A common synthetic route involves the protection of the L-tyrosine side chain followed by the introduction of the Fmoc group.[8]

Representative Synthesis Protocol

The following is a representative protocol for the laboratory-scale synthesis of Fmoc-Tyr(tBu)-OH:

• O-tert-butylation of L-tyrosine: L-tyrosine is reacted with isobutylene in the presence of a strong acid catalyst (e.g., sulfuric acid) in a suitable solvent like dioxane to form O-tert-butyl-L-tyrosine.

• N-Fmoc Protection: The resulting O-tert-butyl-L-tyrosine is then dissolved in a mixture of dioxane and aqueous sodium carbonate solution. Fmoc-succinimide (Fmoc-OSu) or Fmoc-chloride (Fmoc-Cl) is added to the solution to introduce the Fmoc group onto the alpha-amino group.

• Workup and Purification: The reaction mixture is worked up by extraction and acidification. The crude product is then purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield pure Fmoc-Tyr(tBu)-OH.[8]

Application in Solid-Phase Peptide Synthesis (SPPS)

Fmoc-Tyr(tBu)-OH is a fundamental building block in the SPPS workflow. The following section details its use in a typical synthesis cycle.

SPPS Workflow Overview

Caption: Mechanism of Fmoc deprotection using piperidine.

tBu Group Removal

The tBu group is cleaved under strongly acidic conditions, typically with TFA, via a carbocationic mechanism.

Caption: Mechanism of tBu group cleavage by TFA and subsequent scavenging.

Analytical Characterization for Quality Control

Ensuring the purity of Fmoc-Tyr(tBu)-OH is paramount for the synthesis of high-quality peptides. High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are key analytical techniques for this purpose.

HPLC Analysis

Reversed-phase HPLC (RP-HPLC) with UV detection is the standard method for assessing the purity of Fmoc-Tyr(tBu)-OH.

• Typical Method: A C18 column with a gradient elution using water and acetonitrile, both containing 0.1% TFA, is commonly employed.

• Purity Assessment: The purity is determined by the area percentage of the main peak. UV detection at 254 nm and 301 nm is effective for observing the Fmoc group.

• Common Impurities: Potential impurities include the free amino acid (Tyr(tBu)-OH), the corresponding dipeptide, and the unprotected Fmoc-Tyr-OH. [9]

¹H NMR Spectroscopy

¹H NMR spectroscopy confirms the chemical structure of Fmoc-Tyr(tBu)-OH.

• Characteristic Signals:

  • Aromatic Protons (Fmoc and Tyrosine): Multiple signals between 6.8 and 7.8 ppm.

  • Fmoc CH and CH₂ Protons: Signals typically between 4.2 and 4.5 ppm.

  • Alpha-Proton: A multiplet around 4.5 ppm.

  • Beta-Protons: Diastereotopic protons appearing as multiplets between 2.8 and 3.2 ppm.

  • tert-Butyl Protons: A characteristic sharp singlet at approximately 1.3 ppm, integrating to 9 protons.

Troubleshooting and Field-Proven Insights

Even with optimized protocols, challenges can arise in SPPS.

• Incomplete Coupling: If a Kaiser test is positive after the coupling of Fmoc-Tyr(tBu)-OH, a second coupling (double coupling) should be performed before proceeding to the next deprotection step.

• Deletion Sequences: The presence of peptides missing the tyrosine residue in the final product can result from incomplete Fmoc deprotection of the preceding residue or inefficient coupling of Fmoc-Tyr(tBu)-OH. Ensuring high-purity reagents and allowing adequate reaction times are crucial for prevention. [10]* Racemization: While generally low, some activation methods can lead to racemization. Using DIC/HOBt or adding HOAt to uronium salt-based couplings can minimize this risk. The use of a weaker base like 2,4,6-collidine instead of DIPEA is also recommended for sensitive couplings. [11]

Conclusion

Fmoc-O-tert-butyl-L-tyrosine is a meticulously designed and indispensable reagent for modern peptide synthesis. Its orthogonal protecting groups, the base-labile Fmoc and the acid-labile tBu, provide the necessary control and selectivity for the synthesis of complex and high-purity peptides. A comprehensive understanding of its chemical properties, the rationale behind its use, and the nuances of its application in SPPS, as detailed in this guide, empowers researchers to achieve greater success in their drug discovery and development endeavors.

References

• BenchChem. (2025). Technical Support Center: Fmoc-Tyr(tBu)-OH Synthesis and Peptide Integrity.

• BenchChem. (2025). Standard Protocol for Coupling Fmoc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS).

• BenchChem. (2025). Application Notes and Protocols for Fmoc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS).

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• RSC Publishing. (2020). Greening Fmoc/tBu solid-phase peptide synthesis. Retrieved from

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• Aapptec Peptides. (n.d.). SYNTHESIS NOTES. Retrieved from

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A Technical Guide to the Strategic Incorporation of Fmoc-Tyrosinol(tBu) in Advanced Peptide Synthesis

Abstract

The deliberate incorporation of non-canonical structural motifs into peptide scaffolds is a cornerstone of modern drug discovery and chemical biology. It offers a powerful strategy to modulate pharmacological properties such as receptor affinity, metabolic stability, and bioavailability. Fmoc-Tyrosinol(tBu), a protected amino alcohol derivative of tyrosine, represents a pivotal building block for the synthesis of C-terminal peptide alcohols and other modified peptidomimetics. This guide provides an in-depth technical overview of the strategic application of Fmoc-Tyrosinol(tBu) in solid-phase peptide synthesis (SPPS), elucidating the rationale behind its use, detailed experimental protocols, and the critical role of its protecting groups in achieving high-fidelity synthesis of complex peptide derivatives.

Introduction: The Rationale for C-Terminal Modification with Tyrosinol

Standard solid-phase peptide synthesis (SPPS) yields peptides with a C-terminal carboxylic acid or amide. While foundational, these termini are often susceptible to rapid enzymatic degradation in vivo. The substitution of the C-terminal carboxyl group with a hydroxymethyl group, yielding a peptide alcohol, is a key chemical modification strategy. Peptide alcohols often exhibit enhanced metabolic stability against carboxypeptidases and can display altered binding modes and pharmacological activities.[1][2][3] For instance, octreotide, a successful somatostatin analog, incorporates a C-terminal threoninol, highlighting the therapeutic value of this modification.[1]

Fmoc-Tyrosinol(tBu) is the precursor for introducing a C-terminal tyrosinol residue. The tyrosine side chain's phenolic hydroxyl group is a versatile handle for further modifications, such as radioiodination for imaging studies or the attachment of other functional moieties.[4] This makes Tyrosinol-terminated peptides particularly valuable for developing targeted therapeutics and diagnostic agents.

The Chemistry of Protection: A Tale of Two Groups

The successful application of Fmoc-Tyrosinol(tBu) in SPPS hinges on its orthogonal protection scheme, a fundamental principle of the widely adopted Fmoc/tBu strategy.[5][6][7][8][9] This strategy allows for the selective removal of protecting groups under distinct chemical conditions, ensuring the integrity of the growing peptide chain and the side chains of other incorporated amino acids.[10][11][12]

• The Nα-Fmoc Group (9-Fluorenylmethyloxycarbonyl): This temporary protecting group shields the α-amino group of the tyrosinol. Its key feature is its lability to basic conditions, typically a 20% solution of piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[5][12][13] This deprotection is rapid and occurs under mild conditions that do not affect the acid-labile side-chain protecting groups or the bond to the resin support.[9][10]

• The O-tBu Group (tert-Butyl): The phenolic hydroxyl group of the tyrosine side chain is nucleophilic and would otherwise be prone to undesirable side reactions (e.g., acylation) during peptide coupling steps.[14][15] The tert-butyl ether provides robust protection against these reactions. The tBu group is stable to the basic conditions used for Fmoc removal but is readily cleaved under strongly acidic conditions, typically with high concentrations of trifluoroacetic acid (TFA) during the final cleavage of the peptide from the resin.[5][12][16][17]

This orthogonal relationship is the cornerstone of the Fmoc/tBu strategy, enabling precise and controlled peptide assembly.[11][18]

Diagram: Orthogonal Deprotection Strategy

Caption: The iterative four-step cycle of solid-phase peptide synthesis.

Final Cleavage and Deprotection: Releasing the Peptide Alcohol

The final step involves cleaving the synthesized peptide from the resin support and simultaneously removing all acid-labile side-chain protecting groups, including the tBu group on the tyrosinol.

The Critical Role of Scavengers

During TFA-mediated cleavage, the tBu group is released as a highly reactive tert-butyl cation. [12][19]This electrophile can re-attach to nucleophilic residues within the peptide, such as the deprotected tyrosine phenol ring, tryptophan indoles, or methionine thioethers, leading to difficult-to-remove impurities. [19]To prevent these side reactions, a "scavenger cocktail" is essential.

Table 1: Common Scavengers and Their Functions

Scavenger	Chemical Structure	Primary Function
Triisopropylsilane (TIS)	(iPr)₃SiH	Highly efficient at reducing and trapping carbocations. [19]
Water (H₂O)	H₂O	Hydrates carbocations, preventing re-attachment. [19]
1,2-Ethanedithiol (EDT)	HSCH₂CH₂SH	Protects cysteine and methionine; traps tBu cations. [19]
Thioanisole	C₆H₅SCH₃	Protects against re-alkylation and helps cleave other protecting groups. [19]

Protocol 3: Cleavage and Global Deprotection

• Preparation: After the final synthesis cycle and N-terminal Fmoc deprotection, wash the peptide-resin with DCM and dry it thoroughly under vacuum.

• Cleavage Cocktail: Prepare a fresh cleavage cocktail. For a standard peptide containing tyrosinol, a common and effective mixture is TFA/TIS/H₂O (95:2.5:2.5, v/v/v) . [19]3. Reaction: In a fume hood, add the cleavage cocktail to the dried resin (approx. 10 mL per gram of starting resin). Agitate at room temperature for 2-3 hours. [5]4. Peptide Collection: Filter the resin and collect the TFA filtrate, which now contains the cleaved peptide. Wash the resin with a small amount of fresh TFA to ensure complete recovery.

• Precipitation: Add the TFA solution dropwise into a 10-fold volume of ice-cold diethyl ether. A white precipitate of the crude peptide should form.

• Isolation: Pellet the peptide by centrifugation, decant the ether, and wash the pellet 2-3 more times with cold ether to remove residual scavengers and cleaved protecting groups.

• Drying: Dry the final peptide pellet under vacuum.

Characterization and Purity Analysis

The crude peptide must be analyzed to confirm its identity and purity before purification.

• Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI-MS) or MALDI-TOF are used to verify the molecular weight of the synthesized peptide alcohol, confirming the successful incorporation of all amino acids and tyrosinol. [20][21]* High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is the standard method for assessing the purity of the crude peptide and for its subsequent purification. [22][23]A gradient of water and acetonitrile, both typically containing 0.1% TFA, is used to separate the target peptide from deletion sequences and other synthesis-related impurities.

Conclusion

Fmoc-Tyrosinol(tBu) is an indispensable reagent for the synthesis of C-terminal peptide alcohols, a class of molecules with significant potential in drug development due to their enhanced stability and unique biological properties. A thorough understanding of the orthogonal Fmoc/tBu protection strategy, appropriate resin loading techniques, and the critical importance of scavenger-mediated cleavage is paramount for the successful synthesis of high-purity tyrosinol-containing peptides. The protocols and principles outlined in this guide provide a robust framework for researchers and drug development professionals to leverage this valuable building block in the creation of novel and effective peptide-based therapeutics.

References

• Benchchem. Application Notes and Protocols for Fmoc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS).
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• The Sanderson Group, Durham University.
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• Amino Acid Deriv
• ResearchGate. Functionalized Resins for the Synthesis of Peptide Alcohols | Request PDF.
• PubMed. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• ASM Journals. Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives.
• The Essential Role of Fmoc-Tyr(tBu)-OH in Custom Peptide Synthesis.
• ACS Publications. Chemical Synthesis of Natural Product Peptides: Coupling Methods for the Incorporation of Noncoded Amino Acids into Peptides.
• AltaBioscience. Fmoc Amino Acids for SPPS.
• ResearchGate. (PDF) Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Methods and protocols of modern solid phase peptide synthesis.
• Aapptec Peptides. Fmoc-Tyr(tBu)-OH [71989-38-3].
• Protecting Groups in Peptide Synthesis: A Detailed Guide.
• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS).
• AAPPTEC. Amino Acid Alcohols for Peptide Synthesis Archives.
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The Strategic Incorporation of C-Terminal Alcohols in Peptides: A Technical Guide to the Mechanism of Action of Fmoc-Tyrosinol(tBu) in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The functionalization of a peptide's C-terminus with an alcohol group offers a valuable strategy in medicinal chemistry and drug development to enhance biological activity, improve pharmacokinetic profiles, and enable further chemical modifications. The incorporation of these moieties during Solid-Phase Peptide Synthesis (SPPS) requires specialized building blocks, among which Fmoc-Tyrosinol(tBu) stands out for the introduction of a C-terminal tyrosinol residue. This in-depth technical guide elucidates the core principles and mechanism of action of Fmoc-Tyrosinol(tBu) in modern Fmoc-based SPPS. We will explore the strategic importance of the fluorenylmethyloxycarbonyl (Fmoc) and tert-butyl (tBu) protecting groups, detail the mechanistic steps of coupling and deprotection, and provide field-proven protocols for its successful application.

Introduction: The Significance of C-Terminal Peptide Alcohols

While the vast majority of peptides synthesized for therapeutic and research purposes possess a C-terminal carboxylic acid or amide, the introduction of a C-terminal alcohol provides a unique chemical handle with significant implications. Peptide alcohols are crucial in the development of bioactive peptides and pharmaceuticals, where they can mimic natural structures, enhance stability against enzymatic degradation, and serve as key intermediates for bioconjugation and the creation of advanced biomaterials.[1] Fmoc-Tyrosinol(tBu) is a key reagent in this context, allowing for the direct and stereochemically controlled incorporation of a protected tyrosinol residue at the C-terminus of a peptide sequence during SPPS.[1]

The Orthogonal Protection Strategy of Fmoc-Tyrosinol(tBu)

The successful stepwise assembly of a peptide on a solid support hinges on a robust and orthogonal protecting group strategy.[2][3] In Fmoc-Tyrosinol(tBu), two key protecting groups are employed, each with a distinct lability that allows for selective removal at different stages of the synthesis.

• The Nα-Fmoc (9-fluorenylmethoxycarbonyl) Group: This is a temporary protecting group for the α-amino group of the tyrosinol.[4] Its primary function is to prevent self-polymerization and to ensure that only the desired amino acid is coupled at each step.[3] The Fmoc group is stable to acidic conditions but is readily cleaved by a weak base, typically a solution of piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[3][5] This base-lability is the cornerstone of the Fmoc/tBu SPPS strategy.[6]

• The Side-Chain tBu (tert-butyl) Group: The phenolic hydroxyl group of the tyrosine side chain is highly nucleophilic and, if left unprotected, can lead to undesirable side reactions such as O-acylation during the coupling of subsequent amino acids.[7] To prevent this, a tert-butyl ether protecting group is employed. The tBu group is stable to the basic conditions used for Fmoc deprotection but is readily cleaved by strong acids, such as trifluoroacetic acid (TFA), during the final cleavage of the peptide from the resin.[8]

This orthogonal protection scheme, where the Nα-protecting group is base-labile and the side-chain protecting group is acid-labile, is fundamental to the success of Fmoc-based SPPS.[2]

Mechanism of Action in SPPS: A Step-by-Step Elucidation

The incorporation of Fmoc-Tyrosinol(tBu) to generate a C-terminal peptide alcohol follows the iterative cycle of deprotection and coupling that defines SPPS. However, the key difference lies in the nature of the bond formed during the coupling step.

Initial Loading onto the Resin (for the first residue)

For the synthesis of a peptide with a C-terminal tyrosinol, the Fmoc-Tyrosinol(tBu) must first be anchored to a suitable solid support. This is typically achieved by reacting the hydroxyl group of the tyrosinol with a resin that has a linker susceptible to esterification, such as a 2-chlorotrityl chloride resin.

The SPPS Cycle for Peptide Elongation

The core of the synthesis involves the iterative addition of Fmoc-protected amino acids to the growing peptide chain.

The cycle begins with the removal of the Fmoc group from the N-terminus of the resin-bound peptide. This is achieved by treating the peptide-resin with a solution of 20% piperidine in DMF. The mechanism proceeds via a β-elimination reaction, initiated by the abstraction of the acidic proton on the fluorenyl ring by piperidine.[5] This leads to the formation of a dibenzofulvene-piperidine adduct and the liberation of the free N-terminal amine of the peptide.[3]

Resin_Peptide_Fmoc [label="Resin-Peptide-NH-Fmoc"]; Piperidine [label="20% Piperidine in DMF", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Deprotection [label="Fmoc Removal\n(β-elimination)", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Resin_Peptide_NH2 [label="Resin-Peptide-NH2\n(Free Amine)"]; DBF_Adduct [label="Dibenzofulvene-Piperidine Adduct", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Resin_Peptide_Fmoc -> Deprotection; Piperidine -> Deprotection; Deprotection -> Resin_Peptide_NH2; Deprotection -> DBF_Adduct; }

Fmoc Deprotection Workflow

The subsequent Fmoc-protected amino acid is then coupled to the newly liberated N-terminal amine. To facilitate the formation of the amide bond, the carboxylic acid of the incoming amino acid must be activated.[4] This is typically achieved using a coupling reagent.

Coupling Reagent Class	Examples	Mechanism of Action
Carbodiimides	DIC, EDC	Forms a highly reactive O-acylisourea intermediate which is then attacked by the N-terminal amine.
Phosphonium Salts	PyBOP, PyAOP	Reacts with the carboxylic acid to form a reactive phosphonium ester.
Aminium/Uronium Salts	HBTU, HATU, HCTU	Forms an active ester (often with an additive like HOBt or HOAt) that readily reacts with the N-terminal amine.[4][9]

The activated amino acid is then added to the deprotected peptide-resin, leading to the formation of a new peptide bond and the elongation of the peptide chain.[5]

Fmoc_AA_OH [label="Fmoc-AA-OH"]; Coupling_Reagent [label="Coupling Reagent\n(e.g., HBTU, DIC)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Activation [label="Carboxyl Activation", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Activated_Ester [label="Activated Fmoc-AA\n(e.g., Active Ester)"]; Resin_Peptide_NH2 [label="Resin-Peptide-NH2"]; Coupling [label="Peptide Bond Formation", shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Elongated_Peptide [label="Resin-Peptide-(AA)-NH-Fmoc"];

Fmoc_AA_OH -> Activation; Coupling_Reagent -> Activation; Activation -> Activated_Ester; Activated_Ester -> Coupling; Resin_Peptide_NH2 -> Coupling; Coupling -> Elongated_Peptide; }

Amino Acid Coupling Workflow

This cycle of deprotection and coupling is repeated until the desired peptide sequence is assembled.

Final Cleavage and Deprotection

Once the peptide synthesis is complete, the peptide must be cleaved from the solid support, and all side-chain protecting groups, including the tBu group on the tyrosinol, must be removed. This is accomplished by treating the peptide-resin with a strong acid cleavage cocktail, most commonly trifluoroacetic acid (TFA).[8]

The cleavage cocktail typically contains scavengers to "trap" the reactive carbocations that are generated during the deprotection of acid-labile groups. The tBu group, upon cleavage, forms a tert-butyl cation, which is a potent electrophile that can re-attach to nucleophilic residues in the peptide, such as the phenolic ring of the deprotected tyrosinol. Common scavengers include triisopropylsilane (TIS) and water.

The final result is the fully deprotected peptide with a C-terminal tyrosinol.

Experimental Protocols

The following are generalized protocols and should be optimized for specific peptide sequences and synthesis scales.

Nα-Fmoc Deprotection

• Swell the peptide-resin in DMF for 30 minutes.

• Drain the DMF.

• Add a solution of 20% piperidine in DMF to the resin.

• Agitate for 3 minutes and drain.

• Add a fresh solution of 20% piperidine in DMF.

• Agitate for 15-20 minutes.[8]

• Drain the solution and wash the resin thoroughly with DMF (5-7 times).

Coupling of the Next Fmoc-Amino Acid (Example with HBTU/DIPEA)

• In a separate vessel, dissolve the Fmoc-amino acid (3-5 equivalents relative to resin loading) and HBTU (3-5 equivalents) in DMF.

• Add N,N-diisopropylethylamine (DIPEA) (6-10 equivalents) to the solution and pre-activate for 1-2 minutes.

• Add the activated amino acid solution to the deprotected peptide-resin.

• Agitate the mixture for 1-2 hours at room temperature.[8]

• Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times).

Final Cleavage and Deprotection

• Wash the final peptide-resin with dichloromethane (DCM) and dry under vacuum.

• Prepare a cleavage cocktail, for example: 95% TFA, 2.5% TIS, 2.5% water.

• In a fume hood, add the cleavage cocktail to the dry peptide-resin.

• Agitate at room temperature for 2-3 hours.[8]

• Filter the resin and collect the filtrate containing the peptide.

• Precipitate the crude peptide by adding the TFA solution dropwise to cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether 2-3 times.

• Dry the peptide pellet under vacuum.

Parameter	Typical Value/Condition	Reference(s)
Resin Swelling Time	30-60 minutes in DMF or DCM	[8]
Fmoc Deprotection	20% piperidine in DMF, 2 x (3 min + 15-20 min)	[8]
Coupling Activation	Fmoc-AA/HBTU/DIPEA (1:1:2 molar ratio)	[4]
Coupling Time	1-2 hours at room temperature	[8]
Final Cleavage	95% TFA / 2.5% TIS / 2.5% H₂O, 2-3 hours	[8]
Peptide Precipitation	Cold diethyl ether (10-fold volume excess)	[8]

Conclusion

Fmoc-Tyrosinol(tBu) is an indispensable tool for the synthesis of peptides with C-terminal tyrosinol residues. Its robust and orthogonal protection strategy, coupled with well-established SPPS protocols, allows for the efficient and reliable incorporation of this important functional group. A thorough understanding of the underlying mechanisms of protection, deprotection, and coupling is paramount for researchers to troubleshoot syntheses and to rationally design novel peptide-based therapeutics and research tools. The ability to strategically modify the C-terminus of a peptide opens up a vast landscape of possibilities for enhancing biological function and creating next-generation peptide drugs.

References

• Propeptide. (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. Retrieved January 17, 2026, from [Link]

• Luxembourg Bio Technologies. (2014). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. International Journal of Peptide Research and Therapeutics, 20, 53–69.

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved January 17, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Essential Role of Fmoc-Tyr(tBu)-OH in Custom Peptide Synthesis. Retrieved January 17, 2026, from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Recent Advances in the Synthesis of C-Terminally Modified Peptides. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2024). Challenges with the Synthesis of a Macrocyclic Thioether Peptide: From Milligram to Multigram Using Solid Phase Peptide Synthesis (SPPS). Retrieved January 17, 2026, from [Link]

• Springer Nature. (2016). C-Terminally modified peptides via cleavage of the HMBA linker by O-, N- or S-nucleophiles. Amino Acids, 48(5), 1261-1268.

• Amerigo Scientific. (n.d.). Decoding the Art of Chemical Synthesis: A Deep Dive into Solid-Phase Peptide Synthesis and SPPS Resins. Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Retrieved January 17, 2026, from [Link]

• PubMed. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Google Patents. (n.d.). US8022181B2 - Composition and method for the release of protected peptides from a resin.
• Google Patents. (n.d.). WO2015028599A1 - Cleavage of synthetic peptides.

• ResearchGate. (n.d.). The formation and hydrolysis of the active ester made from α-amino acid.... Retrieved January 17, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Active ester-based peptide bond formation and its application in peptide synthesis. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). (A) Comparison of Boc and Fmoc SPPS. Fmoc/tBu SPPS employs removal of.... Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (2023). Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis. Retrieved January 17, 2026, from [Link]

• ChemRxiv. (n.d.). to C-Peptide Synthesis, Arguably the Future for Sustainable Production† Kinshuk Ghosh and Wil. Retrieved January 17, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Greening Fmoc/tBu solid-phase peptide synthesis. Retrieved January 17, 2026, from [Link]

• Reddit. (2018, July 14). Solid Phase Synthesis-- What are the major problems in the lab?. r/Biochemistry. Retrieved January 17, 2026, from [Link]

• Mastering SPPS. (n.d.). Mastering Solid Phase Peptide Synthesis (SPPS). Retrieved January 17, 2026, from [Link]

Sources

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• 2. peptide.com [peptide.com]
• 3. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 4. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
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The Solubility Profile of Fmoc-Tyrosinol(tBu): A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Abstract

Fmoc-Tyrosinol(tBu), a key building block in modern peptide synthesis and medicinal chemistry, presents unique handling characteristics due to its structural complexity. This in-depth technical guide provides a thorough examination of the solubility of Fmoc-Tyrosinol(tBu) in N,N-Dimethylformamide (DMF) and other common organic solvents. By elucidating the physicochemical principles that govern its solubility, this guide offers field-proven insights and practical protocols to empower researchers, scientists, and drug development professionals in optimizing their synthetic workflows and ensuring experimental reproducibility.

Introduction: The Significance of Fmoc-Tyrosinol(tBu) in Advanced Peptide Chemistry

Fmoc-O-tert-butyl-L-tyrosinol, systematically named (2S)-2-[(fluoren-9-ylmethoxy)formamido]-3-[4-(2-methyl-2-propanyl)oxyphenyl]propan-1-ol, is a protected amino alcohol derivative of tyrosine. The presence of the fluorenylmethoxycarbonyl (Fmoc) group on the amine and a tert-butyl (tBu) ether on the phenolic hydroxyl group provides orthogonal protection, a cornerstone of modern solid-phase peptide synthesis (SPPS). This strategic protection allows for the selective deprotection of the Fmoc group under mild basic conditions, preserving the acid-labile tBu group and the integrity of the growing peptide chain.[1][2]

The unique structure of Fmoc-Tyrosinol(tBu), featuring a terminal hydroxyl group instead of a carboxylic acid, makes it a valuable precursor for the synthesis of peptide alcohols, esters, and other modified peptide structures with significant therapeutic and research applications.[3] Its enhanced solubility and reactivity are critical for its successful application in complex peptide synthesis and drug development.[3]

Physicochemical Determinants of Fmoc-Tyrosinol(tBu) Solubility

The solubility of Fmoc-Tyrosinol(tBu) is a multifactorial property governed by its distinct molecular architecture. Understanding these factors is paramount for rational solvent selection and the prevention of common synthetic pitfalls such as incomplete dissolution and reaction failures.

• The Fmoc Group: The large, hydrophobic fluorenylmethoxycarbonyl group significantly influences the molecule's solubility profile. While it contributes to solubility in many organic solvents, its aromatic nature can also lead to π-π stacking and aggregation, potentially reducing solubility, especially in less polar environments.[4][5]

• The tert-Butyl (tBu) Ether: The bulky and hydrophobic tBu protecting group on the tyrosine side chain further enhances the nonpolar character of the molecule, favoring solubility in organic solvents over aqueous media.[2]

• The Terminal Hydroxyl Group: The presence of a primary alcohol introduces a polar, hydrogen-bond-donating group. This feature can enhance solubility in polar apathetic and protic solvents capable of acting as hydrogen bond acceptors.

• Overall Molecular Structure: The combination of a large, rigid, hydrophobic Fmoc group, a bulky tBu ether, and a polar hydroxyl group results in an amphipathic molecule. This duality dictates its solubility behavior across a spectrum of solvents.

Caption: Key structural features of Fmoc-Tyrosinol(tBu) influencing its solubility.

Solubility in N,N-Dimethylformamide (DMF): The Workhorse of Peptide Synthesis

N,N-Dimethylformamide (DMF) is the preeminent solvent in Fmoc-based solid-phase peptide synthesis due to its exceptional solvating properties for a wide array of protected amino acids, coupling reagents, and growing peptide chains.[6]

Qualitative and Semi-Quantitative Assessment:

Causality Behind High Solubility in DMF:

• Polar Aprotic Nature: DMF is a polar aprotic solvent with a high dielectric constant. This allows it to effectively solvate the polar backbone and the terminal hydroxyl group of Fmoc-Tyrosinol(tBu).

• Hydrogen Bond Acceptor: The carbonyl oxygen of DMF can act as a hydrogen bond acceptor, interacting favorably with the hydroxyl group of Fmoc-Tyrosinol(tBu).

• Solvation of the Fmoc Group: DMF effectively solvates the large, hydrophobic Fmoc group, preventing the aggregation that can occur in less suitable solvents.[4]

Practical Considerations:

• Solvent Quality: The purity of DMF is critical. Degraded DMF containing dimethylamine can lead to premature Fmoc deprotection.[8][9] Always use high-purity, low-water-content DMF stored under an inert atmosphere.

• Temperature: While dissolution is typically rapid at room temperature, gentle warming (to approximately 37°C) can be employed to expedite the process for highly concentrated solutions, though prolonged heating should be avoided to prevent degradation.[4][10]

Solubility in Other Organic Solvents

While DMF is the most common choice, other solvents and solvent systems are frequently employed in peptide chemistry and drug development. The solubility of Fmoc-Tyrosinol(tBu) in these alternatives is a key consideration for process optimization, purification, and formulation.

Solvent	Type	Expected Solubility	Rationale & Field Insights
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	Excellent	NMP often exhibits even greater solvating power than DMF, particularly for hydrophobic and aggregation-prone sequences.[4][8] It is a highly effective alternative for dissolving Fmoc-Tyrosinol(tBu).
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Excellent	DMSO is a powerful solvent for many Fmoc-protected amino acids and their derivatives.[4][11] It is particularly useful for preparing concentrated stock solutions for biological screening.[12][13]
Dichloromethane (DCM)	Nonpolar Aprotic	Limited to Moderate	DCM is less polar than DMF and NMP and is generally a poorer solvent for Fmoc-amino acids.[1] While Fmoc-Tyrosinol(tBu) may show some solubility due to its hydrophobic character, it is not the solvent of choice for preparing concentrated solutions for coupling reactions.
Acetonitrile (ACN)	Polar Aprotic	Moderate	Often used in purification (HPLC), Fmoc-Tyrosinol(tBu) will have sufficient solubility for these applications, but it is less effective than DMF or NMP for preparing concentrated reaction solutions.
Tetrahydrofuran (THF)	Moderately Polar Aprotic	Moderate	THF can be a useful solvent, sometimes used in combination with other solvents to modulate polarity.[8]
Methanol (MeOH) / Ethanol (EtOH)	Polar Protic	Slight to Moderate	The related compound Fmoc-Tyr(tBu)-OH is soluble in methanol.[14] Fmoc-Tyrosinol(tBu) is expected to be slightly to moderately soluble in lower alcohols.[12]
Ethyl Acetate (EtOAc)	Moderately Polar Aprotic	Slight to Moderate	While the parent Fmoc-Tyr(tBu)-OH is soluble in ethyl acetate,[14] the tyrosinol derivative may exhibit slightly different behavior. It is often used as a component of "greener" solvent systems.[15]
Water	Polar Protic	Insoluble	The hydrophobic nature of the Fmoc and tBu groups renders Fmoc-Tyrosinol(tBu) practically insoluble in aqueous solutions.[11]

Experimental Protocol: A Self-Validating System for Solubility Determination

The absence of standardized, quantitative solubility data in the literature necessitates a robust in-house protocol. This method allows for the empirical and reproducible determination of the solubility of Fmoc-Tyrosinol(tBu) in any solvent of interest.

Objective: To determine the saturation solubility of Fmoc-Tyrosinol(tBu) in a given solvent at a specified temperature.

Materials:

• Fmoc-Tyrosinol(tBu) (high purity)

• Solvent of interest (synthesis grade)

• Analytical balance (± 0.1 mg)

• Vortex mixer

• Sonicator bath

• Thermostatically controlled shaker or incubator

• Microcentrifuge

• Calibrated pipettes

• HPLC system with a UV detector

Caption: Experimental workflow for determining the solubility of Fmoc-Tyrosinol(tBu).

Step-by-Step Methodology:

• Preparation of a Supersaturated Slurry: a. To a series of vials, add a pre-weighed excess of Fmoc-Tyrosinol(tBu) (e.g., 50 mg). The amount should be more than you expect to dissolve. b. Add a precise volume of the chosen solvent (e.g., 1.0 mL) to each vial.

• Equilibration: a. Tightly cap the vials. b. Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25°C). c. Agitate the slurries for a period sufficient to reach equilibrium (typically 24 hours). This ensures the solvent is fully saturated.

• Phase Separation: a. After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow for initial settling of the excess solid. b. Centrifuge the vials at high speed (e.g., 10,000 x g) for 10-15 minutes to pellet the remaining undissolved solid.

• Sampling and Dilution: a. Without disturbing the solid pellet, carefully withdraw a precise aliquot of the clear supernatant (e.g., 100 µL). b. Dilute this aliquot with a known volume of a suitable solvent (often the mobile phase used for HPLC) to bring the concentration within the linear range of the HPLC calibration curve.

• Quantification by HPLC: a. Prepare a standard calibration curve of Fmoc-Tyrosinol(tBu) of known concentrations. b. Analyze the diluted sample by HPLC, ensuring the peak corresponding to Fmoc-Tyrosinol(tBu) is well-resolved. c. Determine the concentration of the diluted sample by interpolating from the calibration curve.

• Calculation of Solubility: a. Back-calculate the concentration of the original, undiluted supernatant using the dilution factor. b. The resulting value is the saturation solubility of Fmoc-Tyrosinol(tBu) in that solvent at the specified temperature, typically expressed in mg/mL or mol/L.

This protocol provides a self-validating system, as the use of a calibration curve and the analysis of a saturated solution ensure the accuracy and trustworthiness of the results.

Conclusion and Recommendations

Fmoc-Tyrosinol(tBu) is a pivotal reagent in advanced peptide synthesis. Its solubility is excellent in polar aprotic solvents such as DMF, NMP, and DMSO , which should be considered the primary solvents for stock solution preparation and coupling reactions. The quality of the solvent, particularly DMF, is paramount to prevent side reactions. For applications requiring alternative solvent systems, a systematic, empirical determination of solubility is strongly recommended. The detailed protocol provided herein offers a reliable framework for such evaluations, enabling researchers to make informed decisions that enhance the efficiency, reproducibility, and success of their synthetic endeavors.

References

• Bio Basic. (n.d.). Peptide Solubility | Peptide Synthesis. Retrieved from [Link]

• White, P., et al. (2004). Regeneration of aged DMF for use in solid-phase peptide synthesis. PubMed. Retrieved from [Link][9]

• GYROS PROTEIN TECHNOLOGIES. (2023). Greener Peptide Synthesis: How to Adopt New Solvents in the Wake of DMF Restrictions. Retrieved from [Link]

• Jad, Y. E., et al. (2016). Green Solid-Phase Peptide Synthesis 2. 2-Methyltetrahydrofuran and Ethyl Acetate for Solid-Phase Peptide Synthesis under Green Conditions. ACS Sustainable Chemistry & Engineering. Retrieved from [Link][15]

• JPT. (n.d.). Peptide Solubilization. Retrieved from [Link]

• SB-PEPTIDE. (n.d.). Peptide Solubility Guidelines. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-Tyr(tBu)-OH; CAS 71989-38-3. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of Fmoc protected amino acids used in Project C. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of reagents (Fmoc-AA-OH and additive coupling reagents) in PolarClean at RT. Retrieved from [Link]

• Digital CSIC. (2020). Greening Fmoc/tBu Solid-Phase Peptide Synthesis. Retrieved from [Link][5]

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The Strategic Application of Fmoc-L-Tyrosinol(tBu) in Modern Peptide and Drug Development

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Carboxyl Terminus with Fmoc-L-Tyrosinol(tBu)

In the landscape of peptide chemistry and pharmaceutical development, the strategic modification of peptide structures is paramount to enhancing their therapeutic properties. While the primary amino acid sequence dictates the fundamental biological activity, modifications at the N- and C-termini, as well as on the side chains, can profoundly influence a peptide's stability, bioavailability, and receptor affinity. Fmoc-L-Tyrosinol(tert-butyl), a protected amino alcohol derivative of tyrosine, emerges as a critical building block in this context. Its primary role is to facilitate the synthesis of peptides with a C-terminal alcohol, a modification that can impart unique pharmacological characteristics. This guide, from the perspective of a Senior Application Scientist, delves into the core technical aspects of Fmoc-L-Tyrosinol(tBu), from its fundamental properties to its synthesis and strategic deployment in advanced peptide synthesis.

Core Properties of Fmoc-L-Tyrosinol(tBu)

A thorough understanding of the physicochemical properties of Fmoc-L-Tyrosinol(tBu) is foundational to its effective application in the laboratory. These properties dictate its handling, reactivity, and compatibility with various synthetic strategies.

Property	Value
CAS Number	187526-99-4
Molecular Formula	C₂₈H₃₁NO₄
Molecular Weight	445.5 g/mol
Appearance	White to off-white powder
Purity	Typically ≥98% (HPLC)
Nα-Protecting Group	9-Fluorenylmethoxycarbonyl (Fmoc)
Side-Chain Protecting Group	tert-Butyl (tBu)
Storage Conditions	2-8°C, desiccated

The Fmoc group provides a base-labile protecting group for the α-amino function, which is central to the widely adopted Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy. The tert-butyl ether protecting the phenolic hydroxyl group of the tyrosine side chain is, in contrast, acid-labile. This orthogonality is the cornerstone of modern peptide synthesis, allowing for the selective deprotection of the N-terminus for chain elongation without compromising the integrity of the side-chain protection.

Synthesis of Fmoc-L-Tyrosinol(tBu): A Guided Protocol

The most common and logical route to Fmoc-L-Tyrosinol(tBu) is through the reduction of its corresponding carboxylic acid, Fmoc-L-Tyr(tBu)-OH. This transformation is a critical step in making this valuable building block accessible for peptide synthesis.

The Rationale Behind the Reduction

The conversion of a carboxylic acid to a primary alcohol is a fundamental transformation in organic synthesis. In the context of protected amino acids, the choice of reducing agent and reaction conditions is critical to avoid side reactions, such as racemization or cleavage of the protecting groups. Borane complexes, such as borane-tetrahydrofuran (BH₃·THF) or borane-dimethyl sulfide (BH₃·SMe₂), are often the reagents of choice for this reduction. They are highly effective at reducing carboxylic acids while being compatible with the Fmoc and tBu protecting groups under controlled conditions.

Experimental Protocol: Reduction of Fmoc-L-Tyr(tBu)-OH

This protocol outlines a representative procedure for the synthesis of Fmoc-L-Tyrosinol(tBu).

Materials:

• Fmoc-L-Tyr(tBu)-OH

• Borane-tetrahydrofuran complex (1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Ethyl acetate

• Hexanes

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve Fmoc-L-Tyr(tBu)-OH (1 equivalent) in anhydrous THF.

• Cooling: Cool the solution to 0°C using an ice-water bath. This is crucial to control the exothermicity of the reaction and minimize potential side reactions.

• Addition of Reducing Agent: Slowly add the borane-tetrahydrofuran complex solution (approximately 1.5-2.0 equivalents) dropwise to the stirred solution of the protected amino acid. The slow addition is necessary to maintain a low reaction temperature.

• Reaction Monitoring: Allow the reaction to stir at 0°C for 1-2 hours, and then let it warm to room temperature. The progress of the reaction should be monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: Once the reaction is complete, cool the flask back to 0°C and cautiously quench the excess borane by the slow, dropwise addition of methanol. This will result in the evolution of hydrogen gas, so adequate ventilation is essential.

• Workup: After the gas evolution has ceased, remove the solvent under reduced pressure. Redissolve the residue in ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude Fmoc-L-Tyrosinol(tBu) by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure product.

Caption: Synthesis workflow for Fmoc-L-Tyrosinol(tBu).

Application in Solid-Phase Peptide Synthesis (SPPS)

The primary utility of Fmoc-L-Tyrosinol(tBu) is in the synthesis of peptide alcohols. These are peptides where the C-terminal carboxylic acid is replaced by a primary alcohol. This modification can significantly alter the peptide's biological properties, often leading to increased metabolic stability by preventing degradation by carboxypeptidases.

Incorporation into a Peptide Sequence

Fmoc-L-Tyrosinol(tBu) can be incorporated as the C-terminal residue in an SPPS protocol. This typically involves the use of specialized resins, such as 2-chlorotrityl chloride resin, which allows for the attachment of the amino alcohol via its hydroxyl group. The subsequent peptide chain elongation then proceeds using standard Fmoc-SPPS protocols.

Experimental Workflow for SPPS with Fmoc-L-Tyrosinol(tBu):

Caption: General workflow for SPPS of a peptide alcohol.

Conclusion: A Versatile Tool for Peptide Modification

Fmoc-L-Tyrosinol(tBu) is a valuable and versatile building block for the synthesis of C-terminally modified peptides. Its strategic use allows for the creation of peptide alcohols, which can exhibit enhanced therapeutic profiles compared to their carboxylic acid counterparts. A solid understanding of its synthesis and application in SPPS is essential for researchers and drug development professionals seeking to explore novel peptide-based therapeutics. The protocols and workflows outlined in this guide provide a framework for the successful implementation of Fmoc-L-Tyrosinol(tBu) in the laboratory, paving the way for the development of next-generation peptide drugs.

References

• Solid-Phase Peptide Synthesis Protocols. Nowick, J.S. et al. University of California, Irvine. [Link]

• Recent Advances in the Synthesis of C-Terminally Modified Peptides. Meza-Aviña, M. E., & Van Vranken, D. L. (2021). Molecules, 26(16), 4988. [Link]

• Synthesis of Fmoc-Protected β-Amino Alcohols and Peptidyl Alcohols from Fmoc-Amino Acid/Peptide Acid Azides. Gopi, H. N., & Suresh Babu, V. V. (2000). Journal of the Indian Chemical Society, 77(7), 343-345. [Link]

• Synthesis method of Fmoc-O-tert-butyl-L-threoninol. CN106631900A.

An In-depth Technical Guide on the Role of the tBu Protecting Group on the Tyrosine Side Chain

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the strategic selection of protecting groups for trifunctional amino acids is a critical determinant of success. The phenolic hydroxyl group of tyrosine, a key mediator of biological activity, presents a significant synthetic challenge due to its nucleophilicity. Inadequate protection can lead to undesirable side reactions, compromising the yield and purity of the final peptide. This guide provides a comprehensive analysis of the tert-butyl (tBu) protecting group for the tyrosine side chain, a cornerstone of modern solid-phase peptide synthesis (SPPS).

The Imperative of Side Chain Protection in Peptide Synthesis: The Case of Tyrosine

During peptide synthesis, the formation of the amide bond between the carboxyl group of one amino acid and the amino group of another is the desired reaction. However, the side chains of many amino acids contain reactive functional groups that can compete in this reaction or undergo other undesirable transformations. The phenolic hydroxyl group of tyrosine is nucleophilic and can be acylated by activated amino acids during coupling steps.[1][2] This leads to the formation of branched peptides and other impurities that are often difficult to separate from the target peptide, resulting in reduced yield and purity.[1] Therefore, temporary protection of this hydroxyl group is essential for a successful synthesis.

The tBu Protecting Group: A Chemical and Strategic Overview

The tert-butyl (tBu) group is a bulky alkyl group that forms a stable ether linkage with the phenolic hydroxyl group of tyrosine. This protection is robust enough to withstand the basic conditions used for the removal of the Nα-Fmoc group (typically 20% piperidine in DMF) throughout the iterative cycles of solid-phase peptide synthesis.[3][5] However, it is labile to strong acids, such as trifluoroacetic acid (TFA), which are commonly used for the final cleavage of the peptide from the solid support and the simultaneous removal of all acid-labile side chain protecting groups.[5][6] This orthogonality is the key to the success of the Fmoc/tBu strategy.[3][7]

Mechanism of Protection and Deprotection

Protection: The tBu group is typically introduced onto the tyrosine side chain prior to its use in peptide synthesis, resulting in the commercially available Fmoc-Tyr(tBu)-OH building block.

Deprotection (Cleavage): The removal of the tBu group occurs via an acid-catalyzed cleavage mechanism. In the presence of a strong acid like TFA, the ether oxygen is protonated, making it a good leaving group. The stable tertiary carbocation (t-butyl cation) is then formed, leaving the deprotected tyrosine residue.

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS).

Step-by-Step Methodology:

• Resin Swelling: The resin is swelled in DMF for 30-60 minutes to ensure optimal reaction kinetics.

• Fmoc Deprotection: The Nα-Fmoc group of the resin-bound amino acid is removed by treating with 20% piperidine in DMF. This is typically a two-step process: a short initial treatment (1-3 minutes) followed by a longer treatment (15-20 minutes).

• Washing: The resin is thoroughly washed with DMF and DCM to remove the deprotection reagents and byproducts.

• Amino Acid Coupling: A solution of Fmoc-Tyr(tBu)-OH, a coupling reagent, and a base (DIPEA) in DMF is added to the resin. The reaction is allowed to proceed for 1-2 hours, or until a negative ninhydrin test indicates complete coupling.

• Washing: The resin is again thoroughly washed with DMF and DCM to remove excess reagents.

• Repeat: The cycle of deprotection, washing, and coupling is repeated for each subsequent amino acid in the peptide sequence.

• Final Cleavage: Once the desired peptide sequence is assembled, the peptide is cleaved from the resin and all side-chain protecting groups (including the tBu group on tyrosine) are removed by treatment with a TFA-based cleavage cocktail containing appropriate scavengers for 2-3 hours. [5]

Comparative Analysis: tBu vs. Other Tyrosine Protecting Groups

While the tBu group is a workhorse in Fmoc-based SPPS, other protecting groups for the tyrosine side chain are available, each with its own set of advantages and disadvantages. [6]

Protecting Group	Abbreviation	Key Features
tert-Butyl	tBu	Stable to bases, labile to strong acids (e.g., TFA). The standard for Fmoc/tBu strategy. [3][6]
Benzyl	Bzl	Stable to mild acids and bases, labile to strong acids and hydrogenolysis. More common in Boc chemistry. [6][8]
2,6-Dichlorobenzyl	2,6-diCl-Bzl	More stable to TFA than Bzl, requiring harsher cleavage conditions (e.g., HF). Used in Boc chemistry. [6][8]

| Allyloxycarbonyl | Alloc | Orthogonal to both Fmoc/tBu and Boc/Bzl strategies. Removed by Pd(0) catalysis. [6]|

The choice of protecting group is dictated by the overall synthetic strategy. For most standard Fmoc-based syntheses, the tBu group offers the best balance of stability, ease of removal, and cost-effectiveness. [6]However, for the synthesis of complex peptides requiring on-resin side-chain modifications, an orthogonal protecting group like Alloc may be necessary. [6]

Potential Challenges and Considerations

• Incomplete Cleavage: The tBu ether on tyrosine is generally more stable than tBu esters on aspartic and glutamic acid. [3]In some cases, prolonged cleavage times or higher concentrations of TFA may be required for complete removal.

• Side Reactions: As mentioned, the generation of t-butyl cations during cleavage can lead to side reactions if not properly scavenged. [3]* Steric Hindrance: The bulky nature of the tBu group can, in some sequence contexts, contribute to peptide aggregation during synthesis, although this is less common than with other hydrophobic protecting groups. [9]

Conclusion

The tert-butyl protecting group is an indispensable tool in the arsenal of the peptide chemist. Its robustness under the basic conditions of Fmoc deprotection and its clean, acid-labile removal make it the preferred choice for protecting the tyrosine side chain in the vast majority of Fmoc-based solid-phase peptide synthesis campaigns. A thorough understanding of its chemical properties, the mechanism of its removal, and the critical role of scavengers is paramount for the successful synthesis of high-purity, tyrosine-containing peptides for research, diagnostics, and therapeutic development.

References

• Benchchem. (n.d.). Application Notes and Protocols for Fmoc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS).
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Solid Phase Peptide Synthesis: The Critical Role of Tyrosine Protection.
• Advanced ChemTech. (n.d.). Fmoc-D-Tyr(But)-OH – An Fmoc protected tyrosine derivative.
• Benchchem. (n.d.). A Comparative Analysis of Tyrosine Protecting Groups for Peptide Synthesis and Drug Development.
• (2025, October 15). The Chemistry of Fmoc-N-Me-Tyr(tBu)-OH in Solid Phase Peptide Synthesis.
• (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• Machado, D., et al. (2013, August 29). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Luxembourg Bio Technologies.
• Benchchem. (n.d.). Application Notes and Protocols for Boc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS).
• Aapptec Peptides. (n.d.). Fmoc-Tyr(tBu)-OH [71989-38-3].
• Alfa Chemistry. (n.d.). Introduction To Amino Acid Side Chain Protecting Groups.
• (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Benchchem. (n.d.). Stability of the tert-Butyl (tBu) Protecting Group in Solid-Phase Peptide Synthesis: A Comparative Guide.
• (n.d.). Recent developments in the cleavage, functionalization, and conjugation of proteins and peptides at tyrosine residues. PMC - NIH.
• Benchchem. (n.d.). A Comparative Guide to Protected Tyrosine Derivatives in Automated Peptide Synthesis.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Peptide Aggregation in Sequences Containing Ser(tBu).
• (n.d.). Synthesis of Perfluoro-tert-butyl Tyrosine, for Application in 19F NMR, via a Diazonium Coupling Reaction. PMC - NIH.
• (n.d.). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. PubMed.
• Benchchem. (n.d.). Side reactions in H-Gly-Ala-Tyr-OH synthesis with tyrosine protection.
• (n.d.). Amino Acid-Protecting Groups. SciSpace.
• (2020, January 19). Greening Fmoc/tBu Solid-Phase Peptide Synthesis. Digital CSIC.
• Ramapanicker, R., et al. (2025, August 6). Propargyloxycarbonyl as a protecting group for the side chains of serine, threonine and tyrosine. ResearchGate.
• (n.d.). Enzymatic Removal of Carboxyl Protecting Groups. 1. Cleavage of the tert-Butyl Moiety. The Journal of Organic Chemistry - ACS Publications.
• (n.d.). 2.6.4.2 Aromatic Hydroxy Groups.
• Benchchem. (n.d.). Application Notes and Protocols: The Strategic Use of Boc-Tyr(tBu)-OH in the Synthesis of Hydrophobic Peptides.
• Biosynth. (n.d.). Protecting Groups in Peptide Synthesis.
• Wikipedia. (n.d.). Protecting group.
• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.
• Thermo Fisher Scientific. (n.d.). Introduction to Cleavage Techniques.
• Chem-Impex. (n.d.). Boc-O-tert-butyl-L-tyrosine.
• Benchchem. (n.d.). Stability of the tert-Butyl (tBu) Protecting Group Under Various SPPS Conditions: A Comparative Guide.

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• 9. pdf.benchchem.com [pdf.benchchem.com]

The Synthesis and Purification of Fmoc-Tyrosinol(tBu): A Senior Application Scientist's In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fmoc-Tyrosinol(tBu) in Peptide Chemistry

In the landscape of peptide synthesis and drug development, the use of modified amino acid building blocks is a cornerstone for creating novel therapeutics with enhanced properties. Fmoc-Tyrosinol(tBu), a derivative of the amino acid L-tyrosine, is a valuable synthon, particularly in the construction of peptide alcohols and peptidomimetics. The presence of the C-terminal hydroxyl group, in place of the natural carboxylic acid, imparts unique conformational constraints and can improve metabolic stability and cell permeability of the resulting peptide analogues.

The strategic importance of Fmoc-Tyrosinol(tBu) lies in the orthogonal protection scheme it employs. The fluorenylmethyloxycarbonyl (Fmoc) group provides a base-labile protecting group for the amine, which is the standard in modern solid-phase peptide synthesis (SPPS), while the tert-butyl (tBu) ether safeguards the phenolic hydroxyl group of the tyrosine side chain from undesired side reactions during synthesis. This guide provides a comprehensive overview of the synthesis of Fmoc-Tyrosinol(tBu), starting from the commercially available Fmoc-Tyr(tBu)-OH, and details the critical aspects of its purification to ensure high purity for demanding applications.

I. Synthesis of the Precursor: Fmoc-Tyr(tBu)-OH

The journey to Fmoc-Tyrosinol(tBu) begins with its precursor, N-α-Fmoc-O-tert-butyl-L-tyrosine (Fmoc-Tyr(tBu)-OH). This compound is typically prepared by the reaction of O-tert-butyl-L-tyrosine with an Fmoc-donating reagent. The most common and effective reagents for this transformation are 9-fluorenylmethyl chloroformate (Fmoc-Cl) and N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu). While Fmoc-Cl is more reactive, Fmoc-OSu is often preferred due to its greater stability and ease of handling, which minimizes the formation of unwanted byproducts.[1]

The reaction is carried out under basic conditions to deprotonate the amino group of O-tert-butyl-L-tyrosine, rendering it nucleophilic for the subsequent attack on the Fmoc reagent. A common choice of base is sodium bicarbonate or sodium carbonate in an aqueous/organic solvent mixture, such as dioxane/water or acetone/water.[2] The pH of the reaction is a critical parameter and is typically maintained between 8 and 10 to ensure efficient acylation while minimizing side reactions.[3]

Experimental Protocol: Synthesis of Fmoc-Tyr(tBu)-OH

• Dissolution: In a round-bottom flask, suspend O-tert-butyl-L-tyrosine (1.0 equivalent) in a mixture of dioxane and 10% aqueous sodium carbonate solution.

• Cooling: Cool the suspension to 0-5 °C in an ice bath with vigorous stirring.

• Addition of Fmoc-OSu: Slowly add a solution of Fmoc-OSu (1.05 equivalents) in dioxane to the cooled suspension over a period of 1-2 hours.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and continue stirring overnight.

• Work-up:

  • Dilute the reaction mixture with water.

  • Wash the aqueous solution with diethyl ether to remove any unreacted Fmoc-OSu and byproducts.

  • Acidify the aqueous layer to a pH of 2-3 with cold 1 M hydrochloric acid, which will cause the Fmoc-Tyr(tBu)-OH to precipitate.

• Isolation: Collect the precipitated solid by vacuum filtration, wash it thoroughly with cold water, and dry it under vacuum.

II. The Core Transformation: Reduction of Fmoc-Tyr(tBu)-OH to Fmoc-Tyrosinol(tBu)

The critical step in the synthesis is the reduction of the carboxylic acid functionality of Fmoc-Tyr(tBu)-OH to a primary alcohol. This transformation requires a reducing agent that is chemoselective, meaning it will reduce the carboxylic acid without affecting the other functional groups present in the molecule, namely the Fmoc and tBu protecting groups. Two robust and widely employed methods for this reduction are the borane reduction and the mixed anhydride method.

A. Borane Reduction

Borane complexes, such as borane-tetrahydrofuran (BH3·THF) or borane-dimethyl sulfide (BH3·SMe2), are highly effective reagents for the reduction of carboxylic acids. These reagents are electrophilic in nature and readily attack the electron-rich carbonyl oxygen of the carboxylic acid. The reaction proceeds through a tetra-alkoxyborate intermediate, which upon quenching with an alcohol, typically methanol or ethanol, liberates the desired amino alcohol.

Experimental Protocol: Borane Reduction of Fmoc-Tyr(tBu)-OH

• Inert Atmosphere: Set up a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Dissolution: Dissolve Fmoc-Tyr(tBu)-OH (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Borane: Slowly add a solution of BH3·THF or BH3·SMe2 (typically 1.5-2.0 equivalents) to the cooled solution of the amino acid.

• Reaction: Allow the reaction to stir at 0 °C for one hour and then at room temperature for an additional 4-6 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Quenching: Carefully quench the reaction by the slow, dropwise addition of methanol at 0 °C.

• Work-up:

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash successively with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Fmoc-Tyrosinol(tBu).

B. Mixed Anhydride Method

An alternative and often milder approach is the mixed anhydride method. In this procedure, the carboxylic acid is first activated by converting it into a mixed anhydride, typically with isobutyl chloroformate in the presence of a tertiary amine base like N-methylmorpholine (NMM). This activated intermediate is then reduced in situ with a milder reducing agent, such as sodium borohydride (NaBH4). This method is particularly advantageous as it avoids the use of highly reactive and pyrophoric borane reagents.

Experimental Protocol: Mixed Anhydride Reduction of Fmoc-Tyr(tBu)-OH

• Inert Atmosphere: In a dry, nitrogen-flushed round-bottom flask, dissolve Fmoc-Tyr(tBu)-OH (1.0 equivalent) in anhydrous THF.

• Cooling: Cool the solution to -15 °C in a dry ice/acetone bath.

• Activation: Add N-methylmorpholine (1.1 equivalents) followed by the dropwise addition of isobutyl chloroformate (1.1 equivalents). Stir the reaction mixture at -15 °C for 30 minutes to form the mixed anhydride.

• Reduction: In a separate flask, prepare a solution of sodium borohydride (2.0-3.0 equivalents) in a small amount of water and add it to the mixed anhydride solution at -15 °C.

• Reaction: Stir the reaction mixture at -15 °C for 2-3 hours.

• Quenching: Quench the reaction by the addition of 1 M hydrochloric acid until the pH is acidic.

• Work-up:

  • Allow the mixture to warm to room temperature and extract with ethyl acetate.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

III. Purification of Fmoc-Tyrosinol(tBu): Achieving High Purity

The final and crucial step is the purification of the synthesized Fmoc-Tyrosinol(tBu). The purity of this building block is paramount for its successful application in peptide synthesis, as impurities can lead to the formation of undesired side products and complicate the purification of the final peptide. The two most effective methods for purifying Fmoc-amino alcohols are recrystallization and column chromatography.

A. Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The choice of solvent is critical; the ideal solvent will dissolve the compound sparingly at room temperature but completely at an elevated temperature. For Fmoc-protected amino acids and their derivatives, a common and effective solvent for recrystallization is toluene.[4][5] A mixture of ethyl acetate and a non-polar solvent like hexane can also be effective.[6]

Experimental Protocol: Recrystallization of Fmoc-Tyrosinol(tBu)

• Dissolution: Dissolve the crude Fmoc-Tyrosinol(tBu) in a minimal amount of hot toluene or an ethyl acetate/hexane mixture.

• Cooling: Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

B. Column Chromatography

For smaller scale preparations or when recrystallization does not yield the desired purity, silica gel column chromatography is the method of choice. The selection of the eluent system is key to achieving good separation. A gradient of ethyl acetate in a non-polar solvent like hexane is typically effective for eluting Fmoc-protected amino alcohols from a silica gel column.

Experimental Protocol: Column Chromatography of Fmoc-Tyrosinol(tBu)

• Column Packing: Pack a glass column with silica gel in a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude Fmoc-Tyrosinol(tBu) in a minimal amount of dichloromethane or the eluent and load it onto the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane, starting with a low concentration of ethyl acetate and gradually increasing it.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Fmoc-Tyrosinol(tBu).

IV. Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
Fmoc-Tyr(tBu)-OH	C28H29NO5	459.53	145 - 162[7]
Fmoc-Tyrosinol(tBu)	C28H31NO4	445.55	~120[8]

V. Visualizations

Overall Synthesis Workflow

Caption: Overall workflow for the synthesis and purification of Fmoc-Tyrosinol(tBu).

Chemical Transformation: Reduction Step

Caption: Chemical transformation from Fmoc-Tyr(tBu)-OH to Fmoc-Tyrosinol(tBu).

VI. Conclusion

The synthesis and purification of Fmoc-Tyrosinol(tBu) is a multi-step process that requires careful execution and attention to detail. By following the robust protocols outlined in this guide, researchers and drug development professionals can confidently produce this valuable building block with high purity. The choice between the borane reduction and the mixed anhydride method will depend on the specific laboratory capabilities and safety considerations. Similarly, the selection of the purification method, either recrystallization or column chromatography, will be dictated by the scale of the synthesis and the required final purity. Ultimately, the availability of high-quality Fmoc-Tyrosinol(tBu) opens up a myriad of possibilities for the design and synthesis of novel peptide-based therapeutics with improved pharmacological profiles.

References

• Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry. (n.d.). Impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. Retrieved from [Link]

• Lokey Lab Protocols. (2017, March 17). Fmoc. Retrieved from [Link]

• Convenient and Scalable Synthesis of Fmoc-Protected Peptide Nucleic Acid Backbone. (n.d.). Molecules. Retrieved from [Link]

• Nowick Laboratory, UCI Department of Chemistry. (2020, March 17). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• ResearchGate. (n.d.). A Direct Route for the Preparation of Fmoc/O t Bu Protected Iodotyrosine. Retrieved from [Link]

• Google Patents. (n.d.). CN103833593A - Method for preparing N-(9-fluorenylmethoxy carbony)-O-tertiary butyl-L-tyrosine.

• Digital CSIC. (2020, January 19). Greening Fmoc/tBu Solid-Phase Peptide Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Enantiomeric enrichment of ??-amino acid derivatives: Recrystallization of N-Fmoc ??-amino acid tert-butyl esters. Retrieved from [Link]

• Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry. (n.d.). Impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-Tyr(tBu)-Wang Resin. Retrieved from [Link]

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A Technical Guide to the Storage and Stability of Fmoc-L-Tyrosinol(tBu)

Introduction: The Critical Role of a Stable Building Block

Fmoc-L-Tyrosinol(tBu), a protected amino alcohol derivative, is a specialized building block in synthetic chemistry, particularly for the development of novel peptide mimics, peptide aldehydes, and complex drug candidates.[1] Its structure, featuring a base-labile N-terminal Fmoc group, an acid-labile side-chain tert-Butyl (tBu) ether, and a terminal primary alcohol, provides unique synthetic handles. The chemical integrity of this reagent is paramount; the presence of degradants can introduce impurities that are difficult to remove, leading to lower yields, truncated sequences, and compromised biological activity in the final product.[2]

This guide provides an in-depth analysis of the factors governing the stability of Fmoc-L-Tyrosinol(tBu) during storage. We will explore the primary degradation pathways and establish scientifically-grounded protocols for storage and handling. The objective is to equip researchers with the knowledge to preserve the purity and reactivity of this valuable reagent, ensuring the reproducibility and success of their synthetic endeavors.

Chemical Profile and Inherent Liabilities

The stability of Fmoc-L-Tyrosinol(tBu) is dictated by the interplay of its three key functional groups:

• Nα-Fmoc (9-Fluorenylmethoxycarbonyl) Group: This group is the primary point of vulnerability. It is engineered for facile removal under mild basic conditions, a cornerstone of the Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy.[3] Consequently, it is susceptible to premature cleavage by trace basic contaminants, including amines, or even moisture over extended periods.[4][]

• O-tert-Butyl (tBu) Ether: Protecting the phenolic hydroxyl group of the tyrosine side chain, the tBu group is stable to the basic conditions used for Fmoc removal but is readily cleaved by strong acids like trifluoroacetic acid (TFA).[3] Under typical storage conditions, this group is exceptionally stable.

• Primary Alcohol (-CH₂OH): The C-terminal alcohol is generally stable. However, like any alcohol, it can be susceptible to oxidation under aggressive conditions (e.g., presence of oxidizing agents, high heat, and oxygen), although this is a secondary concern during standard storage.

The principal stability challenge is, therefore, the prevention of unintended Fmoc group cleavage.

Factors Influencing Stability During Storage

The rate of chemical degradation is governed by environmental factors. Controlling these variables is the key to long-term preservation of Fmoc-L-Tyrosinol(tBu) purity.

Temperature

Temperature is a critical factor accelerating chemical reactions. Storing the compound at reduced temperatures significantly slows the rate of any potential degradation.

• Long-Term Storage (≥ 1 month): Storage at -20°C is highly recommended for preserving the material for months to years.[6][7][8] This is the most conservative and effective approach.

• Medium-Term Storage: For periods of several weeks to months, refrigeration at 2-8°C is a viable alternative.[1][4]

• Short-Term / Benchtop Use: The solid compound is generally stable at ambient room temperature for short durations (days to a few weeks).[4][9] However, prolonged exposure should be avoided.

Causality: The degradation reactions, particularly Fmoc deprotection, have an activation energy barrier. Lowering the thermal energy of the system via refrigeration or freezing drastically reduces the probability of molecules overcoming this barrier, thus extending the shelf-life of the compound.

Humidity and Moisture

Moisture is a significant threat to the stability of Fmoc-protected reagents.[4] Its presence can contribute to degradation through two primary mechanisms:

• Direct Hydrolysis: Water can slowly hydrolyze the carbamate linkage of the Fmoc group.

• Facilitating Basic Conditions: Adsorbed water can interact with residual salts or surfaces within the container, potentially creating a microenvironment with sufficient basicity to initiate Fmoc cleavage.

Field-Proven Insight: A common source of moisture contamination is condensation. When a refrigerated or frozen container is opened directly at room temperature, atmospheric moisture will condense on the cold solid. Always allow the container to equilibrate to ambient room temperature in a desiccator before opening. [4][10]

Light

The fluorenyl moiety of the Fmoc group is an aromatic chromophore that can absorb UV light. This absorption can lead to photodegradation, generating radical species and other impurities.[4][] Therefore, protection from light is essential. Storing the compound in amber glass vials or ensuring it is kept in the dark is a mandatory practice.[4]

Atmosphere

Exposure to atmospheric oxygen presents a minor, but non-zero, risk of oxidation, primarily at the primary alcohol. A more significant reason to control the atmosphere is to displace moisture. Storing the compound under a dry, inert atmosphere (e.g., argon or nitrogen) minimizes exposure to both moisture and oxygen, providing the most secure storage environment.[4]

Key Degradation Pathways

Understanding the mechanism of degradation is crucial for designing effective preventative strategies.

Primary Pathway: Base-Catalyzed Fmoc Deprotection

The most prevalent degradation route is the cleavage of the Fmoc group, which proceeds via an E1cB (Elimination, Unimolecular, conjugate Base) mechanism.[11][12] This reaction can be initiated by even weak bases.

• Proton Abstraction: A base (B:) removes the acidic proton from the C9 position of the fluorene ring.[12]

• β-Elimination: The resulting carbanion is stabilized by the aromatic system and undergoes β-elimination, cleaving the C-O bond.

• Product Formation: This elimination releases the free amino alcohol (Tyrosinol(tBu)), carbon dioxide, and highly reactive dibenzofulvene (DBF).[11][13] The DBF intermediate will then react with any available nucleophile, including the base that initiated the reaction.[11]

Caption: Mechanism of base-catalyzed Fmoc deprotection.

Recommended Storage Protocols

To ensure the self-validating integrity of your starting material, adherence to a strict storage protocol is non-negotiable. The following recommendations synthesize the principles discussed above.

Data Summary: Storage Condition Parameters

Parameter	Long-Term Storage (>1 Month)	Short-Term / In-Use Storage (<1 Month)	Rationale
Temperature	-20°C ± 5°C [6][7][8]	2-8°C[1][4]	Minimizes the kinetic rate of all potential degradation reactions.
Atmosphere	Dry Argon or Nitrogen[4]	Tightly sealed container	Excludes moisture and oxygen, preventing hydrolysis and potential oxidation.
Light	In the dark (e.g., amber vial inside a box)[4][]	Amber glass vial	Prevents photodegradation of the light-sensitive fluorenyl moiety.
Container	Borosilicate glass vial with a PTFE-lined cap	Original supplier vial	Ensures inert contact surfaces and a tight seal against environmental exposure.
Handling	Equilibrate to RT in a desiccator before opening[4][10]	Minimize time open to the atmosphere; reseal promptly	Prevents moisture condensation on the cold solid, which is a key source of water contamination.

Experimental Validation of Stability

Trust in the purity of a reagent should always be verified. A simple, robust analytical protocol serves as a self-validating system for your stored material.

Protocol: High-Performance Liquid Chromatography (HPLC) Purity Assessment

This protocol outlines a standard reversed-phase HPLC method to assess the purity of Fmoc-L-Tyrosinol(tBu) and detect the primary degradant, Tyrosinol(tBu).

Methodology Steps:

• Sample Preparation:

  • Accurately weigh ~1 mg of Fmoc-L-Tyrosinol(tBu).

  • Dissolve in 1.0 mL of a 50:50 (v/v) mixture of Acetonitrile:Water to create a 1 mg/mL stock solution.

  • Vortex briefly to ensure complete dissolution.

• HPLC System and Conditions:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size (or equivalent).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

  • Gradient: 30% to 95% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV Diode Array Detector (DAD) monitoring at 265 nm and 301 nm.

  • Injection Volume: 5 µL.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity as the area percentage of the main Fmoc-L-Tyrosinol(tBu) peak.

  • The primary degradant, the unprotected Tyrosinol(tBu), will be significantly more polar and thus have a much shorter retention time.

Causality Behind Choices:

• C18 Column: Provides excellent hydrophobic retention for the aromatic Fmoc and tBu groups.

• TFA: Acts as an ion-pairing agent to ensure sharp peak shapes for any amine-containing species.

• ACN/Water Gradient: Effectively elutes both the polar degradant and the nonpolar parent compound.

• UV Detection at 265/301 nm: These are characteristic absorbance maxima for the Fmoc group, providing high sensitivity for the parent compound and ensuring that any impurity lacking the Fmoc group (like the primary degradant) is clearly differentiated.

Caption: Standard workflow for HPLC purity validation.

Summary and Key Takeaways

The chemical integrity of Fmoc-L-Tyrosinol(tBu) is eminently manageable with proper attention to storage conditions. The Nα-Fmoc group is the most sensitive moiety, susceptible to cleavage by trace base and moisture.

The core tenets for ensuring long-term stability are:

• Store Cold: -20°C is the gold standard for long-term storage.

• Store Dry: Use a tightly sealed container and allow it to warm before opening to prevent condensation.

• Store Dark: Protect the light-sensitive Fmoc group by using amber vials and avoiding light exposure.

• Store Inert: For maximum security, store under a dry, inert gas like argon or nitrogen.

• Verify: Periodically re-analyze the purity of long-stored material by HPLC before use in a critical synthesis.

By implementing these scientifically-grounded protocols, researchers can ensure the quality and reliability of their Fmoc-L-Tyrosinol(tBu), leading to more robust and reproducible synthetic outcomes.

References

• Handling and Storage of Peptides - FAQ. AAPPTEC. [Link]

• Proper Storage and Handling Guidelines for Peptides. Yanfen Biotech. [Link]

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• Fmoc / t-Bu Solid Phase Synthesis. Sunresin. [Link]

• How stable are Fmoc amino acids at room temp? Reddit. [Link]

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? National Institutes of Health (NIH). [Link]

• Preparation of Fmoc-Tyr(tBu). PrepChem.com. [Link]

• Methods for Removing the Fmoc Group. Springer Nature Experiments. [Link]

• (a) Mechanism of Fmoc deprotection and trapping of dibenzofulvene. (b)... ResearchGate. [Link]

• Impact of Polymer Type and Relative Humidity on the Long-Term Physical Stability of Amorphous Solid Dispersions. PubMed. [Link]

• Effects of temperature and relative humidity on the stability of paper-immobilized antibodies. PubMed. [Link]

• A comparison of the effect of temperature and moisture on the solid dispersions: aging and crystallization. PubMed. [Link]

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• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Solid-Phase Synthesis of Peptides Incorporating Fmoc-Tyrosinol(tBu)

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of C-Terminal Amino Alcohols in Peptide Science

The incorporation of amino alcohols, such as tyrosinol, at the C-terminus of a peptide sequence offers a powerful strategy for modulating the therapeutic properties of peptide-based drugs. Replacing the terminal carboxylic acid with a hydroxyl group can significantly alter a peptide's polarity, hydrogen bonding capacity, and metabolic stability. These modifications can lead to enhanced biological activity, improved pharmacokinetic profiles, and novel mechanisms of action. Peptide alcohols are precursors for the synthesis of peptide aldehydes, which are potent inhibitors of proteases.[1] Furthermore, many naturally occurring and synthetic peptide alcohols exhibit significant biological activities themselves.[1]

This guide provides a comprehensive protocol for the incorporation of Fmoc-Tyrosinol(tBu) into a peptide sequence during Solid-Phase Peptide Synthesis (SPPS). The Nα-Fmoc group provides base-labile protection, while the tert-butyl (tBu) ether safeguards the phenolic hydroxyl group of the tyrosine side chain under the acidic and basic conditions of synthesis.[2] This document will detail two primary approaches: the direct loading of Fmoc-Tyrosinol(tBu) onto a suitable resin and the subsequent coupling of amino acids to the resin-bound tyrosinol.

Physicochemical Properties of Fmoc-Tyrosinol(tBu)

A thorough understanding of the starting material is fundamental to successful synthesis.

Property	Value
Formal Name	(2S)-2-[(9H-fluoren-9-ylmethoxycarbonyl)amino]-3-[4-(tert-butoxy)phenyl]propan-1-ol
CAS Number	187526-99-4
Molecular Formula	C₂₈H₃₁NO₄
Molecular Weight	445.5 g/mol
Appearance	White to off-white powder
Side-Chain Protecting Group	tert-Butyl (tBu)
Protecting Group Lability	Fmoc: Base-labile (e.g., 20% piperidine in DMF) tBu: Acid-labile (e.g., high concentration of TFA)

Experimental Workflow for SPPS Incorporating Fmoc-Tyrosinol(tBu)

The synthesis of a peptide C-terminally modified with tyrosinol involves two key stages: the initial loading of the amino alcohol onto a solid support, and the subsequent iterative coupling of Fmoc-protected amino acids to the resin-bound tyrosinol.

Caption: Workflow for SPPS of peptides with C-terminal tyrosinol.

Detailed Protocols

The following protocols are based on a 0.1 mmol synthesis scale. Adjustments may be necessary for different scales.

Protocol 1: Loading of Fmoc-Tyrosinol(tBu) onto Dihydropyran (DHP) Resin

This protocol is adapted for resins designed for the immobilization of alcohols, such as DHP HM resin.

Materials:

• DHP HM resin (0.1 mmol)

• Fmoc-Tyrosinol(tBu) (3 eq., 0.3 mmol, 133.7 mg)

• Pyridinium p-toluenesulfonate (PPTS) (1.5 eq., 0.15 mmol, 37.7 mg)

• Dry 1,2-dichloroethane (DCE)

• Pyridine

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Hexane

• SPPS reaction vessel

Procedure:

• Resin Swelling: Swell the DHP HM resin in dry DCE for 1 hour in the reaction vessel.

• Loading Solution Preparation: In a separate vial, dissolve Fmoc-Tyrosinol(tBu) and PPTS in dry DCE.

• Loading Reaction: Drain the DCE from the swollen resin and add the loading solution. Seal the vessel and agitate the mixture overnight at 80°C under a nitrogen atmosphere.[3]

• Quenching: After the reaction, cool the vessel to room temperature and quench any remaining active sites by adding pyridine (approximately 5 mL/g of resin) and agitating for 1 hour.

• Washing: Drain the reaction mixture and wash the resin sequentially with DMF (3x), DCM (3x), and hexane (3x).

• Drying: Dry the resin under vacuum overnight.

• Loading Determination: Determine the substitution level of the resin using a spectrophotometric method by cleaving the Fmoc group from a small, weighed amount of resin with a known volume of 20% piperidine in DMF and measuring the absorbance of the fulvene-piperidine adduct at approximately 301 nm.

Protocol 2: O-Acylation of Resin-Bound Tyrosinol with an Fmoc-Amino Acid

This protocol describes the formation of an ester bond between the hydroxyl group of the resin-bound tyrosinol and the carboxylic acid of the incoming Fmoc-amino acid. This is a critical step in the synthesis of depsipeptides.[2][4]

Materials:

• Fmoc-Tyrosinol(tBu)-loaded resin (0.1 mmol)

• Fmoc-amino acid (4 eq., 0.4 mmol)

• N,N'-Diisopropylcarbodiimide (DIC) (4 eq., 0.4 mmol, 62.5 µL)

• 4-(Dimethylamino)pyridine (DMAP) (0.1-1 eq., 0.01-0.1 mmol, 1.2-12.2 mg)

• DMF

• DCM

Procedure:

• Fmoc Deprotection: Remove the Fmoc group from the resin-bound tyrosinol using a standard two-step treatment with 20% piperidine in DMF (1 x 5 min, 1 x 10 min). Wash the resin thoroughly with DMF and DCM.

• Amino Acid Activation: In a separate vial, dissolve the Fmoc-amino acid in DCM. A few drops of DMF can be added to aid dissolution.

• Coupling Reaction: a. Add the Fmoc-amino acid solution to the deprotected resin. b. Add the DIC solution to the resin suspension. c. Dissolve DMAP in DMF and add it to the reaction mixture. It is crucial to use DMAP as a catalyst for efficient esterification.[5]

• Reaction Monitoring: Agitate the mixture at room temperature for 2-4 hours. The progress of the coupling can be monitored using a colorimetric test for free hydroxyl groups, although these are less common than amine tests. Alternatively, a small sample of the resin can be cleaved and the product analyzed by mass spectrometry.

• Washing: After the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3x) and DCM (3x).

• Capping (Optional but Recommended): To block any unreacted hydroxyl groups, the resin can be capped with a solution of acetic anhydride and pyridine in DMF.

Best Practices and Troubleshooting

Challenge	Recommendation	Rationale
Low Loading Efficiency of Fmoc-Tyrosinol(tBu)	Ensure all reagents and solvents are anhydrous. Use a resin specifically designed for alcohol attachment, such as DHP HM.[3]	Moisture can hydrolyze the resin's active sites and interfere with the loading reaction.
Incomplete O-Acylation (Ester Bond Formation)	Increase the excess of Fmoc-amino acid and DIC. Extend the reaction time. Ensure the catalytic amount of DMAP is added.[5]	Ester bond formation is generally slower than amide bond formation. Driving the reaction with excess reagents and allowing sufficient time is crucial.
Racemization of the Activated Amino Acid	Use carbodiimide coupling (DIC) with an additive like HOBt, although DMAP is still required for esterification. Avoid strong bases and high temperatures.[3][6]	The activated carboxylic acid can be susceptible to racemization, especially with sensitive amino acids.
Hydrolysis of the Ester Bond	Minimize exposure to the basic conditions of Fmoc deprotection. Some studies suggest that the ester bond can be labile to repeated piperidine treatments.[7]	The ester linkage is more susceptible to base-catalyzed hydrolysis than an amide bond.

Conclusion

The successful incorporation of Fmoc-Tyrosinol(tBu) into peptides via SPPS opens up a vast landscape for the design of novel peptide therapeutics with enhanced properties. The protocols outlined in this application note provide a robust framework for both the initial loading of the amino alcohol onto a solid support and the subsequent elongation of the peptide chain through O-acylation. Careful attention to reaction conditions, particularly the anhydrous nature of the loading step and the catalytic activation of the esterification, is paramount for achieving high yields and purity. By leveraging these methodologies, researchers can effectively explore the chemical space of C-terminally modified peptides.

References

• Google Patents. WO2011000848A1 - Solid phase peptide synthesis of peptide alcohols.

• Mesa Labs. SPPS Tips For Success Handout. [Link]

• Nguyen, M. M., Ong, N., & Suggs, L. (2013). A general solid phase method for the synthesis of depsipeptides. Organic & Biomolecular Chemistry, 11(7), 1150-1154. [Link]

• AAPPTEC. Amino Acid Alcohols for Peptide Synthesis. [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular biotechnology, 33(3), 239-254.

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical reviews, 111(11), 6557-6602. [Link]

• Luxembourg Bio Technologies. Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical reviews, 109(6), 2455-2504.

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Vasanthakumar, G. R., & Kumar, V. (2022). Epimerisation in Peptide Synthesis. Chemistry, 4(4), 1353-1373. [Link]

• ProTide. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. [Link]

• ResearchGate. Racemization of Amino Acids in Solid-Phase Peptide Synthesis Investigated by Capillary Electrophoresis. [Link]

• AAPPTEC. Coupling Reagents for Solid Phase Peptide Synthesis. [Link]

• ResearchGate. Anchoring of Fmoc Amino Acid to 4-Alkoxybenzyl Alcohol Resin Using a New Esterification Reagent (I), (II). [Link]

• AAPPTEC. Guide to Solid Phase Peptide Synthesis. [Link]

• Royal Society of Chemistry. Replacing piperidine in solid phase peptide synthesis: effective Fmoc removal by alternative bases. [Link]

• Chemicool. Mastering Fmoc Peptide Synthesis: The Essential Role of Wang Resin. [Link]

• Mezo, A. R., et al. (2013). Scope & Limitations of Fmoc Chemistry SPPS-Based Approaches to the Total Synthesis of Insulin Lispro via Ester Insulin. International Journal of Peptide Research and Therapeutics, 19(4), 295-306. [Link]

• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

• AAPPTEC. Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular biotechnology, 33(3), 239-254. [Link]

• AAPPTEC. Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• Organic Chemistry Portal. Steglich Esterification. [Link]

• TUprints. Aqueous solid-phase peptide synthesis (ASPPS). [Link]

• American Chemical Society. Greening solid-phase peptide synthesis: Solvent consumption minimization. [Link]

• YouTube. Steglich Esterification/ Keck Macrolactonization. [Link]

• National Center for Biotechnology Information. Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. [Link]

• Beilstein Journals. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. [Link]

• Gyros Protein Technologies. SPPS Tips For Success Handout. [Link]

• Cárdenas-Oñate, C., et al. (2023). Peptides, solid-phase synthesis and characterization. Electronic Journal of Biotechnology, 64, 27-33. [Link]

Sources

• 1. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A general solid phase method for the synthesis of depsipeptides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C2OB26893K [pubs.rsc.org]
• 3. peptide.com [peptide.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. peptide.com [peptide.com]
• 7. Scope & Limitations of Fmoc Chemistry SPPS-Based Approaches to the Total Synthesis of Insulin Lispro via Ester Insulin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Strategic Use of HATU and HBTU Coupling Reagents with Fmoc-Tyrosinol(tBu)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) as coupling reagents in peptide synthesis, with a specific focus on their application in coupling a C-terminal peptide carboxylic acid to the sterically hindered amino alcohol, Fmoc-Tyrosinol(tBu). We will delve into the mechanistic nuances of these reagents, provide a comparative analysis of their efficiency, and present robust, field-proven protocols. This guide is designed to empower researchers to make informed decisions for optimal synthesis outcomes, particularly when dealing with non-standard amino acid derivatives.

Introduction: The Central Role of Coupling Reagents in Peptide Synthesis

The formation of the amide bond is the cornerstone of peptide synthesis. Coupling reagents are indispensable tools that activate the C-terminal carboxylic acid of a peptide or amino acid, rendering it susceptible to nucleophilic attack by the N-terminal amine of another.[1] The choice of coupling reagent is critical, directly impacting reaction kinetics, yield, and the preservation of stereochemical integrity.[2] Among the vast arsenal of available reagents, the aminium/uronium salts HATU and HBTU have emerged as workhorses in both solid-phase and solution-phase peptide synthesis due to their high efficiency and ability to suppress racemization.[1][2]

Fmoc-Tyrosinol(tBu) presents a unique challenge due to the presence of a primary alcohol and significant steric bulk from the tert-butyl protecting group. This necessitates a careful selection of coupling conditions to ensure efficient amide bond formation while minimizing potential side reactions involving the hydroxyl group.

Mechanistic Insights: HATU vs. HBTU

The efficacy of both HATU and HBTU lies in their ability to form highly reactive activated esters from a carboxylic acid. However, a subtle structural difference between them leads to a significant divergence in their reactivity.

HBTU contains a 1-hydroxybenzotriazole (HOBt) moiety. Upon reaction with a carboxylate, it forms an OBt-active ester.[2]

HATU , on the other hand, incorporates a 1-hydroxy-7-azabenzotriazole (HOAt) moiety. The nitrogen atom at the 7-position of the azabenzotriazole ring is electron-withdrawing, making the resulting OAt-active ester significantly more reactive and, consequently, more susceptible to nucleophilic attack by an amine.[2] This enhanced reactivity is a key factor in HATU's superior performance in challenging couplings.[2]

Figure 1: Generalized mechanism of amide bond formation using HATU or HBTU.

Comparative Analysis: HATU vs. HBTU for Sterically Hindered Couplings

For routine peptide synthesis, both HATU and HBTU are highly effective. However, when faced with sterically hindered amino acids or challenging sequences, the superior reactivity of HATU becomes evident.

Parameter	HATU	HBTU	Rationale
Coupling Efficiency	High to Very High	High	HATU's more reactive OAt-ester leads to more complete reactions.[2]
Reaction Speed	Faster	Slower	The enhanced reactivity of the OAt-ester accelerates the rate of aminolysis.[2]
Purity of Crude Product	Higher	Lower	Faster and more complete reactions minimize the formation of deletion sequences and other byproducts.[2]
Risk of Epimerization	Lower	Higher	The rapid coupling kinetics with HATU reduce the lifetime of the activated species, thereby minimizing the opportunity for racemization.[2]
Performance in Hindered Couplings	Excellent	Good	The high reactivity of the OAt-ester is particularly advantageous for overcoming the steric hindrance associated with bulky amino acid derivatives like Fmoc-Tyrosinol(tBu).
Cost	Generally higher	Generally lower	The synthesis of the HOAt precursor for HATU is more complex than that of HOBt for HBTU.

Application Focus: Coupling to Fmoc-Tyrosinol(tBu)

The coupling of a peptide's C-terminal carboxylic acid to the amine of Fmoc-Tyrosinol(tBu) presents a specific set of challenges. The primary hydroxyl group of the tyrosinol moiety is a potential site for side reactions.

Potential Side Reactions

• O-Acylation: While the primary reaction is the formation of an amide bond at the N-terminus of the tyrosinol, the free hydroxyl group could potentially be acylated by the activated carboxylic acid, leading to the formation of an ester byproduct. However, the amine is a much stronger nucleophile than the alcohol, making this side reaction less favorable under standard conditions.

• Guanidinylation: A known side reaction with aminium/uronium-based coupling reagents is the guanidinylation of the free amine of the nucleophile by the coupling reagent itself. This leads to a capped and unreactive species. This is more prevalent when the coupling reagent is used in excess or when the aminolysis step is slow.

• Uronium Derivative Formation on the Hydroxyl Group: Research has shown that under certain conditions, the hydroxyl group of tyrosine can react with HATU to form a uronium derivative.[3][4] While ester formation was ruled out in one study, this highlights the potential for the hydroxyl group to participate in side reactions.[3]

Mitigating Side Reactions

• Stoichiometry Control: Use a slight excess of the carboxylic acid component relative to the coupling reagent to ensure that the reagent is consumed in the activation step. Avoid a large excess of the coupling reagent.

• Order of Addition: Pre-activating the carboxylic acid with HATU/HBTU for a short period (1-5 minutes) before adding the Fmoc-Tyrosinol(tBu) is crucial. This ensures that the majority of the coupling reagent has already reacted with the carboxylate, minimizing its availability to react with the incoming amino alcohol.

• Choice of Base: A non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) is essential. For particularly sensitive couplings where racemization is a concern, a weaker base like 2,4,6-collidine can be employed.

Experimental Protocols

The following protocols are designed for the solution-phase coupling of a peptide with a free C-terminal carboxylic acid to Fmoc-Tyrosinol(tBu).

General Materials

• Peptide with a free C-terminal carboxylic acid

• Fmoc-Tyrosinol(tBu)

• HATU or HBTU

• N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• 1 M aqueous hydrochloric acid solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Solvents for purification (e.g., ethyl acetate, hexanes)

Protocol 1: HATU-Mediated Coupling (Recommended for Hindered Systems)

Figure 2: Workflow for HATU-mediated coupling.

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the peptide with the free C-terminal carboxylic acid (1.0 equivalent) in anhydrous DMF.

• Basification: Add DIPEA (2.0 equivalents) to the solution and stir for 5 minutes at room temperature.

• Pre-activation: Add HATU (1.1 equivalents) to the reaction mixture and stir for 2-5 minutes.

• Addition of Amino Alcohol: In a separate flask, dissolve Fmoc-Tyrosinol(tBu) (1.2 equivalents) in a minimal amount of anhydrous DMF and add this solution to the activated peptide mixture.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress should be monitored by an appropriate analytical technique (e.g., TLC or LC-MS). For this sterically hindered coupling, a reaction time of 2-4 hours is a good starting point.

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate or DCM.

  • Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: HBTU-Mediated Coupling

The procedure is analogous to the HATU protocol, with the following modifications:

• In step 3, use HBTU (1.1 equivalents).

• The reaction time in step 5 may need to be extended (e.g., 4-8 hours or overnight) due to the lower reactivity of HBTU. Monitor the reaction progress closely.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	- Insufficient reaction time- Steric hindrance- Inefficient activation	- Extend the reaction time.- If using HBTU, switch to the more reactive HATU.- Increase the equivalents of the coupling reagent and Fmoc-Tyrosinol(tBu) slightly (e.g., to 1.2 and 1.3 equivalents, respectively).- Consider gentle heating (e.g., 40 °C), but monitor for potential side reactions.
Presence of Guanidinylated Byproduct	- Excess coupling reagent- Slow aminolysis	- Ensure accurate stoichiometry; avoid a large excess of HATU/HBTU.- Adhere to the pre-activation procedure to minimize the concentration of free coupling reagent when the amino alcohol is added.
Presence of Ester Byproduct (O-acylation)	- Reaction conditions favoring O-acylation	- Ensure the use of a non-nucleophilic base like DIPEA.- Maintain room temperature conditions unless necessary.
Racemization	- Prolonged activation time- Strong base	- Keep the pre-activation time to a minimum (1-5 minutes).- Consider using a weaker base such as 2,4,6-collidine in place of DIPEA.

Conclusion

Both HATU and HBTU are powerful reagents for mediating the formation of amide bonds. For the challenging coupling of a C-terminal peptide to the sterically hindered amino alcohol Fmoc-Tyrosinol(tBu), the superior reactivity of HATU makes it the reagent of choice, offering faster reaction times, higher yields, and a lower risk of side reactions. By carefully controlling the stoichiometry, order of addition, and reaction conditions as outlined in these protocols, researchers can successfully synthesize complex peptide-amino alcohol conjugates with high fidelity.

References

• Vrettos, E. I., Sayyad, N., Mavrogiannaki, E. M., Stylos, E., Kostagianni, A. D., Papas, S., Mavromoustakos, T., Theodorou, V., & Tzakos, A. G. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Advances, 7(82), 52137–52144. [Link]

• Vrettos, E. I., et al. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Advances. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

Sources

• 1. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]

Application Note: A Guide to the Successful Incorporation of Fmoc-Tyrosinol(tBu) in Automated Solid-Phase Peptide Synthesis

Abstract

This guide provides a comprehensive technical overview and detailed protocols for the incorporation of Fmoc-L-Tyrosinol(tBu), an amino alcohol derivative, into peptide sequences using automated solid-phase peptide synthesis (SPPS). Addressing the unique chemical nature of this building block, we present two primary methodologies: standard N-terminal capping via amide bond formation and an advanced protocol for creating depsipeptides through ester bond formation. This document is intended for researchers, scientists, and drug development professionals seeking to expand their peptidomimetic and drug candidate portfolios by leveraging non-canonical structural modifications.

Introduction: The Strategic Value of Tyrosinol Analogs

The incorporation of non-proteinogenic amino acids and their derivatives is a cornerstone of modern medicinal chemistry, enabling the design of peptides with enhanced stability, novel structural conformations, and improved pharmacological profiles. Fmoc-L-Tyrosinol(tBu) (Figure 1), a reduced analog of Fmoc-Tyr(tBu)-OH, replaces the C-terminal carboxylic acid with a primary alcohol.[1][2] This seemingly subtle change presents both a significant challenge and a powerful opportunity in peptide design.

• Challenge: The primary alcohol is a much weaker nucleophile than an amine, and it cannot be activated by standard peptide coupling reagents in the same manner as a carboxylic acid.[3] This necessitates modified synthetic strategies.

• Opportunity: The resulting structure can introduce unique hydrogen bonding patterns, alter backbone conformation, and, most significantly, allow for the creation of depsipeptides—molecules containing ester bonds within the peptide backbone.[4][5][6] Depsipeptides are a class of natural and synthetic compounds with a wide range of biological activities, including antiviral, antibiotic, and anticancer properties.

This application note will demystify the incorporation of Fmoc-Tyrosinol(tBu), providing robust, validated protocols for its use in standard automated Fmoc/tBu synthesis workflows.[7][8]

Figure 1: Chemical Structure of Fmoc-L-Tyrosinol(tBu) Synonyms: Fmoc-L-Tyr(tBu)-ol, (2S)-2-{[(9H-fluoren-9-yl)methoxy]carbonylamino}-3-[4-(tert-butoxy)phenyl]propan-1-ol CAS Number: 187526-99-4[1] Molecular Formula: C28H31NO4[1] Molecular Weight: 445.5 g/mol [1]

Core Chemical Principles & Pre-Synthesis Considerations

The success of any peptide synthesis hinges on a clear understanding of the underlying chemistry.[9] The standard Fmoc/tBu SPPS strategy relies on the orthogonal protection of functional groups, where the N-terminal Fmoc group is labile to mild base (e.g., piperidine), and side-chain protecting groups (like tBu) are labile to strong acid (e.g., trifluoroacetic acid, TFA).[10][11]

Fmoc-Tyrosinol(tBu) fits seamlessly into this strategy from a protection standpoint. The key difference lies in its reactivity.

• Amine Reactivity: The Fmoc-protected amine is deprotected under standard conditions to reveal a primary amine, which can act as a nucleophile to attack an activated carboxylic acid.

• Hydroxyl Reactivity: The primary alcohol is a poor nucleophile and requires specific conditions to react. To form an ester bond, the incoming Fmoc-amino acid must be highly activated, and the hydroxyl group of the tyrosinol must be available to attack it. This reaction is significantly slower than amide bond formation.

Reagent Quality and Handling:

• Fmoc-L-Tyrosinol(tBu): Ensure high purity (≥98% by HPLC) to avoid the introduction of deletion or modified sequences.[1] Store at 2-8°C.

• Solvents: Use high-purity, peptide-synthesis-grade solvents (DMF, NMP, DCM). Anhydrous conditions are particularly critical for ester bond formation to prevent hydrolysis of activated esters.

• Coupling Reagents: Use fresh, high-quality coupling reagents. Aminium-based reagents like HBTU and HATU are excellent for amide bonds, while carbodiimides like DIC are preferred for esterifications when combined with a catalyst.[12][13]

Protocol I: Standard Incorporation as an N-Terminal Cap (Amide Bond)

This is the most straightforward application, where Fmoc-Tyrosinol(tBu) is coupled to the N-terminus of a peptide chain that has already been assembled on the resin. In this scenario, the tyrosinol's amine attacks the resin-bound peptide's C-terminal carboxylic acid, forming a standard peptide bond.

Workflow Overview: The process follows a standard SPPS cycle: deprotection of the final resin-bound amino acid, followed by the coupling of Fmoc-Tyrosinol(tBu).

Caption: Workflow for N-terminal capping with Fmoc-Tyrosinol(tBu).

Detailed Automated Synthesizer Protocol:

• Resin Preparation: Start with the fully assembled, N-terminally Fmoc-protected peptide-resin in the reaction vessel.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF.

  • Reaction Time: 2 x 5-7 minutes (A double deprotection is recommended to ensure complete removal).

  • Wash the resin thoroughly with DMF (5-7 cycles).

• Coupling of Fmoc-Tyrosinol(tBu):

  • Prepare the coupling solution in a separate vial:

    • Fmoc-L-Tyrosinol(tBu): 4 equivalents (relative to resin loading).

    • Activator (HBTU/HATU): 3.9 equivalents.

    • Base (DIPEA/NMM): 8 equivalents.

    • Solvent: DMF.

  • Pre-activate for 2-5 minutes before adding to the reaction vessel.

  • Reaction Time: 1-2 hours. Due to the bulk of the tyrosinol derivative, a longer coupling time or a double coupling is advised to ensure the reaction goes to completion.[14]

• Washing: Wash the resin thoroughly with DMF (3-5 cycles) followed by DCM (2-3 cycles).

• Confirmation (Optional): Perform a Kaiser test or other qualitative test for free amines. A negative result (yellow beads) indicates successful coupling. If positive, perform a second coupling (double coupling).

• Final Steps: The peptide is now ready for final Fmoc deprotection (if required) and subsequent cleavage from the resin.

Parameter	Recommendation	Rationale
Equivalents (Tyrosinol)	4-5 eq.	Ensures a high concentration gradient to drive the reaction to completion.
Coupling Reagent	HBTU or HATU	Highly efficient aminium-based reagents for standard amide bond formation.[13]
Base	DIPEA	A non-nucleophilic base essential for activating the coupling reagent.
Coupling Time	1-2 hours	Longer than a standard amino acid coupling to overcome potential steric hindrance.
Verification	Kaiser Test	Provides a quick qualitative check for unreacted primary amines on the resin.[15]

Protocol II: Advanced Depsipeptide Synthesis (Ester Bond)

This protocol describes the more complex process of forming an ester bond between the hydroxyl group of a resin-bound Tyrosinol and the carboxylic acid of the next incoming Fmoc-amino acid. This is the key step in creating a depsipeptide.

Causality Behind the Method: Ester formation is mechanistically distinct from amide bond formation. It is significantly slower and more susceptible to side reactions. The choice of coupling reagent is critical. While aminium reagents can work, carbodiimides like N,N'-Diisopropylcarbodiimide (DIC) in the presence of a nucleophilic catalyst like 4-(Dimethylamino)pyridine (DMAP) are often more effective for esterification.[3][4] This combination forms a highly reactive O-acylisourea intermediate that is readily attacked by the alcohol.[3]

Detailed Automated Synthesizer Protocol:

• Preparation: The synthesis starts with Fmoc-Tyrosinol(tBu) already anchored to the resin. This can be achieved by first coupling it to a suitable linker like 2-chlorotrityl chloride resin.

• Fmoc Deprotection:

  • Deprotect the N-terminal Fmoc group of the resin-bound Tyrosinol using 20% piperidine in DMF (2 x 7 minutes).

  • Wash thoroughly with DMF. This step is standard. The resulting molecule on the resin is H₂N-Tyrosinol(tBu)-Resin .

• First Amide Coupling (Acylating the Tyrosinol Amine):

  • Couple the first Fmoc-amino acid (e.g., Fmoc-Ala-OH) using a standard HBTU/DIPEA protocol as described in Section 3. This forms Fmoc-Ala-NH-Tyrosinol(tBu)-Resin .

• Fmoc Deprotection:

  • Deprotect the Fmoc group from the newly added Alanine using 20% piperidine in DMF. This exposes the amine of Alanine: H₂N-Ala-NH-Tyrosinol(tBu)-Resin .

• Ester Bond Formation (The Critical Step):

  • This step couples the next Fmoc-amino acid (e.g., Fmoc-Gly-OH) to the hydroxyl group of the now-internal Tyrosinol residue.

  • Reagent Preparation:

    • Fmoc-Amino Acid: 5 equivalents.

    • DIC (Diisopropylcarbodiimide): 5 equivalents.

    • DMAP (4-Dimethylamino)pyridine: 0.2 equivalents.

    • Solvent: Anhydrous DCM or DMF. DCM is often preferred to minimize side reactions.[16]

  • Procedure:

    • Dissolve the Fmoc-amino acid and DMAP in the solvent.

    • Add DIC and pre-activate for 5-10 minutes.

    • Add the activated mixture to the reaction vessel containing the resin.

  • Reaction Time: 4-6 hours. The reaction is slow and should be allowed to proceed for an extended period. Gentle agitation or heating (if the synthesizer allows) can improve efficiency.

• Post-Esterification Wash: Wash thoroughly with DCM and then DMF to remove the soluble diisopropylurea byproduct and any unreacted reagents.

• Continuation: Subsequent amino acids can be added using standard amide bond formation protocols.

Parameter	Recommendation for Esterification	Rationale
Equivalents (AA)	5-6 eq.	Higher excess is needed to compensate for the slower reaction kinetics.
Coupling Reagent	DIC / DMAP	The gold standard for mild esterification (Steglich esterification).[3] DMAP acts as a crucial acyl-transfer catalyst.
Solvent	Anhydrous DCM or DMF	Minimizes water, which can hydrolyze the activated ester and quench the reaction.
Reaction Time	4-6 hours (or overnight)	Ester bond formation is significantly slower than amide bond formation.[4]
Monitoring	Difficult; rely on LC-MS of a test cleavage.	Standard colorimetric tests do not work for this step. Success must be verified post-synthesis.

Quality Control and Troubleshooting

Effective quality control is essential for validating the incorporation of non-standard residues.

• Method: After completing the synthesis, cleave a small amount of the peptide from the resin using a standard TFA cocktail (e.g., 95% TFA, 2.5% Water, 2.5% TIS).

• Analysis: Analyze the crude product by LC-MS. The expected mass of the peptide containing the Tyrosinol residue should be the primary peak.

Problem	Potential Cause	Recommended Solution
Incomplete Coupling (Amide)	Insufficient coupling time; Steric hindrance.	Perform a double coupling. Increase coupling time to 2-3 hours. Use a more potent activator like HATU.
Incomplete Esterification	Reagents not anhydrous; Insufficient time; Poor activation.	Ensure use of anhydrous solvents. Increase reaction time to overnight. Increase equivalents of DIC and Fmoc-AA.
Deletion of Tyrosinol	Failed amide coupling in Step 1.	Review the protocol for the initial amide coupling. Ensure sufficient equivalents and time. Consider capping unreacted amines with acetic anhydride before proceeding.
Side Product (+56 Da)	tBu group alkylation of Trp or Met.	This is a known issue in TFA cleavage. Ensure scavengers like TIS or EDT are present in the cleavage cocktail.

Conclusion

Fmoc-L-Tyrosinol(tBu) is a valuable building block for creating sophisticated peptidomimetics and depsipeptides. While its incorporation requires deviation from standard automated protocols, the challenges are readily overcome with a clear understanding of the underlying chemical principles. The protocols detailed in this note provide a validated framework for both simple N-terminal modification and the more advanced construction of ester-containing peptide backbones. By carefully selecting reagents and adjusting reaction parameters, researchers can successfully leverage automated synthesizers to explore this expanded chemical space in their drug discovery and development programs.

References

• Nguyen, M. M., Ong, N., & Suggs, L. (2013). A general solid phase method for the synthesis of depsipeptides. Organic & Biomolecular Chemistry, 11(12), 1957-1960. [Link]

• Coin, I., et al. (2006). Depsipeptide Methodology for Solid-Phase Peptide Synthesis: Circumventing Side Reactions and Development of an Automated Technique via Depsidipeptide Units. Journal of Organic Chemistry, 71(17), 6355–6362. [Link]

• Royal Society of Chemistry. (2013). A general solid phase method for the synthesis of depsipeptides. Organic & Biomolecular Chemistry. [Link]

• Wieland, K., et al. (2005). A New Strategy for Solid-Phase Depsipeptide Synthesis Using Recoverable Building Blocks. Organic Letters, 7(20), 4439–4442. [Link]

• Nguyen, M. M., Ong, N., & Suggs, L. (2013). A general solid phase method for the synthesis of depsipeptides. ResearchGate. [Link]

• Sunresin. (n.d.). Fmoc / t-Bu Solid Phase Synthesis. Sunresin Technology. [Link]

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. [Link]

• Aapptec. (n.d.). Coupling Reagents. Aapptec Technical Library. [Link]

• Applied Biosystems. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Thermo Fisher Scientific. [Link]

• Albericio, F., & Kruger, H. G. (2012). Greening Fmoc/tBu solid-phase peptide synthesis. Green Chemistry, 14(4), 853-864. [Link]

• Brankiewicz, J., et al. (2023). Solid-phase peptide synthesis using the Fmoc/tBu strategy. ResearchGate. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding Fmoc-Tyr(tBu)-OH: A Key to Efficient Peptide Synthesis. PharmaCompass. [Link]

• National Center for Biotechnology Information. (n.d.). Fmoc-L-Tyr(tBu)-OH. PubChem Compound Summary. [Link]

• National Center for Biotechnology Information. (n.d.). Fmoc-L-Tyrosinol(tBu). PubChem Compound Summary. [Link]

• Gyros Protein Technologies. (n.d.). Solid-phase Peptide Synthesis (SPPS) in Research & Development. Gyros Protein Technologies. [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec Technical Library. [Link]

• Amerigo Scientific. (n.d.). Decoding the Art of Chemical Synthesis: A Deep Dive into Solid-Phase Peptide Synthesis and SPPS Resins. Amerigo Scientific. [Link]

• ResearchGate. (2017). What is the protocol to form a peptide bond using DIC/HOAt and DCM as a solvent? Q&A Forum. [Link]

• Royal Society of Chemistry. (n.d.). Experimental procedures Solid phase peptide synthesis (SPPS). Supplementary Information. [Link]

• CD Formulation. (n.d.). Solid-Phase Peptide Synthesis (SPPS) Technology. CD Formulation Services. [Link]

• Organic Chemistry Portal. (n.d.). Steglich Esterification. Name Reactions. [Link]

• Ghosh, K., & Lubell, W. D. (2025). N- to C-Peptide Synthesis, Arguably the Future for Sustainable Production. ChemRxiv. [Link]

• AAPPTec. (n.d.). Synthesis Notes. AAPPTec Technical Library. [Link]

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Application Notes & Protocols: A Novel Approach to the Synthesis of C-Terminal Phosphopeptide Alcohols using an Fmoc-Tyrosinol(tBu) Precursor

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Protein phosphorylation is a cornerstone of cellular signaling, and synthetic phosphopeptides are indispensable tools for its study.[1] While the synthesis of peptides containing phosphotyrosine is well-established, this guide details a novel and specialized application: the synthesis of peptides with a C-terminal phosphotyrosinol moiety. This unique structural motif, a phosphopeptide alcohol, offers new avenues for designing kinase inhibitors, phosphatase substrates, and molecular probes. We present a comprehensive methodology leveraging the Fmoc-Tyrosinol(tBu) precursor within a solid-phase peptide synthesis (SPPS) framework. This document provides an in-depth exploration of the underlying chemical principles, step-by-step protocols for resin loading, on-resin phosphorylation, and final cleavage, as well as best practices for the characterization of the final product.

Introduction: The Rationale for C-Terminal Phosphopeptide Alcohols

Reversible phosphorylation of tyrosine residues is a critical event in a multitude of signal transduction pathways that regulate cell growth, differentiation, and metabolism.[1][2] Synthetic peptides containing phosphotyrosine have become vital for dissecting these pathways and for the development of targeted therapeutics.[3][4] The vast majority of synthetic strategies focus on incorporating phosphotyrosine as an internal amino acid residue.

This guide, however, explores the synthesis of a less common but potentially powerful analog: a peptide ending in a phosphotyrosinol. The replacement of the C-terminal carboxyl group with a primary alcohol phosphate ester creates a non-hydrolyzable phosphomonoester mimic that can exhibit unique biochemical properties. These structures may serve as potent and stable inhibitors for protein tyrosine phosphatases (PTPs) or as unique substrates for kinases.

The synthetic strategy detailed herein is centered on Fmoc-O-tert-butyl-L-tyrosinol (Fmoc-Tyrosinol(tBu)) , a commercially available amino alcohol.[5] We will employ a "global phosphorylation" approach, where the peptide chain is first assembled on the solid support, followed by the phosphorylation of the tyrosinol hydroxyl group prior to cleavage and deprotection.[6]

The Strategic Foundation: Fmoc/tBu Solid-Phase Peptide Synthesis (SPPS)

The synthesis of these specialized phosphopeptides is built upon the robust and versatile Fmoc/tBu strategy for SPPS.[7] This methodology is favored for its mild deprotection conditions and orthogonal protection scheme, which are particularly advantageous when dealing with sensitive modifications like phosphorylation.[7]

The core principle of Fmoc/tBu SPPS is the use of the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group for temporary protection of the α-amino group of the growing peptide chain. The side-chain functional groups of the amino acids, including the hydroxyl group of tyrosinol, are protected by acid-labile groups, such as the tert-butyl (tBu) ether.[7] This orthogonality allows for the selective removal of the Fmoc group at each cycle of amino acid addition without disturbing the side-chain protecting groups or the linkage of the peptide to the resin.[7]

Diagram 1: The iterative cycle of Fmoc-based solid-phase peptide synthesis.

Experimental Protocols

Part I: Anchoring the Precursor - Loading Fmoc-Tyrosinol(tBu) onto the Resin

Unlike standard peptide synthesis which begins with an amino acid esterified to the resin, this procedure starts by attaching an amino alcohol. A 2-chlorotrityl chloride (2-CTC) resin is highly recommended for this purpose due to its acid sensitivity, which allows for the cleavage of the final peptide under mild acidic conditions, preserving the delicate phosphate group.

Materials:

• 2-Chlorotrityl chloride resin

• Fmoc-O-tert-butyl-L-tyrosinol (Fmoc-Tyrosinol(tBu))[5]

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Diisopropylethylamine (DIPEA)

• Methanol (MeOH)

Protocol:

• Swell 1 g of 2-chlorotrityl chloride resin in 10 mL of DCM in a reaction vessel for 30 minutes.

• Drain the DCM.

• Dissolve 2 equivalents of Fmoc-Tyrosinol(tBu) (relative to the resin loading capacity) in a minimal amount of DCM.

• Add the dissolved Fmoc-Tyrosinol(tBu) to the resin, followed by 4 equivalents of DIPEA.

• Agitate the mixture at room temperature for 2 hours.

• To cap any remaining unreacted chloride sites on the resin, add 1 mL of methanol and agitate for an additional 30 minutes.

• Drain the reaction mixture and wash the resin sequentially with DCM (3x), DMF (3x), and finally DCM (3x).

• Dry the resin under vacuum. The loading efficiency can be determined spectrophotometrically by cleaving the Fmoc group from a small, known weight of resin and measuring the absorbance of the dibenzofulvene-piperidine adduct.[8]

Part II: Peptide Chain Elongation

With the C-terminal tyrosinol precursor anchored, the peptide chain is assembled using standard Fmoc-SPPS protocols.[9]

Materials:

• Loaded Fmoc-Tyrosinol(tBu)-2-CTC resin

• Fmoc-protected amino acids with acid-labile side-chain protection (e.g., tBu, Trt, Pbf)

• Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)[10]

• Base: DIPEA

• Fmoc deprotection solution: 20% piperidine in DMF

• Solvents: DMF, DCM

Standard Elongation Cycle:

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes to ensure complete removal of the Fmoc group.

• Washing: Wash the resin thoroughly with DMF (5x) to remove all traces of piperidine.

• Coupling:

  • In a separate vessel, pre-activate 3 equivalents of the next Fmoc-amino acid with 2.9 equivalents of HBTU/HATU and 6 equivalents of DIPEA in DMF for 2-3 minutes.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Monitor the coupling reaction completion using a ninhydrin (Kaiser) test.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Repeat this cycle for each amino acid in the sequence.

Part III: On-Resin Phosphorylation of the Tyrosinol Hydroxyl Group

This is the most critical and novel step of the synthesis. Once the peptide chain is fully assembled, the acid-labile tBu protecting group on the tyrosinol side chain is selectively removed, followed by phosphorylation of the now-free hydroxyl group.

Diagram 2: Workflow for the on-resin phosphorylation of the tyrosinol moiety.

Protocol:

• Selective Deprotection of tBu Group:

  • Wash the resin-bound peptide with DCM.

  • Treat the resin with a solution of 10% Trifluoroacetic acid (TFA) in DCM for 2 hours at room temperature. This mild acidic condition is generally sufficient to remove the tBu ether without cleaving the peptide from the 2-CTC resin.

  • Wash the resin thoroughly with DCM (3x), 10% DIPEA in DCM (2x) to neutralize, and then DCM (3x) followed by DMF (3x).

• Phosphorylation:

  • Swell the resin in anhydrous acetonitrile.

  • In a separate flask under inert atmosphere (Argon or Nitrogen), dissolve 5 equivalents of a phosphoramidite reagent (e.g., Di-tert-butyl N,N-diethylphosphoramidite) and 5 equivalents of an activator (e.g., 5-(Ethylthio)-1H-tetrazole) in anhydrous acetonitrile.

  • Add this solution to the resin and agitate at room temperature for 2 hours.

• Oxidation:

  • Drain the phosphitylation solution.

  • Add a solution of 0.1 M tert-butyl hydroperoxide (t-BuOOH) in DCM and agitate for 30 minutes to oxidize the phosphite triester to the more stable phosphate triester.

  • Wash the resin extensively with DCM (3x), DMF (3x), and finally DCM (3x).

Part IV: Cleavage and Global Deprotection

The final step involves cleaving the phosphopeptide from the resin and simultaneously removing all remaining acid-labile side-chain protecting groups.

Materials:

• Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% deionized water.[11]

• Cold diethyl ether.

Protocol:

• Wash the dried resin with DCM and dry it under vacuum.

• Add the freshly prepared, chilled cleavage cocktail to the resin (10 mL per gram of resin).

• Agitate at room temperature for 2-3 hours. TIS acts as a scavenger to prevent re-attachment of cationic species to sensitive residues.[11]

• Filter the resin and collect the filtrate.

• Wash the resin with a small amount of fresh TFA, and combine the filtrates.

• Concentrate the TFA solution under a stream of nitrogen.

• Precipitate the crude peptide by adding the concentrated solution to a large volume of cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

• Dry the crude peptide pellet under vacuum.

Purification and Characterization

The crude phosphopeptide must be purified and its identity confirmed.

Analytical Technique	Purpose	Expected Outcome
RP-HPLC	Purity assessment and purification.	A major peak corresponding to the target phosphopeptide. The retention time will be significantly different from the non-phosphorylated counterpart.[12][13]
Mass Spectrometry (ESI-MS or MALDI-TOF)	Confirmation of molecular weight.	The observed mass should match the calculated mass of the desired phosphopeptide alcohol. A mass difference of +79.98 Da compared to the non-phosphorylated peptide confirms phosphorylation.[12][14]
Tandem MS (MS/MS)	Sequence confirmation and localization of the phosphate group.	Fragmentation analysis should confirm the amino acid sequence and definitively show the phosphate group on the C-terminal tyrosinol.
³¹P NMR Spectroscopy	Confirmation of the phosphate ester.	A characteristic signal in the phosphate region of the spectrum confirms the presence of the phosphorus moiety.[3]

Causality and Trustworthiness in the Protocol

• Choice of 2-CTC Resin: The high acid lability of the 2-CTC linker is crucial. It allows for peptide cleavage under conditions that are mild enough to minimize potential side reactions involving the newly formed phosphate group.

• Orthogonal Protection: The use of a tBu ether on the tyrosinol side chain is deliberate. Its selective removal with dilute TFA is a key step that unmasks the hydroxyl group for phosphorylation without disturbing other acid-labile protecting groups on the peptide backbone.

• Phosphoramidite Chemistry: This is the gold standard for forming phosphate esters due to its high efficiency and the stability of the reagents. The two-step phosphitylation/oxidation process ensures a high yield of the desired phosphate triester.[15]

• Scavengers in Cleavage: The inclusion of TIS in the final cleavage cocktail is non-negotiable. During the removal of protecting groups, reactive carbocations are generated that can irreversibly modify sensitive residues. TIS effectively quenches these species, ensuring the integrity of the final product.[11]

Conclusion and Future Perspectives

The synthesis of C-terminal phosphopeptide alcohols via an Fmoc-Tyrosinol(tBu) precursor represents a sophisticated extension of modern peptide chemistry. The protocols outlined in this guide provide a robust framework for accessing these novel molecules. While challenging, this methodology opens the door for creating unique tools to probe the complex world of cellular signaling. These phosphopeptide mimics could lead to the development of more potent and stable therapeutic agents targeting kinases and phosphatases, ultimately advancing our capabilities in drug discovery and fundamental biological research.

References

• Valero, M.-L., et al. (1999). Solid-phase synthesis of phosphopeptides. Current Topics in Peptide & Protein Research, 3, 13-28.
• Ramazi, S., et al. (2021).

• Perich, J.W. (1991). Synthesis of O-phosphotyrosine-containing peptides. Methods in Enzymology, 201, 234-245. Available at: [Link]

• Angeletti, R.H., et al. (1997). Study on the synthesis and characterization of peptides containing phosphorylated tyrosine. Journal of Biomolecular Techniques, 8(4), 167-178.
• Turck, C.W. (1992). Identification of phosphotyrosine residues in peptides by high performance liquid chromatography on-line derivative spectroscopy. Peptide Research, 5(3), 156-160.
• Fields, G.B., et al. (1997). Study on the synthesis and characterization of peptides containing phosphorylated tyrosine. Association of Biomolecular Resource Facilities 1997 Meeting.
• Reynolds, E.C., et al. (1994). Efficient Fmoc/solid-phase peptide synthesis of O-phosphotyrosyl-containing peptides and their use as phosphatase substrates. International Journal of Peptide and Protein Research, 43(1), 39-46.

• Attard, T., O'Brien-Simpson, N., & Reynolds, E. (2007). Synthesis of phosphopeptides in the Fmoc mode. Find an Expert - The University of Melbourne. Available at: [Link]

• Perich, J.W., et al. (1994). Preparation of O-phosphotyrosine-containing peptides by Fmoc solid-phase synthesis: Evaluation of several Fmoc-Tyr(PO3R2)-OH derivatives. Semantic Scholar. Available at: [Link]

• Bannwarth, W., & Kitas, E.A. (1992). Solid-Phase Synthesis of Phosphorylated Tyr-Peptides by “Phosphite Triester” Phosphorylation. Helvetica Chimica Acta, 75(3), 707-714.

• Köhn, M., et al. (2010). Synthesis, Characterization and Application of Stabilized Natural Substrates as Protein Tyrosine Phosphatase Inhibitors. mediaTUM. Available at: [Link]

• Aapptec Peptides. (n.d.). Attaching the first amino acid to a resin; Merrifield resin, 2-CTC resin. Available at: [Link]

• Peptideweb.com. (n.d.). Loading protocols. Available at: [Link]

• Hurevich, M., et al. (2018). A targeted approach for the synthesis of multi-phosphorylated peptides. The Royal Society of Chemistry. Available at: [Link]

• Brankiewicz, P., et al. (2021). Solid‐phase peptide synthesis using the Fmoc/tBu strategy. ResearchGate. Available at: [Link]

• Sunresin. (n.d.). Fmoc / t-Bu Solid Phase Synthesis. Available at: [Link]

• McLachlin, D.T., & Chait, B.T. (2001). Analysis of phosphorylated proteins and peptides by mass spectrometry. Current Opinion in Chemical Biology, 5(5), 591-602.
• Hogrefe, R., Imperial, P., & Lebedev, A. (n.d.). Comparison of Deprotection Methods for the Phthalimidyl Amino CPGs. TriLink BioTechnologies.

• Glen Research. (n.d.). Deprotection - Volume 1 - Deprotect to Completion. Glen Report 20.24. Available at: [Link]

• Glen Research. (n.d.). Deprotection Guide. Available at: [Link]

• Ravanat, J.-L., et al. (2012). GAS-PHASE CLEAVAGE AND DEPHOSPHORYLATION OF UNIVERSAL LINKER-BOUND OLIGODEOXYNUCLEOTIDES. PMC - NIH. Available at: [Link]

• Haura, E.B., et al. (2021). Quantitative Analysis of Tyrosine Phosphorylation from FFPE Tissues Reveals Patient-Specific Signaling Networks. PMC - NIH. Available at: [Link]

• PubChem. (n.d.). Fmoc-L-Tyrosinol(tBu). National Center for Biotechnology Information. Available at: [Link]

• PubChem. (n.d.). Fmoc-L-Tyr(tBu)-OH. National Center for Biotechnology Information. Available at: [Link]

• Casnellie, J.E., et al. (1982). Phosphorylation of synthetic peptides by a tyrosine protein kinase from the particulate fraction of a lymphoma cell line. Journal of Biological Chemistry, 257(22), 13877-13882.
• Al-Obeidi, F.A., et al. (2020). Heterocyclic Compounds as Bcr-Abl Tyrosine Kinase Inhibitors Against Chronic Myeloid Leukemia. Molecules, 25(21), 5001.

• BioPharmaSpec. (n.d.). Effective Structural Characterization Strategies for Peptides. Available at: [Link]

• Jaffe, J.D., et al. (2019). High-density, targeted monitoring of tyrosine phosphorylation reveals activated signaling networks in human tumors. eLife, 8, e49532.
• Machida, K., & Mayer, B.J. (2002). Profiling the global tyrosine phosphorylation state by Src homology 2 domain binding. Molecular & Cellular Proteomics, 1(11), 879-892.
• Lauffenburger, D.A., et al. (2022). Enrichment of Tyrosine Phosphorylated Peptides for Quantitative Mass Spectrometry Analysis of RTK Signaling Dynamics. Bio-protocol, 12(3), e4311.

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Application Notes and Protocols for Fmoc-Tyrosinol(tBu) in Microwave-Assisted Peptide Synthesis

Introduction: Accelerating the Synthesis of C-Terminal Tyrosinol Peptides

The incorporation of non-canonical amino acid derivatives is a cornerstone of modern peptide-based drug discovery and development. C-terminally modified peptides, particularly those ending in an amino alcohol, often exhibit unique pharmacological properties, including altered metabolic stability and receptor binding affinities. Fmoc-Tyrosinol(tBu) is a key building block for the synthesis of peptides with a C-terminal tyrosinol residue. The fluorenylmethyloxycarbonyl (Fmoc) group provides a base-labile protecting group for the amine, while the tert-butyl (tBu) group offers robust, acid-labile protection for the phenolic hydroxyl side-chain, ensuring orthogonality within the widely adopted Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy.[][2]

Microwave-assisted peptide synthesis (MAPS) has revolutionized the field by dramatically reducing synthesis times and improving the purity of crude peptides.[3][4] By utilizing microwave energy to efficiently heat the reaction mixture, both coupling and deprotection steps can be completed in minutes rather than hours.[5] This application note provides a comprehensive guide to the effective use of Fmoc-Tyrosinol(tBu) in microwave-assisted SPPS protocols, offering detailed methodologies, insights into reaction optimization, and strategies to mitigate potential side reactions.

Physicochemical Properties of Fmoc-Tyrosinol(tBu)

A thorough understanding of the physicochemical properties of Fmoc-Tyrosinol(tBu) is essential for its successful application in peptide synthesis.

Property	Value
IUPAC Name	(2S)-2-[(9H-fluoren-9-ylmethoxycarbonyl)amino]-3-[4-(tert-butoxy)phenyl]propan-1-ol
Molecular Formula	C₂₉H₃₃NO₄
Molecular Weight	459.58 g/mol
Appearance	White to off-white powder
Solubility	Soluble in DMF, NMP, and other common SPPS solvents
Fmoc Group Lability	Base-labile (e.g., 20% piperidine in DMF)
tBu Group Lability	Acid-labile (e.g., high concentration of TFA)

Core Principles and Workflow

The synthesis of a peptide with a C-terminal tyrosinol using Fmoc-Tyrosinol(tBu) follows the general principles of Fmoc-based SPPS. The workflow involves the initial attachment of Fmoc-Tyrosinol(tBu) to a suitable resin, followed by iterative cycles of Fmoc deprotection and coupling of subsequent amino acids.

Figure 1: General workflow for the synthesis of a tyrosinol-containing peptide.

Experimental Protocols

The following protocols are designed for use with an automated microwave peptide synthesizer. Reaction conditions may require optimization based on the specific peptide sequence and synthesizer model.

Protocol 1: Loading of Fmoc-Tyrosinol(tBu) onto 2-Chlorotrityl Chloride Resin

The 2-chlorotrityl chloride (2-CTC) resin is recommended for the initial attachment of Fmoc-Tyrosinol(tBu) as it allows for mild cleavage conditions, preserving the final peptide alcohol.

Materials:

• 2-Chlorotrityl chloride resin

• Fmoc-Tyrosinol(tBu)

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Diisopropylethylamine (DIPEA)

• Methanol (MeOH)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

Procedure:

• Resin Swelling: Swell the 2-chlorotrityl chloride resin in DCM for 30 minutes in a reaction vessel.

• Fmoc-Tyrosinol(tBu) Solution Preparation: In a separate vial, dissolve 1.5 equivalents of Fmoc-Tyrosinol(tBu) in DCM.

• Coupling: Add the Fmoc-Tyrosinol(tBu) solution to the swollen resin. Add 3.0 equivalents of DIPEA to the reaction vessel.

• Reaction: Agitate the mixture at room temperature for 1-2 hours. The progress of the reaction can be monitored by taking a small sample of the resin and performing a test cleavage.

• Capping: To cap any unreacted sites on the resin, add a solution of DCM/MeOH/DIPEA (80:15:5) and agitate for 30 minutes.

• Washing: Wash the resin thoroughly with DCM, DMF, and finally DCM.

• Drying: Dry the resin under vacuum.

Sources

• 2. chempep.com [chempep.com]
• 3. Microwave-Assisted Peptide Synthesis: A Faster Approach - Creative Peptides [creative-peptides.com]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. Microwave-assisted solid-phase peptide synthesis based on the Fmoc protecting group strategy (CEM) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Use of Fmoc-Tyrosinol(tBu) for the Synthesis of Long or Complex Peptides

Abstract: The synthesis of long or complex peptide sequences via solid-phase peptide synthesis (SPPS) is frequently hampered by on-resin aggregation, leading to diminished yields and purity. Fmoc-Tyrosinol(tBu), a C-terminally reduced analogue of tyrosine, serves as a powerful tool to mitigate these challenges. By replacing a standard amino acid residue at a strategic position, its C-terminal alcohol disrupts the interchain hydrogen bonding responsible for β-sheet formation and subsequent aggregation. This application note provides a detailed technical guide on the mechanism, strategic implementation, and protocols for utilizing Fmoc-Tyrosinol(tBu) to enhance the synthesis of difficult peptides.

I. The Challenge: On-Resin Aggregation in SPPS

Solid-phase peptide synthesis (SPPS), particularly using the popular Fmoc/tBu strategy, is a robust method for creating peptides.[1][2] The process involves the sequential addition of Nα-Fmoc protected amino acids to a growing chain anchored on a solid support.[3][4] However, as the peptide chain elongates, especially for sequences exceeding 20 amino acids or rich in hydrophobic residues, there is a high propensity for the chains to self-associate through intermolecular hydrogen bonds.[] This leads to the formation of stable secondary structures, primarily β-sheets, causing the peptide-resin to collapse and aggregate.

This aggregation has severe consequences:

• Poor Solvation: The collapsed resin state prevents efficient penetration of solvents and reagents.

• Incomplete Reactions: Both the Fmoc-deprotection step (using piperidine) and the subsequent amino acid coupling step are sterically hindered, leading to incomplete reactions.[6]

• Truncated and Deletion Sequences: Failed couplings and deprotections result in a heterogeneous final product containing impurities that are often difficult to remove.

• Low Yields: The cumulative effect of incomplete reactions significantly reduces the overall yield of the desired full-length peptide.[]

II. The Solution: Fmoc-Tyrosinol(tBu) as a Backbone Modifier

Fmoc-Tyrosinol(tBu) is an Nα-Fmoc and side-chain tert-butyl (tBu) protected derivative of tyrosinol, where the C-terminal carboxylic acid has been reduced to a primary alcohol.[7] The strategic incorporation of this amino alcohol into a peptide backbone introduces a "disrupting element" that effectively counteracts aggregation.

Mechanistic Advantages

The primary advantage of tyrosinol lies in the modification of the peptide backbone. The replacement of a carbonyl group (C=O) with a methylene hydroxyl group (-CH₂-OH) at a single position disrupts the regular, repeating amide pattern required for stable β-sheet formation. The hydroxyl group is a less effective hydrogen bond acceptor than a carbonyl oxygen, weakening the intermolecular forces that drive aggregation. This maintains the peptide chains in a more solvated, accessible state, facilitating efficient reagent diffusion and reaction kinetics.

Figure 1: Comparison of a standard peptide backbone, susceptible to hydrogen bond-mediated aggregation, versus a backbone incorporating a tyrosinol residue, which disrupts this interaction.

III. Experimental Guide: Protocols and Methodology

The following protocols are based on a 0.1 mmol synthesis scale and may require optimization depending on the specific peptide sequence.

Protocol 1: Resin Preparation and Swelling

Proper resin swelling is critical for ensuring that reactive sites are accessible.

• Materials: Synthesis resin (e.g., Rink Amide, Wang), N,N-Dimethylformamide (DMF), fritted reaction vessel.

• Procedure:

  • Place the resin (0.1 mmol) in a fritted reaction vessel.

  • Add high-purity, amine-free DMF (approx. 10 mL/g of resin).

  • Agitate gently (e.g., on a shaker or with nitrogen bubbling) for 30-60 minutes at room temperature.

  • Drain the DMF.

Protocol 2: Standard Fmoc-SPPS Cycle

This cycle of deprotection and coupling is repeated for each standard amino acid.

A. Fmoc Deprotection:

• Materials: 20% piperidine in DMF (v/v).

• Procedure:

  • Add the 20% piperidine solution to the swollen resin.

  • Agitate for 3-5 minutes, then drain.

  • Add a fresh aliquot of 20% piperidine solution.

  • Agitate for an additional 15-20 minutes to ensure complete Fmoc removal.

  • Drain the solution and wash the resin thoroughly with DMF (5-6 times) to remove all traces of piperidine.

B. Amino Acid Coupling:

• Materials: Fmoc-amino acid (4 eq.), HBTU (3.9 eq.), N,N-Diisopropylethylamine (DIPEA) (8 eq.), DMF.

• Procedure:

  • In a separate vessel, dissolve the Fmoc-amino acid (0.4 mmol) and HBTU (0.39 mmol) in DMF (~2 mL).

  • Add DIPEA (0.8 mmol) and allow the solution to pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate for 1-2 hours at room temperature.

  • Drain the coupling solution and wash the resin with DMF (3x), DCM (3x), and DMF (3x).

  • (Optional but recommended) Perform a Kaiser test to confirm the absence of free primary amines (negative result = yellow beads). If the test is positive, a second coupling may be required.[6]

Protocol 3: Strategic Incorporation of Fmoc-Tyrosinol(tBu)

This protocol is identical to the standard coupling protocol but may benefit from a slightly extended reaction time due to the unique nature of the amino alcohol.

• Procedure:

  • Perform the Fmoc deprotection step as described in Protocol 2A.

  • Activate Fmoc-Tyrosinol(tBu) using the same stoichiometry as in Protocol 2B.

  • Add the activated solution to the resin and agitate for 2-4 hours .

  • Wash the resin and confirm reaction completion with a Kaiser test as previously described.

Protocol 4: Final Cleavage and Deprotection

This step simultaneously cleaves the peptide from the resin and removes side-chain protecting groups, including the tBu group on the tyrosinol.[8] The choice of cleavage cocktail is critical and depends on the peptide's composition.[9][10] Reagent K is a robust, general-purpose cocktail suitable for peptides containing sensitive residues like Trp, Met, Cys, and Tyr.[11]

• Materials: Reagent K (TFA / water / phenol / thioanisole / 1,2-ethanedithiol (EDT) at 82.5:5:5:5:2.5), cold diethyl ether.

• Procedure:

  • Wash the final, dried peptide-resin with DCM and dry thoroughly under vacuum.

  • In a fume hood, add Reagent K to the resin (approx. 10 mL/g of resin).

  • Agitate gently at room temperature for 2-4 hours.

  • Filter the resin and collect the TFA filtrate.

  • Precipitate the crude peptide by adding the filtrate dropwise into a 10-fold volume of ice-cold diethyl ether.

  • Centrifuge the suspension to pellet the peptide.

  • Decant the ether, and wash the pellet 2-3 more times with cold ether to remove scavengers.

  • Dry the final peptide pellet under vacuum.

IV. Analytical Characterization

Post-synthesis analysis is essential to confirm the identity and purity of the final product.

Table 1: Recommended Analytical Methods and Parameters

Parameter	Reverse-Phase HPLC (Purity Analysis)	LC-Mass Spectrometry (Identity Confirmation)
Column	C18, 3.5-5 µm particle size, 4.6 x 150 mm	C18, 1.8-3.5 µm particle size, 2.1 x 50-100 mm
Mobile Phase A	0.1% TFA in HPLC-grade Water	0.1% Formic Acid in MS-grade Water
Mobile Phase B	0.1% TFA in HPLC-grade Acetonitrile	0.1% Formic Acid in MS-grade Acetonitrile
Gradient	Typically 5-95% B over 20-30 minutes	Typically 5-95% B over 5-15 minutes
Flow Rate	1.0 mL/min	0.2-0.4 mL/min
Detection	UV at 214 nm & 280 nm	Electrospray Ionization (ESI), positive mode

V. Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low Purity / Deletion Peaks	On-resin aggregation leading to incomplete reactions.	Incorporate Fmoc-Tyrosinol(tBu) or another "difficult peptide" strategy. Ensure high-quality, amine-free DMF is used.
Incomplete Coupling of Tyrosinol	Steric hindrance or insufficient reaction time.	Extend coupling time to 4 hours. Consider using a stronger activating agent like HATU. Perform a double coupling.
Methionine Oxidation	Oxidation during cleavage.	Use a specialized cleavage cocktail like Reagent H, which is designed to minimize methionine oxidation.[12]
Tryptophan Modification	Alkylation by cationic species during cleavage.	Ensure the cleavage cocktail contains effective scavengers like EDT and thioanisole (both present in Reagent K).[8]

VI. Conclusion

The synthesis of long and complex peptides requires a proactive approach to combat on-resin aggregation. Fmoc-Tyrosinol(tBu) provides an elegant and effective solution by introducing a targeted modification to the peptide backbone. This disruption of the hydrogen-bonding network preserves chain solvation and accessibility, leading to more efficient deprotection and coupling steps. The result is a significant improvement in the purity and overall yield of challenging peptide sequences, making Fmoc-Tyrosinol(tBu) an indispensable tool for researchers and drug development professionals.

VII. References

• Vertex AI Search. (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. Retrieved January 18, 2026.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Essential Role of Fmoc-Tyr(tBu)-OH in Custom Peptide Synthesis. Retrieved January 18, 2026.

• BOC Sciences. (n.d.). Why Fmoc-Protected Amino Acids Dominate SPPS? Retrieved January 18, 2026.

• Digital CSIC. (2020, January 19). Greening Fmoc/tBu Solid-Phase Peptide Synthesis. Retrieved January 18, 2026, from [Link]

• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent K. Retrieved January 18, 2026.

• PMC. (2021, August 19). Tea Bags for Fmoc Solid-Phase Peptide Synthesis: An Example of Circular Economy. Retrieved January 18, 2026.

• ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis. Retrieved January 18, 2026.

• Aapptec Peptides. (n.d.). Fmoc-Tyr(tBu)-OH [71989-38-3]. Retrieved January 18, 2026.

• RSC Publishing. (n.d.). Greening Fmoc/tBu solid-phase peptide synthesis. Retrieved January 18, 2026, from [Link]

• Sunresin. (n.d.). Fmoc / t-Bu Solid Phase Synthesis. Retrieved January 18, 2026.

• UCI Department of Chemistry. (2020, March 17). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved January 18, 2026.

• ResearchGate. (n.d.). Solid‐phase peptide synthesis using the Fmoc/tBu strategy. Retrieved January 18, 2026.

• Benchchem. (n.d.). Application Notes and Protocols for Fmoc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS). Retrieved January 18, 2026.

• ResearchGate. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Retrieved January 18, 2026.

• CDN. (n.d.). Cleavage Cocktail Selection. Retrieved January 18, 2026.

• PubMed - NIH. (n.d.). A cleavage cocktail for methionine-containing peptides. Retrieved January 18, 2026.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding Fmoc-Tyr(tBu)-OH: A Key to Efficient Peptide Synthesis. Retrieved January 18, 2026.

Sources

• 1. Greening Fmoc/tBu solid-phase peptide synthesis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Fmoc / t-Bu Solid Phase Synthesis - Sunresin [seplite.com]
• 3. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 4. researchgate.net [researchgate.net]
• 6. chempep.com [chempep.com]
• 7. peptide.com [peptide.com]
• 8. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 11. peptide.com [peptide.com]
• 12. A cleavage cocktail for methionine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Fmoc-Tyrosinol(tBu) in Modern Drug Discovery

Abstract

Fmoc-O-tert-butyl-L-tyrosinol [Fmoc-Tyrosinol(tBu)] is a pivotal building block in contemporary medicinal chemistry, enabling the synthesis of C-terminally modified peptides and peptidomimetics with enhanced therapeutic potential. As an amino alcohol, its incorporation replaces the terminal carboxylic acid with a primary alcohol, a modification that can profoundly influence a peptide's stability, membrane permeability, and biological activity.[1][] This guide provides a comprehensive overview of the applications of Fmoc-Tyrosinol(tBu), the underlying chemical principles of its use, and detailed, field-proven protocols for its successful incorporation and deprotection in solid-phase peptide synthesis (SPPS).

Physicochemical Properties

A foundational understanding of the properties of Fmoc-Tyrosinol(tBu) is essential for its effective application in synthesis workflows.

Property	Value	Source(s)
Formal Name	(S)-[2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-tert-butoxyphenyl)propyl-1-ol]	[3]
Synonyms	Fmoc-L-Tyrosinol(tBu), Fmoc-Tyr(tBu)-ol	[3]
CAS Number	187526-99-4	[3]
Molecular Formula	C₂₈H₃₁NO₄	[3]
Molecular Weight	445.5 g/mol	[3]
Appearance	White to off-white solid/powder	[3]
Purity (HPLC)	≥98%	[3]
N-Terminal Protection	Fmoc (9-fluorenylmethoxycarbonyl), Base-Labile	[3]
Side-Chain Protection	tert-Butyl (tBu), Acid-Labile	[3]
Storage Conditions	0–8 °C	[3]

Core Applications in Drug Discovery

The unique structure of Fmoc-Tyrosinol(tBu) makes it a versatile tool for overcoming common challenges in peptide-based drug development.

Enhancing Metabolic Stability

Peptides are often susceptible to rapid degradation in vivo by carboxypeptidases, which cleave the C-terminal amino acid. By replacing the terminal carboxyl group with a primary alcohol, the resulting peptidols are no longer substrates for these enzymes. This modification can significantly increase the peptide's circulating half-life and overall bioavailability.[4]

Modulating Pharmacokinetic Properties

The removal of the C-terminal negative charge and the introduction of a hydroxyl group increases the hydrophobicity of the peptide.[5] This change can alter key pharmacokinetic parameters, including membrane permeability, tissue distribution, and clearance mechanisms, which are critical for optimizing drug efficacy and delivery.[1]

Fine-Tuning Receptor Interactions

The C-terminus of a peptide is often directly involved in binding to its biological target. Modifying this terminus from a carboxylate to an alcohol changes its hydrogen bonding capabilities and steric profile.[5] This allows medicinal chemists to fine-tune the peptide's binding affinity and selectivity for its receptor, potentially enhancing potency or reducing off-target effects.

The Orthogonal Fmoc/tBu Protection Strategy

The utility of Fmoc-Tyrosinol(tBu) is rooted in the Fmoc/tBu orthogonal protection scheme, which is the cornerstone of modern SPPS.[6][7] The term "orthogonal" signifies that each class of protecting group can be removed under distinct chemical conditions without affecting the other.[8]

• Nα-Fmoc Group: This group protects the primary amine. It is stable to acidic conditions but is readily removed by a base, typically a solution of 20% piperidine in DMF, via a β-elimination reaction.[7][9] This temporary protection allows for the stepwise elongation of the peptide chain.

• O-tert-Butyl (tBu) Group: This group protects the phenolic hydroxyl on the tyrosine side chain. It is stable to the basic conditions used for Fmoc removal but is efficiently cleaved under strongly acidic conditions, typically with trifluoroacetic acid (TFA), during the final step.[10][11]

This strategy ensures that the reactive side chain remains inert throughout the synthesis until the final cleavage from the solid support.[11]

Caption: Orthogonal deprotection of Fmoc and tBu groups in SPPS.

Detailed Experimental Protocols

The following protocols are based on a 0.1 mmol synthesis scale and should be performed in a dedicated peptide synthesis vessel with proper ventilation.

Protocol 1: Loading Fmoc-Tyrosinol(tBu) onto 2-Chlorotrityl Chloride Resin

This protocol describes the initial anchoring of the amino alcohol to the resin. The 2-chlorotrityl linker is highly acid-sensitive, which allows for the release of the final peptide alcohol with minimal side reactions.

Rationale: 2-Chlorotrityl chloride resin is chosen for its ability to attach alcohols and for its extreme acid lability, allowing the final peptide to be cleaved under mild acidic conditions that preserve other acid-sensitive functionalities if needed. Diisopropylethylamine (DIPEA) is a sterically hindered, non-nucleophilic base used to activate the resin and neutralize the HCl byproduct.

Reagents & Materials:

Reagent/Material	Quantity
2-Chlorotrityl Chloride Resin (1.6 mmol/g)	62.5 mg (0.1 mmol)
Fmoc-Tyrosinol(tBu)	89.1 mg (0.2 mmol, 2 eq)
Diisopropylethylamine (DIPEA)	69.7 µL (0.4 mmol, 4 eq)
Dichloromethane (DCM), anhydrous	~15 mL
Methanol (MeOH)	~1 mL

| Peptide Synthesis Vessel | 1 |

Procedure:

• Resin Swelling: Place the resin in the synthesis vessel. Add 2 mL of DCM and agitate gently for 30 minutes. Drain the solvent.

• Loading Solution: In a separate vial, dissolve Fmoc-Tyrosinol(tBu) in 2 mL of anhydrous DCM. Add the DIPEA and mix gently.

• Coupling: Add the loading solution to the swelled resin. Agitate the mixture for 2 hours at room temperature.

• Capping: To cap any unreacted chloride sites on the resin, add 0.5 mL of MeOH and agitate for an additional 30 minutes.

• Washing: Drain the loading solution. Wash the resin sequentially with DCM (3 x 2 mL), DMF (3 x 2 mL), and finally DCM (3 x 2 mL).

• Drying: Dry the resin under a stream of nitrogen or in a vacuum desiccator. The resin is now ready for peptide chain elongation.

Protocol 2: Standard SPPS Cycle for Chain Elongation

This protocol details the iterative cycle of deprotection and coupling to build the peptide sequence onto the resin-bound Tyrosinol.

Caption: The iterative workflow of a single SPPS cycle.

A. Fmoc Deprotection

• Add 2 mL of 20% piperidine in DMF to the resin.

• Agitate for 3 minutes, then drain.

• Add a fresh 2 mL of 20% piperidine in DMF.

• Agitate for 15 minutes.[10]

• Drain and wash the resin thoroughly with DMF (5 x 2 mL) to remove all traces of piperidine.

  • Self-Validation: A small sample of resin can be tested with a Kaiser test. A deep blue color indicates the presence of a free primary amine, confirming successful Fmoc removal.

B. Amino Acid Coupling

• Activation: In a separate vial, dissolve the next Fmoc-amino acid (0.3 mmol, 3 eq), HBTU (0.3 mmol, 3 eq), and HOBt (0.3 mmol, 3 eq) in 1.5 mL of DMF. Add DIPEA (0.6 mmol, 6 eq) and allow the solution to pre-activate for 2 minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin.

• Agitate for 1-2 hours at room temperature.[10]

• Drain the coupling solution and wash the resin with DMF (3 x 2 mL) and DCM (3 x 2 mL).

Repeat this deprotection/coupling cycle for each amino acid in the sequence.

Protocol 3: Final Cleavage and Deprotection

This protocol releases the completed peptide from the resin and removes the tBu side-chain protecting group simultaneously.

Rationale: A strong acid, TFA, is required to cleave the linker and the tBu group.[12] However, this process generates highly reactive tert-butyl cations, which can re-alkylate nucleophilic side chains like tyrosine, tryptophan, or methionine.[13] Scavengers are therefore essential. Triisopropylsilane (TIS) is a highly efficient cation scavenger, and water helps to hydrate the cations.[13]

Reagents & Materials:

Reagent/Material	Quantity/Ratio (v/v/v)
Trifluoroacetic Acid (TFA)	95%
Triisopropylsilane (TIS)	2.5%
Deionized Water (H₂O)	2.5%
Cold Diethyl Ether	~20 mL

| Centrifuge Tubes (ether-resistant) | 2 |

Procedure:

• Ensure the peptide-resin is completely dry and place it in a suitable reaction vessel.

• In a fume hood , prepare the cleavage cocktail (e.g., 2 mL of TFA/TIS/H₂O 95:2.5:2.5).

• Add the freshly prepared cocktail to the resin.

• Agitate gently at room temperature for 2-3 hours.[10]

• Filter the resin and collect the filtrate, which contains the crude peptide, into a clean centrifuge tube.

• Precipitation: Add the TFA filtrate dropwise into a separate tube containing ~10 mL of ice-cold diethyl ether. A white precipitate of the crude peptide should form.[10]

• Incubate at -20°C for 30 minutes to maximize precipitation.

• Isolation: Centrifuge the tube to pellet the peptide. Carefully decant the ether.

• Wash the pellet by resuspending it in fresh cold ether and centrifuging again. Repeat this wash twice to remove residual scavengers and cleavage byproducts.

• Dry the final peptide pellet under a gentle stream of nitrogen or in a vacuum desiccator. The crude peptide is now ready for purification (e.g., by RP-HPLC) and characterization (e.g., by Mass Spectrometry).

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Incomplete Coupling	Steric hindrance; aggregation of peptide chain; insufficient activation time.	Double couple the problematic residue; use a different coupling reagent (e.g., HATU); sonicate during coupling to break up aggregates.
Incomplete Fmoc Removal	Insufficient deprotection time; poor quality piperidine.	Extend the second piperidine incubation to 20 minutes; use fresh, high-quality piperidine solution. Confirm with a Kaiser test before coupling.
t-Butylated Byproduct	Insufficient or inappropriate scavengers during cleavage.	Ensure the use of an effective scavenger cocktail (TFA/TIS/H₂O is robust for Tyr). For Trp-containing peptides, consider adding EDT.[13]
Low Peptide Yield	Poor initial loading; chain aggregation leading to failed synthesis.	Optimize loading conditions; use a more solvating resin (e.g., PEG-PS); introduce pseudoproline dipeptides to disrupt secondary structures.

Conclusion

Fmoc-Tyrosinol(tBu) is a high-value chemical tool that empowers drug discovery scientists to rationally design and synthesize peptidomimetics with superior pharmacological profiles. By enabling C-terminal modification, it provides a direct strategy to enhance metabolic stability and modulate the physicochemical properties of peptide-based drug candidates. The robust and well-understood protocols based on the orthogonal Fmoc/tBu strategy make its integration into synthesis workflows both reliable and efficient, paving the way for the development of next-generation peptide therapeutics.

References

• Amino alcohols as C-terminal protecting groups in peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Application Notes and Protocols for Fmoc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS). Benchchem.
• Recent Advances in the Synthesis of C-Terminally Modified Peptides. National Center for Biotechnology Information (PMC), NIH.
• The Essential Role of Fmoc-Tyr(tBu)-OH in Custom Peptide Synthesis. NINGBO INNO PHARMCHEM CO.,LTD..
• Fmoc-O-tert-butyl-L-tyrosinol. Chem-Impex.
• Recent Advances in the Synthesis of C-Terminally Modified Peptides. Request PDF.
• Methods and protocols of modern solid phase peptide synthesis. SpringerLink.
• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies.
• Modification of C-Terminal. BOC Sciences.
• Acid CleavageLDeprotection in Fmoc / tBu Solid-Phase Peptide Synthesis. SpringerLink.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry.
• C-Terminal Modified Peptide Synthesis. CD Formulation.
• Fmoc-L-Tyrosinol(tBu) | C28H31NO4 | CID 29993593. PubChem.
• Technical Support Center: Managing Tyr(tBu) Deprotection in Peptide Synthesis. Benchchem.
• Acid cleavage/deprotection in Fmoc/tBu solid-phase peptide synthesis. PubMed.
• Fmoc / t-Bu Solid Phase Synthesis. Sunresin.
• Advances in Fmoc solid‐phase peptide synthesis. National Center for Biotechnology Information (PMC), NIH.

Sources

• 1. researchgate.net [researchgate.net]
• 3. chemimpex.com [chemimpex.com]
• 4. C-Terminal Modified Peptide - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 5. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemistry.du.ac.in [chemistry.du.ac.in]
• 7. Fmoc / t-Bu Solid Phase Synthesis - Sunresin [seplite.com]
• 8. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. digital.csic.es [digital.csic.es]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. nbinno.com [nbinno.com]
• 12. Acid cleavage/deprotection in Fmoc/tBu solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

conditions for Fmoc deprotection of Fmoc-Tyrosinol(tBu)

Application Note & Protocol

Topic: Conditions for Fmoc Deprotection of Fmoc-Tyrosinol(tBu)

Introduction: The Role of Fmoc-Tyrosinol(tBu) in Synthesis

Fmoc-Tyrosinol(tBu) is a crucial building block in the synthesis of complex peptides and peptidomimetics.[1] It is a protected amino alcohol derivative of tyrosine where the amine is protected by the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group, and the phenolic hydroxyl group is protected by the acid-labile tert-butyl (tBu) group. This orthogonal protection scheme is fundamental to modern Solid-Phase Peptide Synthesis (SPPS), allowing for the selective removal of the Fmoc group to elongate a peptide chain while keeping the side-chain protection intact.[2]

The successful and complete removal of the Fmoc group at each cycle of synthesis is paramount. Incomplete deprotection results in deletion sequences, where one or more amino acids are missing from the final peptide.[3][4] These impurities are often difficult to separate from the target product, reducing the overall yield and purity.[4] This guide provides a detailed examination of the mechanism, protocols, and critical parameters for the efficient deprotection of Fmoc-Tyrosinol(tBu).

The Mechanism of Fmoc Deprotection: An E1cB Pathway

The removal of the Fmoc group proceeds through a base-catalyzed β-elimination mechanism, specifically an E1cB (Elimination, Unimolecular, conjugate Base) reaction.[2][5][6][7]

• Proton Abstraction: A base, typically a secondary amine like piperidine, abstracts the acidic proton from the C9 position of the fluorenyl ring system.[2][7] This proton is surprisingly acidic (pKa ~23 in DMSO) because its removal results in a highly stable, aromatic cyclopentadienyl anion analogue.[5]

• Elimination & Cleavage: The resulting carbanion intermediate is unstable and rapidly collapses. This triggers an elimination reaction that cleaves the C-O bond of the carbamate, releasing the deprotected N-terminal amine, carbon dioxide, and a highly reactive intermediate called dibenzofulvene (DBF).[2][7]

• DBF Scavenging: The electrophilic DBF molecule is immediately trapped by a second molecule of the amine base (e.g., piperidine) to form a stable, inactive adduct.[2][5] This scavenging step is critical as it prevents DBF from reacting with the newly liberated amine of the peptide, which would cause irreversible chain termination.[2]

The tert-butyl (tBu) group on the tyrosinol side chain is stable under these basic conditions and remains intact, ensuring the integrity of the side-chain protection.[8][9]

Experimental Protocols & Methodologies

Standard Deprotection Protocol (20% Piperidine in DMF)

This is the most widely used and validated method for Fmoc deprotection in SPPS.

Materials:

• Fmoc-Tyrosinol(tBu)-loaded solid support (resin)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine, peptide synthesis grade

• Deprotection Solution: 20% (v/v) piperidine in DMF. Prepare fresh daily.

• Washing Solvents: DMF, Dichloromethane (DCM)

Procedure (Manual or Automated):

• Resin Swelling: Swell the peptide-resin in DMF for at least 30-60 minutes in the reaction vessel.[10]

• Initial Wash: Drain the swelling solvent and wash the resin thoroughly with DMF (3x).

• First Deprotection: Add the 20% piperidine/DMF solution to the resin (approx. 10 mL per gram of resin).[11] Agitate the mixture at room temperature for 2-5 minutes.[11]

• Drain: Drain the deprotection solution from the reaction vessel.

• Second Deprotection: Add a fresh portion of the 20% piperidine/DMF solution. Agitate for an additional 5-15 minutes.[11] The two-step process ensures the reaction goes to completion.

• Drain & Wash: Drain the solution and wash the resin extensively with DMF (5-7x) to ensure complete removal of the piperidine and the DBF-piperidine adduct.[10][11]

• Confirmation (Optional but Recommended): Perform a qualitative test, such as the Kaiser test, on a small sample of beads to confirm the absence of the primary amine (Fmoc group) and the presence of a free primary amine. Blue beads indicate a successful deprotection.[12]

• The resin is now ready for the coupling of the next Fmoc-protected amino acid.

Workflow for Standard Fmoc Deprotection

Caption: Standard workflow for Fmoc deprotection using 20% piperidine in DMF.

Optimization & Alternative Conditions

While 20% piperidine is the standard, certain situations, such as sterically hindered sequences or peptide aggregation, may require alternative conditions.[12]

Reagent Cocktail	Key Advantages	Typical Conditions	Considerations
20% Piperidine / DMF	Gold standard, well-documented, reliable.	2 x (5-10 min) treatments at RT.[7][11]	Piperidine is a controlled substance in some regions; can cause side reactions like aspartimide formation with sensitive sequences.[4][13]
2-5% DBU + 2-5% Piperazine / DMF	Very fast and highly efficient, excellent for difficult or aggregation-prone sequences.[3][12][14]	2 x (1-3 min) treatments at RT.	DBU is a non-nucleophilic base and requires a scavenger like piperazine to trap DBF.[12] Can still promote aspartimide formation.[12]
20% 4-Methylpiperidine / DMF	Efficacy is equivalent to piperidine.	Similar to piperidine.	Not a controlled substance, making it a good alternative for logistical reasons.[12]
20% Piperazine / DMF	Reduces the rate of side reactions like aspartimide formation compared to piperidine.[15][16]	Generally requires slightly longer reaction times than piperidine.	Less basic than piperidine (pKa 9.73 vs 11.1), which can be beneficial for sensitive peptides.[4]

Monitoring and Troubleshooting

Real-Time Monitoring via UV-Vis Spectroscopy

The progress of the deprotection reaction can be monitored in real-time on automated synthesizers by measuring the UV absorbance of the DBF-piperidine adduct in the effluent.[17][18]

• Principle: The adduct has a characteristic maximum absorbance around 301 nm.[19]

• Application: By integrating the area under the absorbance curve, one can quantify the amount of Fmoc group cleaved.[19][20] A flat baseline after the second deprotection wash indicates the reaction is complete. If the peak is broad or shows tailing, it may indicate slow or incomplete deprotection due to aggregation.[21]

Common Issues and Solutions

Problem	Cause	Detection Method	Solution
Incomplete Deprotection	Peptide aggregation; Steric hindrance; Insufficient reaction time.	Negative or faint Kaiser test; Lower than expected UV signal.[12]	Extend deprotection time or perform a third deprotection step. Switch to a stronger base system like DBU/piperazine.[12] Change solvent from DMF to NMP to improve solvation.[12]
Aspartimide Formation	(Occurs if Asp is in the sequence) Base-catalyzed cyclization of the aspartic acid side chain.	HPLC/Mass spectrometry of cleaved peptide shows impurity with identical mass.	Use a milder base like piperazine.[15] Adding 0.1 M HOBt to the deprotection solution can help suppress this side reaction.[15]
Diketopiperazine (DKP) Formation	(Occurs at the dipeptide stage) Base-catalyzed cyclization of the N-terminal dipeptide, cleaving it from the resin.[13]	Significant loss of yield, especially with Pro or Gly at the C-terminus.	Use a milder base or modified coupling protocols for the third amino acid.

Conclusion

The deprotection of Fmoc-Tyrosinol(tBu) is a robust and well-understood process critical to peptide synthesis. The standard protocol using 20% piperidine in DMF is highly effective for most applications. However, for challenging sequences, alternative reagents like DBU/piperazine offer a potent solution. By understanding the underlying E1cB mechanism and employing appropriate monitoring and troubleshooting strategies, researchers can ensure high-fidelity peptide synthesis and achieve superior purity and yield in their final products.

References

• Piperazine and DBU: a safer alternative for rapid and efficient Fmoc deprotection in solid phase peptide synthesis. RSC Publishing.
• N-Terminal Deprotection - Fmoc removal. Aapptec Peptides.
• Technical Support Center: Alternative Reagents for Fmoc Cleavage. Benchchem.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry.
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away
• Application Note: Standardized Protocol for Fmoc Deprotection in Solid-Phase Peptide Synthesis. Benchchem.
• A Comparative Guide to the Quantitative Analysis of Fmoc Release for Reaction Monitoring in Solid-Phase Peptide Synthesis. Benchchem.
• UV Monitoring The chromophore of Fmoc amino acids, dibenzofulvene and the fulvene-piperidine adduct has allowed the monitoring of the coupling and deprotection reactions. Unknown Source.
• Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Total Synthesis.
• Deprotection. Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Fmoc-O-tert-butyl-L-tyrosinol. Chem-Impex.
• Piperazine and DBU: a safer alternative for rapid and efficient Fmoc deprotection in solid phase peptide synthesis (2015). SciSpace.
• Navigating Fmoc Deprotection: A Guide to Alternative Bases for Minimizing Side Reactions. Benchchem.
• Application Notes and Protocols: Deprotection of Fmoc Group from 4-bromo-phenylalanine in Solid-Phase Peptide Synthesis. Benchchem.
• Methods for Removing the Fmoc Group.
• Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent. Semantic Scholar.
• Methods for Removing the Fmoc Group. Unknown Source.
• Deep learning predicts near-accurate UV−vis Fmoc deprotection traces.
• UV Synthesis Monitoring. Activotec.
• Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent.
• Supporting Information for Real-Time Monitoring of Solid-Phase Peptide Synthesis Using a Variable Bed Flow Reactor. The Royal Society of Chemistry.
• FMOC-TYR-(TBU)-OH CAS 71989-38-3. Home Sunshine Pharma.
• Fmoc-Tyr(tBu)-OH 71989-38-3 wiki. Guidechem.

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• 4. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. total-synthesis.com [total-synthesis.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Methods for Removing the Fmoc Group | Springer Nature Experiments [experiments.springernature.com]
• 8. FMOC-TYR-(TBU)-OH CAS 71989-38-3 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
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• 10. chem.uci.edu [chem.uci.edu]
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• 17. Thieme E-Books & E-Journals [thieme-connect.de]
• 18. UV Synthesis Monitoring - Peptide Synthesizers & Custom Peptide Synthesis | Activotec [activotec.com]
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• 21. rsc.org [rsc.org]

Application Notes and Protocols: Efficient Cleavage of the t-Butyl Group from Tyrosine in Fmoc SPPS

Introduction: The Critical Role of Tyrosine Side-Chain Protection

In the landscape of solid-phase peptide synthesis (SPPS), the Fmoc/tBu strategy stands as a dominant and versatile methodology.[1] This approach hinges on the principle of orthogonal protection, where the temporary Nα-Fmoc group is removed under mild basic conditions, while "permanent" side-chain protecting groups are cleaved only at the final stage under strong acidic conditions.[2][3] For the amino acid tyrosine (Tyr), the phenolic hydroxyl group on its side chain presents a reactive nucleophile that can engage in undesirable side reactions, such as acylation, during the peptide assembly process.[4][5] To circumvent these issues and ensure high-purity synthesis, this hydroxyl group is typically protected.

The tert-butyl (tBu) ether is a widely employed protecting group for the tyrosine side chain due to its stability to the basic conditions (e.g., piperidine in DMF) used for Fmoc group removal.[1][6] Its acid lability allows for its concomitant removal with other tBu-based protecting groups and cleavage of the peptide from the resin in a single, final step using a strong acid, most commonly trifluoroacetic acid (TFA).[6][7] This document provides a detailed guide on the mechanism, protocols, and troubleshooting strategies for the efficient cleavage of the tBu group from tyrosine residues in Fmoc SPPS.

The Mechanism of Acid-Catalyzed tBu Deprotection and Associated Challenges

The cleavage of the tBu ether from the tyrosine side chain proceeds via an acid-catalyzed SN1 mechanism.[8][9] The process is initiated by the protonation of the ether oxygen by a strong acid like TFA. This is followed by the departure of the stable tert-butyl carbocation, leaving the deprotected phenolic hydroxyl group of tyrosine.

While this process is generally efficient, the generation of the highly reactive tert-butyl cation is the primary source of potential complications.[8][10] This electrophilic species can re-alkylate nucleophilic residues within the peptide chain, leading to the formation of undesired byproducts that can significantly reduce the yield of the target peptide and complicate subsequent purification.[5][10] The electron-rich aromatic ring of a deprotected tyrosine is itself a prime target for this alkylation, leading to the formation of t-butylated tyrosine adducts.[10][11] Other sensitive residues such as tryptophan (Trp), methionine (Met), and cysteine (Cys) are also susceptible to alkylation by the tBu cation.[2][10][12]

To mitigate these side reactions, "scavengers" are incorporated into the TFA cleavage cocktail.[5][13] Scavengers are nucleophilic reagents that act as traps, reacting with the liberated tBu cations at a faster rate than the amino acid side chains, thereby preventing unwanted peptide modifications.[10][13]

Experimental Protocols for tBu Cleavage from Tyrosine

The selection of an appropriate cleavage cocktail and reaction conditions is paramount for achieving clean and complete deprotection of the Tyr(tBu) residue while minimizing side reactions.

Standard Cleavage Protocol for Peptides Containing Tyr(tBu)

This protocol is a robust starting point for most peptides containing one or more Tyr(tBu) residues.

Materials:

• Peptide-resin (dried under vacuum)

• Trifluoroacetic acid (TFA), reagent grade

• Triisopropylsilane (TIS)

• Water (deionized)

• Dichloromethane (DCM)

• Cold diethyl ether (Et₂O)

• Reaction vessel (e.g., fritted syringe or round-bottom flask)

• Shaker or stirrer

Procedure:

• Resin Preparation: Place the dried peptide-resin (e.g., 0.1 mmol scale) in a suitable reaction vessel. If the resin is not already in a fritted syringe, ensure you have a method for separating the resin from the cleavage solution, such as a sintered glass funnel.[13]

• Cleavage Cocktail Preparation: In a well-ventilated fume hood, prepare the cleavage cocktail. A widely used and effective mixture is TFA/TIS/H₂O (95:2.5:2.5 v/v/v) .[10] For a 0.1 mmol synthesis, 2-5 mL of the cocktail is typically sufficient.

• Cleavage Reaction: Add the cleavage cocktail to the peptide-resin.

• Incubation: Agitate the mixture at room temperature for 1.5 to 3 hours.[13][14] The optimal time can be sequence-dependent, and a trial cleavage on a small amount of resin is recommended.[13][15]

• Peptide Isolation:

  • Filter the TFA solution containing the cleaved peptide away from the resin beads.

  • Wash the resin with a small volume of fresh TFA or DCM and combine the filtrates.[13]

• Peptide Precipitation:

  • In a centrifuge tube, add a 10-fold excess of cold diethyl ether.[1]

  • Slowly add the TFA filtrate dropwise into the cold ether while gently vortexing. A white precipitate of the crude peptide should form.[1]

• Washing and Drying:

  • Centrifuge the mixture to pellet the peptide.

  • Carefully decant the ether.

  • Wash the peptide pellet with cold ether two more times to remove residual scavengers and organic-soluble impurities.

  • Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.[1]

Data Presentation: Common Cleavage Cocktails for Tyr(tBu)

The choice of cleavage cocktail can be tailored based on the presence of other sensitive amino acids in the peptide sequence.

Cleavage Cocktail	Composition (v/v/v)	Key Scavengers & Rationale	Suitable For	Not Recommended For
Reagent R (Modified)	TFA/TIS/H₂O (95:2.5:2.5)	TIS: Efficiently scavenges tBu cations.[10] H₂O: Hydrates tBu cations.[9][10]	General purpose, peptides with Tyr, Asp(OtBu), Glu(OtBu), Ser(tBu), Thr(tBu).	Peptides highly prone to Trp alkylation may require additional scavengers.
Reagent K	TFA/Phenol/H₂O/Thioanisole/EDT (82.5:5:5:5:2.5)	Phenol: Protects Tyr and Trp.[9][10] Thioanisole: Scavenges tBu cations and helps remove Arg(Pbf).[10] EDT: Effective scavenger for tBu cations, protects Cys.[10][13]	Peptides containing multiple sensitive residues like Tyr, Trp, Cys, and Met.[16]
TFA/TIS/EDT/H₂O	TFA/TIS/EDT/H₂O (94:1:2.5:2.5)	EDT: Added protection against tBu cation side reactions, especially with Cys present.	Peptides containing both Tyr and Cys.

EDT: 1,2-Ethanedithiol. TIS: Triisopropylsilane.

Visualization of the Cleavage Workflow

The following diagram illustrates the general workflow for the cleavage and deprotection of a peptide containing Tyr(tBu).

Caption: General workflow for tBu deprotection from Tyrosine.

Troubleshooting Common Issues

Even with optimized protocols, challenges can arise. Below are common problems and their solutions.

Problem	Symptom (Analytical Data)	Probable Cause(s)	Recommended Solution(s)
Incomplete Deprotection	HPLC/MS shows a peak corresponding to the mass of the peptide +56 Da (mass of tBu group).	- Insufficient cleavage time.[15]- Inadequate TFA concentration.[17]- Steric hindrance around the Tyr(tBu) residue.	- Extend the cleavage time to 3-4 hours and re-analyze.[14]- Ensure the TFA concentration is at least 95% in the cocktail.- For particularly stubborn cases, a two-stage cleavage might be beneficial.
t-Butylation of Tyrosine	HPLC/MS shows a peak at +56 Da relative to the desired peptide mass, but the original protected peptide is absent.	- Inefficient scavenging of tBu cations.[10]- High concentration of Tyr residues in the sequence.	- Increase the scavenger concentration (e.g., TIS to 5%).- Add a scavenger like phenol (5%) to the cocktail, as its aromatic ring can be preferentially alkylated.[10]- Ensure the cleavage reaction is not unnecessarily prolonged.
Alkylation of Other Residues (Trp, Met, Cys)	HPLC/MS shows peaks at +56 Da for peptides containing Trp, Met, or Cys.	- Generation of tBu cations attacking other nucleophilic side chains.[10][12]	- For Trp-containing peptides, add 1,2-ethanedithiol (EDT) or use Reagent K.[9][13]- For Met-containing peptides, thioanisole is an effective scavenger.[10]- For Cys-containing peptides, EDT is highly recommended to prevent S-t-butylation.[10][17]
Oxidation of Sensitive Residues	HPLC/MS shows peaks at +16 Da (Met oxidation) or other oxidative adducts.	- Oxidative species present in older TFA.- Air exposure during cleavage.	- Use fresh, high-purity TFA.- Add scavengers with reducing properties, such as EDT or Dithiothreitol (DTT).[9]- Perform the cleavage under an inert atmosphere (e.g., nitrogen or argon).

Logical Troubleshooting Flow

This diagram provides a step-by-step guide for troubleshooting common cleavage issues.

Caption: Troubleshooting logic for Tyr(tBu) cleavage.

Conclusion

The successful cleavage of the t-butyl protecting group from tyrosine is a critical final step in Fmoc SPPS. Understanding the SN1 mechanism and the role of the resulting tert-butyl cation is key to preempting and resolving potential side reactions. The standard TFA/TIS/H₂O protocol is effective for a wide range of peptides, but the flexibility to modify the scavenger cocktail is essential when dealing with sequences containing other sensitive residues. By following the detailed protocols and troubleshooting guides presented in these application notes, researchers can significantly enhance the purity and yield of their synthesized peptides, facilitating downstream applications in research, diagnostics, and therapeutic development.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding Fmoc-Tyr(tBu)-OH: A Key to Efficient Peptide Synthesis.
• BenchChem. (2025). Technical Support Center: Managing Tyr(tBu) Deprotection in Peptide Synthesis.
• Thermo Fisher Scientific. (n.d.). Introduction to Cleavage Techniques.
• Gomara, M. J., et al. (2021). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, ACS Publications.
• BenchChem. (n.d.). A Comparative Guide to Fmoc-Tyr(tBu)-OH and Fmoc-Tyr(Me)-OH in Peptide Synthesis.
• Aapptec Peptides. (n.d.). Amino Acid Sidechain Deprotection.
• Luxembourg Bio Technologies. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis.
• (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Fields, G. B. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. ResearchGate.
• BenchChem. (2025). Side reactions in H-Gly-Ala-Tyr-OH synthesis with tyrosine protection.
• BenchChem. (2025). Technical Support Center: Optimizing Cleavage of Peptides with Tyr Residues from Resin.
• CDN. (n.d.). Cleavage Cocktail Selection.
• (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
• BenchChem. (2025). Application Notes and Protocols for Fmoc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS).
• Guryanov, I. (2018). Side reactions in peptide synthesis: An overview. ResearchGate.
• Aapptec. (n.d.). Cleavage Cocktails; Reagent B.
• BenchChem. (2025). Technical Support Center: Optimizing TFA Cleavage for Peptides.
• CEM. (n.d.). Application Note Peptide Cleavage and Protected Cleavage Procedures.
• Biosynth. (n.d.). Protecting Groups in Peptide Synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. biosynth.com [biosynth.com]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. cem.de [cem.de]
• 15. researchgate.net [researchgate.net]
• 16. peptide.com [peptide.com]
• 17. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Use of Fmoc-Tyrosinol(tBu) in the Synthesis of Tyrosine-Modified Peptides

Abstract

C-terminal modification of peptides is a critical strategy in drug discovery and chemical biology, offering avenues to enhance biological activity, improve stability against enzymatic degradation, and modulate pharmacokinetic properties.[1][2] The introduction of a C-terminal amino alcohol, such as tyrosinol, represents a significant modification that replaces the native carboxyl group, thereby neutralizing the C-terminal charge and increasing hydrophobicity.[2] This guide provides a comprehensive technical overview and detailed protocols for the incorporation of Fmoc-Tyrosinol(tBu), a protected amino alcohol building block, into synthetic peptides using solid-phase peptide synthesis (SPPS). We will detail the strategic considerations, step-by-step experimental procedures, and analytical validation necessary for the successful synthesis of C-terminal tyrosinol-modified peptides.

Introduction: The Rationale for C-Terminal Tyrosinol Modification

The standard solid-phase synthesis of peptides yields a C-terminal carboxylic acid or, through the use of specific resins, a C-terminal amide.[3] While prevalent, these functionalities do not encompass the full range of modifications seen in nature or desired for therapeutic applications. The conversion of the C-terminal carboxylate to a primary alcohol creates a neutral, more hydrophobic terminus that can significantly alter a peptide's interaction with biological targets and metabolic enzymes.[3]

Key Advantages of C-Terminal Alcohol Modification:

• Enhanced Enzymatic Stability: The absence of a carboxyl group renders the C-terminus resistant to cleavage by carboxypeptidases, potentially prolonging the peptide's in vivo half-life.[4]

• Improved Receptor Binding: By mimicking an internal peptide bond more closely than a charged carboxylate, a neutral C-terminus can lead to improved receptor binding affinity and specificity.[2]

• Modulated Pharmacokinetics: The increased lipophilicity can enhance membrane permeability and alter the distribution and clearance profile of the peptide therapeutic.[2]

• Structural Scaffolding: The terminal hydroxyl group offers a unique handle for further chemical modifications or bioconjugation.

Fmoc-Tyrosinol(tBu) is the building block of choice for introducing this modification. The Fmoc group provides temporary, base-labile protection of the α-amino group, while the acid-labile tert-butyl (tBu) ether safeguards the reactive phenolic hydroxyl side chain of the tyrosine residue, ensuring an orthogonal protection strategy compatible with standard Fmoc-SPPS.[5][6]

Strategic Synthesis Design

The synthesis of a peptide alcohol presents a unique challenge: the absence of a carboxylic acid on the C-terminal residue prevents its direct esterification to standard supports like Wang or Merrifield resins.[7] The strategy, therefore, involves anchoring the Fmoc-Tyrosinol(tBu) to the resin via its primary alcohol. The 2-chlorotrityl chloride (2-CTC) resin is the support of choice for this application.[7][8]

Why 2-Chlorotrityl Chloride Resin?

• Mild Cleavage Conditions: Peptides can be cleaved from 2-CTC resin under very mild acidic conditions (e.g., 1-2% TFA in DCM or acetic acid/TFE/DCM mixtures), which preserves the acid-labile side-chain protecting groups if desired, allowing for the synthesis of fully protected peptide fragments.[9][10][11]

• Steric Hindrance: The bulky trityl group effectively prevents common side reactions, such as diketopiperazine formation, which can be a significant issue at the dipeptide stage, particularly with C-terminal proline residues.[12]

• Suppression of Racemization: Attachment of the first amino acid (or amino alcohol) to the resin occurs without the need for activating agents that can sometimes induce racemization.[12]

The overall workflow involves three main phases: loading of Fmoc-Tyrosinol(tBu) onto the 2-CTC resin, standard iterative Fmoc-SPPS for chain elongation, and finally, cleavage and deprotection of the completed peptide.

Caption: Overall workflow for synthesizing C-terminal tyrosinol peptides.

Experimental Protocols

These protocols are based on a 0.1 mmol synthesis scale. Adjustments may be necessary for different scales or resin substitution values.

Phase 1: Loading of Fmoc-Tyrosinol(tBu) onto 2-Chlorotrityl Chloride Resin

This is the most critical step, establishing the covalent linkage between the amino alcohol and the solid support. It is imperative to use anhydrous solvents and reagents to prevent hydrolysis of the highly reactive 2-chlorotrityl chloride resin to its inactive alcohol form.[13]

Table 1: Reagent Stoichiometry for Resin Loading

Reagent/Component	Equivalents (relative to resin capacity)	Purpose
2-Chlorotrityl Chloride Resin	1.0	Solid support
Fmoc-Tyrosinol(tBu)	1.0 - 1.5	C-terminal amino alcohol to be loaded
Diisopropylethylamine (DIPEA)	2.5 - 3.0	Non-nucleophilic base to facilitate attachment and scavenge HCl
Dichloromethane (DCM), Anhydrous	-	Primary solvent for swelling and reaction
Methanol (MeOH)	~1.0 mL / g resin	Capping agent to quench unreacted trityl chloride sites

Protocol 3.1.1: Resin Loading

• Resin Swelling: Place 2-chlorotrityl chloride resin (e.g., 1.0 g, ~0.1 mmol assuming 0.1 mmol/g capacity) in a suitable reaction vessel. Add anhydrous DCM (10 mL/g resin) and allow the resin to swell for 30 minutes with gentle agitation.

• Reagent Preparation: In a separate flask, dissolve Fmoc-Tyrosinol(tBu) (1.0-1.5 eq.) in anhydrous DCM (~5 mL).

• Loading Reaction: Drain the DCM from the swollen resin. Add the Fmoc-Tyrosinol(tBu) solution to the resin, followed by DIPEA (2.5-3.0 eq.). Agitate the mixture at room temperature for 1-2 hours.[13]

• Capping: To cap any unreacted chlorotrityl sites, add methanol (~1.0 mL/g of resin) to the vessel and agitate for an additional 30 minutes. This prevents the formation of deletion sequences initiated from these sites in subsequent steps.[14]

• Washing: Drain the reaction solution. Wash the resin sequentially with DCM (3x), DMF (3x), and finally DCM (3x).

• Drying: Dry the resin under high vacuum to a constant weight.

Protocol 3.1.2: Determination of Resin Loading (Substitution)

It is crucial to quantify the amount of Fmoc-Tyrosinol(tBu) successfully loaded onto the resin to accurately calculate reagent stoichiometry for the subsequent peptide synthesis steps.

• Accurately weigh a small amount of the dry, loaded resin (~5 mg) into a glass vial.

• Add a solution of 20% piperidine in DMF (2 mL).

• Agitate for 30 minutes to ensure complete cleavage of the Fmoc group.

• Dilute a known aliquot of the supernatant with DMF (e.g., 100 µL into 900 µL DMF) to bring the absorbance into the linear range of the spectrophotometer.

• Measure the absorbance of the dibenzofulvene-piperidine adduct at 301 nm against a blank of 20% piperidine in DMF diluted in the same manner.

• Calculate the loading using the following formula: Loading (mmol/g) = (Absorbance × Dilution Factor) / (Weight of Resin (mg) × 1.65)

  (Note: The extinction coefficient for the adduct at 301 nm is 6060 L mol⁻¹ cm⁻¹, which simplifies to the factor 1.65 in this context).

Phase 2: Iterative Peptide Chain Elongation (Fmoc-SPPS)

With the C-terminal tyrosinol now securely anchored, the remainder of the peptide is constructed using standard, well-established Fmoc-SPPS cycles.[5] Each cycle consists of two main steps: Fmoc deprotection and amino acid coupling.

Caption: The iterative cycle of deprotection and coupling in Fmoc-SPPS.

Protocol 3.2.1: Fmoc Deprotection

• Swell the loaded resin in DMF for 30-60 minutes.

• Drain the DMF. Add a solution of 20% piperidine in DMF to the resin and agitate for 3-5 minutes.

• Drain the solution.

• Add a fresh aliquot of 20% piperidine in DMF and agitate for an additional 15-20 minutes to ensure complete Fmoc removal.

• Drain the solution and wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

Protocol 3.2.2: Amino Acid Coupling (HBTU/DIPEA Activation)

• Activation Mixture: In a separate vessel, pre-activate the next amino acid by dissolving Fmoc-AA-OH (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in DMF. Add DIPEA (6 eq.) and allow the solution to stand for 2-5 minutes.

• Coupling Reaction: Add the activation mixture to the deprotected peptide-resin. Agitate the reaction at room temperature for 1-2 hours.

• Monitoring: Perform a Kaiser test to check for the presence of free primary amines. A negative result (yellow beads) indicates a complete reaction. If the test is positive (blue beads), the coupling step should be repeated.

• Washing: After a negative Kaiser test, drain the coupling solution and wash the resin with DMF (3x), DCM (3x), and DMF (3x) to prepare for the next cycle.

Phase 3: Final Cleavage and Deprotection

The final step releases the peptide from the 2-CTC resin and simultaneously removes the acid-labile side-chain protecting groups, including the tBu group on the tyrosinol. A cleavage cocktail containing Trifluoroacetic Acid (TFA) and scavengers is used. Scavengers are critical to "trap" the reactive tBu cations generated during deprotection, preventing them from re-attaching to nucleophilic residues like the deprotected tyrosine phenol ring.[15]

Table 2: Standard Cleavage Cocktail Composition

Reagent	% (v/v)	Purpose
Trifluoroacetic Acid (TFA)	95.0	Strong acid for cleavage and deprotection
Triisopropylsilane (TIS)	2.5	Carbocation scavenger, particularly effective for Trp and Tyr protection
Water (H₂O)	2.5	Carbocation scavenger

Protocol 3.3.1: Cleavage and Precipitation

• Preparation: Ensure the final peptide-resin is washed with DCM and thoroughly dried under vacuum.

• Cleavage: In a fume hood, add the freshly prepared cleavage cocktail (e.g., TFA/TIS/H₂O, 95:2.5:2.5) to the resin (10 mL/g resin). Agitate at room temperature for 2-3 hours.

• Filtration: Filter the resin through a fritted syringe and collect the filtrate containing the peptide. Wash the resin with a small amount of fresh TFA to ensure complete recovery.

• Precipitation: Add the TFA filtrate dropwise into a centrifuge tube containing a 10-fold volume of ice-cold diethyl ether. A white precipitate of the crude peptide should form.

• Isolation: Centrifuge the mixture to pellet the peptide. Carefully decant the ether.

• Washing: Wash the peptide pellet by resuspending it in fresh cold diethyl ether, centrifuging, and decanting. Repeat this wash 2-3 times to remove residual scavengers and cleaved protecting groups.

• Drying: Dry the final peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Characterization and Purity Analysis

The crude synthetic peptide must be analyzed to confirm its identity and purity before any biological application.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is the standard method for assessing the purity of the crude product and for purifying the target peptide.[16] A gradient of water and acetonitrile, typically containing 0.1% TFA, is used for elution from a C18 column.

• Mass Spectrometry (MS): Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry is used to confirm the molecular weight of the synthesized peptide.[17][18] The observed mass should match the calculated theoretical mass of the target peptide-alcohol. Fragmentation analysis (MS/MS) can be used to verify the peptide sequence.[19]

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or No Resin Loading	Inactive (hydrolyzed) 2-CTC resin; insufficient base; non-anhydrous conditions.	Use fresh, anhydrous reagents and solvents. Ensure the 2-CTC resin is stored properly. Consider reactivating the resin with thionyl chloride if hydrolysis is suspected.[13]
Incomplete Coupling (Positive Kaiser Test)	Steric hindrance of the coupling amino acid; peptide aggregation on the resin.	Double couple the amino acid (repeat the coupling step). Use a stronger coupling reagent like HATU. Consider switching the solvent from DMF to NMP, which can improve solvation.[20]
Low Cleavage Yield	Incomplete cleavage from the resin.	Extend the cleavage time to 4 hours. Ensure sufficient volume of cleavage cocktail is used. After the first filtration, re-treat the resin with fresh cleavage cocktail for 1 hour.
Extra Peaks in HPLC/MS (+56 Da)	Re-attachment of tBu cations to the tyrosine ring or other nucleophilic residues (Trp, Met, Cys).	Ensure an adequate amount and type of scavenger is used in the cleavage cocktail. TIS is highly effective. For peptides with Met or Cys, consider adding 1,2-ethanedithiol (EDT).
Peptide Fails to Precipitate in Ether	The peptide may be too short, too hydrophilic, or the quantity is very low.	Concentrate the TFA solution under a stream of nitrogen before adding to ether. Ensure the ether is ice-cold. Try a different precipitation solvent like methyl tert-butyl ether (MTBE).

Conclusion

The synthesis of peptides with a C-terminal tyrosinol modification is a powerful strategy for developing novel peptide-based therapeutics and research tools. While requiring a non-standard initial step to anchor the amino alcohol to the solid support, the subsequent synthesis follows well-established Fmoc-SPPS protocols. By leveraging the unique properties of 2-chlorotrityl chloride resin and employing careful, validated procedures for loading, elongation, and cleavage, researchers can reliably produce high-quality tyrosinol-modified peptides. This guide provides the foundational knowledge and detailed protocols to empower scientists in drug development and peptide chemistry to successfully incorporate this valuable modification into their synthetic targets.

References

• Angewandte Chemie International Edition. (2010). Synthesis of Peptide Alcohols on the Basis of an O-N Acyl-Transfer Reaction. Angew. Chem. Int. Ed., 49, 117-120. [URL not available]
• Barlos, K., Gatos, D., Kallitsis, J., Papaphotiu, G., Sotiriu, P., Wenqing, Y., & Schäfer, W. (1989). Darstellung von geschützten Peptidfragmenten unter Verwendung substituierter Triphenylmethyl-Harze. Tetrahedron Letters, 30(30), 3943-3946. [URL: https://www.sciencedirect.com/science/article/abs/pii/S004040390099395X]

• AAPPTec. (n.d.). Attaching the first amino acid to a resin; Merrifield resin, 2-CTC resin. Retrieved from [Link]

• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. [URL: https://www.chem.uci.edu/~jsnowick/group_protocols/Standard_Practices_for_Fmoc_SPPS.pdf]
• Saour, K. Y. (2009). Synthesis and Biological Evaluation of Two New Analogues of Gonadotropin Releasing Hormone (GnRH)D-alanine. Iraqi Journal of Pharmaceutical Sciences, 18(2). [URL not available]
• Collins, J. M., Albericio, F., & de la Torre, B. G. (2020). Cleaving protected peptides from 2-chlorotrityl chloride resin. Moving away from dichloromethane. Green Chemistry, 22, 2840–2845. [URL: https://pubs.rsc.org/en/content/articlelanding/2020/gc/d0gc00813a]
• Schally, A. V., et al. (2011). Synthesis and biological evaluation of new potent agonistic analogs of growth hormone-releasing hormone (GHRH). Peptides, 32(1), 158-166. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3058849/]
• AAPPTec. (n.d.). Technical Support Information Bulletin 1027 - 2-Chlorotritylchloride Resin. [URL not available]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Cleavage from Resin. Retrieved from [Link]

• Ferrer-Gago, F. J., & Koh, L. Q. (2020). Methods and Approaches for the Solid-Phase Synthesis of Peptide Alcohols. ChemPlusChem, 85(4), 641-652. [URL: https://pubmed.ncbi.nlm.nih.gov/32237227/]

• AAPPTec. (n.d.). Cleaving protected peptides from 2-chlorotrityl resin; cleavage from 2-CTC resin. Retrieved from [Link]

• ResearchGate. (2020). Methods and Approaches for the Solid-Phase Synthesis of Peptide Alcohols. [URL: https://www.researchgate.net/publication/340017407_Methods_and_Approaches_for_the_Solid-Phase_Synthesis_of_Peptide_Alcohols]

• Wikipedia. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Ueki, M., et al. (1985). Peptide Synthesis in Alcohol Solvents by the Mixed Anhydride Method Using Dimethylphosphinothioyl Chloride. Chemistry Letters, 14(1), 69-72. [URL not available]
• Diamantidou, P., et al. (2023). Rational Design, Synthesis and Binding Affinity Studies of Anthraquinone Derivatives Conjugated to Gonadotropin-Releasing Hormone (GnRH) Analogues towards Selective Immunosuppression of Hormone-Dependent Cancer. International Journal of Molecular Sciences, 24(20), 15291. [URL: https://www.mdpi.com/1422-0067/24/20/15291]
• Kates, S. A., & Albericio, F. (Eds.). (2000). Solid-Phase Synthesis: A Practical Guide. CRC press. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7737358/]

• Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Hughes, D. L. (2002). The Mitsunobu Reaction. Organic Reactions, 42, 335-656. [URL: https://onlinelibrary.wiley.com/doi/abs/10.1002/0471264180.or042.02]
• ResearchGate. (2020). Methods and Approaches for the Solid-Phase Synthesis of Peptide Alcohols. [URL: https://www.researchgate.
• BenchChem. (2025). Application Notes and Protocols for Fmoc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS). [URL not available]
• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [URL: https://www.aapptec.com/main-guide]

• LabRulez LCMS. (n.d.). Characterization of Synthetic Peptide Drug and Impurities using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography/Mass Spectrometry (LC/MS). Retrieved from [Link]

• Sherwood, A. M., et al. (2014). Design and synthesis of a gonadotropin-releasing hormone (GnRH) analogue, [Tyr(OMe)5,d-Glu6,Aze9]GnRH: Receptor binding, gonadotropin release and ovulation studies. General and Comparative Endocrinology, 204, 151-161. [URL not available]
• Fridkin, M., et al. (1998). Design, synthesis, and evaluation of a long-acting, potent analogue of gonadotropin-releasing hormone. Journal of Medicinal Chemistry, 41(13), 2249-2259. [URL: https://pubmed.ncbi.nlm.nih.gov/9632357/]

• Master Organic Chemistry. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Dong, M. (2021). Characterization of Synthetic Peptide Therapeutics Using Liquid Chromatography-Mass Spectrometry: Challenges, Solutions, Pitfalls, and Future Perspectives. Journal of Pharmaceutical and Biomedical Analysis, 199, 114041. [URL: https://pubmed.ncbi.nlm.nih.gov/33845348/]
• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). [URL: https://www.aapptec.com/overview-of-solid-phase-peptide-synthesis-spps-a]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Characterization of Synthetic Peptides by Mass Spectrometry. [URL: https://www.researchgate.net/publication/383021966_Characterization_of_Synthetic_Peptides_by_Mass_Spectrometry]

• JPT Peptide Technologies. (n.d.). Comprehensive Guide to Peptide C-Terminal Modifications. Retrieved from [Link]

• PubMed. (2024). Characterization of Synthetic Peptides by Mass Spectrometry. [URL: https://pubmed.ncbi.nlm.nih.gov/38687612/]
• ResearchGate. (n.d.). Solid‐phase peptide synthesis using the Fmoc/tBu strategy. Synthesis.... [URL: https://www.researchgate.net/publication/351659838_Solid-phase_peptide_synthesis_using_the_FmoctBu_strategy_Synthesis_and_in_silico_studies_of_the_peptidomimetics_targeting_the_shelterin_protein_TRF1]
• ChemPep Inc. (n.d.). Fmoc Solid Phase Peptide Synthesis. [URL: https://www.chempep.com/fmoc-solid-phase-peptide-synthesis/]
• Agilent Technologies. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. [URL: https://www.agilent.
• Sigma-Aldrich. (n.d.). Protocols for the Fmoc SPPS of Cysteine-Containing Peptides. [URL not available]
• Journal of the Chemical Society, Perkin Transactions 1. (1984). Amino alcohols as C-terminal protecting groups in peptide synthesis. J. Chem. Soc., Perkin Trans. 1, 435-441. [URL: https://pubs.rsc.org/en/content/articlelanding/1984/p1/p19840000435]

Sources

• 1. C-Terminal Modification Peptides - Creative Peptides [creative-peptides.com]
• 2. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]
• 7. Methods and Approaches for the Solid-Phase Synthesis of Peptide Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Methods and Approaches for the Solid-Phase Synthesis of Peptide Alcohols. | Semantic Scholar [semanticscholar.org]
• 9. ks3-cn-beijing.ksyun.com [ks3-cn-beijing.ksyun.com]
• 10. Cleaving protected peptides from 2-chlorotrityl chloride resin. Moving away from dichloromethane - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. peptide.com [peptide.com]
• 12. peptide.com [peptide.com]
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• 17. researchgate.net [researchgate.net]
• 18. Characterization of Synthetic Peptides by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Characterization of Synthetic Peptide Therapeutics Using Liquid Chromatography-Mass Spectrometry: Challenges, Solutions, Pitfalls, and Future Perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. chempep.com [chempep.com]

Technical Notes & Optimization

troubleshooting incomplete coupling of Fmoc-Tyrosinol(tBu)

Troubleshooting Incomplete Coupling of Fmoc-Tyrosinol(tBu)

A Senior Application Scientist's Guide to Overcoming Sterically Hindered Couplings

The introduction of sterically demanding amino acid derivatives, such as Fmoc-Tyrosinol(tBu), represents a common challenge in solid-phase peptide synthesis (SPPS). The bulky nature of both the temporary Nα-Fmoc protecting group and the permanent O-tert-butyl (tBu) ether on the tyrosinol side chain can significantly impede the approach of the activated amino acid to the N-terminus of the growing peptide chain.[1][2] This steric hindrance can lead to incomplete coupling reactions, resulting in the undesirable formation of deletion sequences and compromising the purity of the final crude peptide.

This guide provides a comprehensive, question-and-answer-based approach to troubleshooting incomplete coupling of Fmoc-Tyrosinol(tBu) and other similarly hindered residues. The methodologies described herein are grounded in established chemical principles and validated by extensive field application.

Frequently Asked Questions (FAQs)

Q1: What are the primary indicators of an incomplete coupling reaction with Fmoc-Tyrosinol(tBu)?

A1: The most immediate indicator of an incomplete coupling is a positive colorimetric test for free primary amines on the resin after the coupling step. The most common of these is the Kaiser test , where a blue or purple bead color signifies the presence of unreacted N-terminal amines. A negative result (yellow beads) suggests a complete reaction. Additionally, analysis of the crude peptide by HPLC and mass spectrometry after cleavage will reveal a significant peak corresponding to the deletion sequence lacking the tyrosinol residue.

Another method to monitor coupling efficiency is to quantify the amount of Fmoc group cleaved in the subsequent deprotection step.[3] A lower-than-expected UV absorbance of the dibenzofulvene-piperidine adduct indicates that fewer Fmoc groups were present on the resin, pointing to an inefficient coupling in the previous step.[3][4]

Q2: My Kaiser test is positive after coupling Fmoc-Tyrosinol(tBu) using standard HBTU/DIPEA activation. What is the most immediate and effective first step?

A2: The most straightforward initial response is to perform a second coupling (also known as a double coupling).[5][6] Do not proceed to the Fmoc deprotection step. Instead, after washing away the initial coupling solution, immediately subject the resin to a fresh solution of activated Fmoc-Tyrosinol(tBu). This second exposure to the activated amino acid can often drive the reaction to completion. For particularly stubborn couplings, using a different activation method for the second attempt can be beneficial.[6]

Troubleshooting Workflow: From Diagnosis to Solution

The following workflow provides a systematic approach to addressing incomplete coupling of Fmoc-Tyrosinol(tBu).

Caption: Troubleshooting workflow for incomplete coupling of sterically hindered amino acids.

Advanced Troubleshooting Strategies

Q3: Double coupling was still not sufficient. What are the next steps in optimizing the coupling reaction?

A3: If a double coupling fails, a more systematic optimization of the reaction conditions is necessary. This involves addressing three key areas: the coupling reagent, the solvent, and the reaction kinetics.

• Upgrade Your Coupling Reagent: Standard carbodiimide reagents (like DIC) and even common uronium salts like HBTU may not be potent enough for highly demanding couplings.[5] Switching to a more powerful in-situ activating reagent is crucial.

  • Aminium/Uronium Salts: Reagents like HATU , HCTU , and COMU form highly reactive OAt or Oxyma esters, which are more effective at overcoming steric barriers than the OBt esters generated by HBTU.[7] HATU is often considered one of the most efficient coupling reagents for difficult sequences.[7]

  • Phosphonium Salts: Reagents like PyBOP and PyAOP are also excellent choices for hindered couplings and do not carry the risk of guanidinylation of the free N-terminus, a potential side reaction with uronium-based reagents.[7]

• Optimize the Solvent System: The solvent plays a critical role in solvating the peptide-resin complex, which is essential for successful coupling.[5] Inadequate solvation can lead to peptide aggregation, further hindering the reaction.[8][9]

  • N-methylpyrrolidone (NMP) is often preferred over Dimethylformamide (DMF) for its superior solvating properties, especially for aggregating sequences.[5]

  • For particularly difficult couplings, using a mixture of solvents like DCM/DMF/NMP (1:1:1) can be beneficial.[5][8]

• Increase Reaction Time and/or Temperature: Steric hindrance slows down the reaction rate.[5]

  • Extend the coupling time from the standard 1-2 hours to 4 hours, or even overnight.[5]

  • Microwave-assisted peptide synthesis (MA-SPPS) is a highly effective method to drive difficult couplings to completion quickly and efficiently by using microwave energy to heat the reaction.[5][10]

Q4: Can the choice of base impact the coupling of Fmoc-Tyrosinol(tBu)?

A4: Yes, the base is a critical component of the activation mixture. N,N-Diisopropylethylamine (DIPEA) is commonly used, but for residues prone to racemization, a weaker, more sterically hindered base like 2,4,6-collidine can be advantageous.[11] It is important to use a sufficient excess of the base to ensure efficient activation.[11]

Q5: My peptide sequence is prone to aggregation. How does this affect the coupling of bulky residues like Fmoc-Tyrosinol(tBu)?

A5: Peptide chain aggregation, often due to the formation of secondary structures like beta-sheets on the resin, can severely restrict access to the N-terminal amine.[1][9] This problem is compounded when trying to couple a bulky residue. In such cases, in addition to the strategies mentioned above, consider the following:

• Use Chaotropic Salts: Washing the resin with solutions of chaotropic salts like 0.8 M NaClO₄ or LiCl in DMF before coupling can help disrupt secondary structures.[8]

• Incorporate Pseudoproline Dipeptides: If the sequence allows, incorporating a pseudoproline dipeptide upstream of the difficult coupling site can act as a "structure breaker," improving solvation and accessibility.[8]

Quantitative Data & Protocols

Table 1: Recommended Coupling Reagent Stoichiometry (relative to resin loading)

Reagent/Component	Standard Coupling (Equivalents)	Difficult Coupling (Equivalents)	Purpose
Fmoc-Tyrosinol(tBu)	3 - 5	5 - 8	Amino acid to be coupled
Uronium/Aminium Salts
HBTU	2.9 - 4.9	-	Standard activator
HATU / HCTU / COMU	-	3.9 - 7.9	High-potency activators
Additives
HOBt / HOAt / OxymaPure	3 - 5	4 - 8	Reduces racemization, improves efficiency
Base
DIPEA / 2,4,6-Collidine	6 - 10	10 - 16	Tertiary amine base for activation

Note: Equivalents may need to be optimized based on the specific sequence and resin loading.[5][11]

Experimental Protocols

Protocol 1: High-Potency Double Coupling of Fmoc-Tyrosinol(tBu) using HATU

This protocol is intended for situations where standard coupling methods have failed, as indicated by a positive Kaiser test.

• First Coupling:

  • Following the standard deprotection of the N-terminal Fmoc group on the resin-bound peptide, wash the resin thoroughly with DMF (5 x 1 min).

  • In a separate vessel, prepare the activation mixture:

    • Fmoc-Tyrosinol(tBu) (5 equivalents)

    • HATU (4.9 equivalents)

  • Dissolve the components in NMP. Add DIPEA (10 equivalents) to the mixture and allow it to pre-activate for 1-2 minutes.[12]

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture at room temperature for 2 hours.

  • Wash the resin with NMP (5 x 1 min).

• Monitoring and Second Coupling:

  • Perform a Kaiser test on a small sample of resin beads.

  • If the test is positive (blue/purple), proceed immediately to the second coupling.

  • Repeat steps 1.2 through 1.6 with a fresh solution of activated amino acid.

  • After the second coupling, perform another Kaiser test. If the test is negative (yellow), proceed with the synthesis. If it remains positive, consider capping the unreacted amines (see Protocol 2).

Protocol 2: Capping of Unreacted Amines

If a coupling remains incomplete even after advanced strategies, it is often better to terminate the unreacted chains to prevent the accumulation of deletion products, which can complicate purification.

• Wash: After the final failed coupling attempt, wash the resin with DMF (3 x 1 min).

• Capping: Treat the resin with a solution of acetic anhydride and DIPEA in DMF (e.g., 10:5:85 v/v/v) for 30 minutes.[13]

• Wash: Wash the resin thoroughly with DMF (5 x 1 min) before proceeding to the deprotection of the successfully coupled chains.

References

• CHAPTER 18: Solid-Phase Peptide Synthesis, the State of the Art: Challenges and Opportunities. (n.d.). Royal Society of Chemistry.

• Salisbury, C. M., Maly, D. J., & Ellman, J. A. (1991). Conductance measurements in solid phase peptide synthesis. I. Monitoring coupling and deprotection in Fmoc chemistry. International Journal of Peptide and Protein Research, 37(5), 382-387. [Link]

• Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. (2025). BenchChem.

• Fmoc Test Protocols and Methods. (n.d.). Springer Nature Experiments. [Link]

• Katritzky, A. R., et al. (2003). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 68(14), 5707-5710. [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. [Link]

• Larsen, B. D., & Holm, A. (1994). Incomplete Fmoc deprotection in solid-phase synthesis of peptides. International Journal of Peptide and Protein Research, 43(1), 1-9. [Link]

• Experimental procedures Solid phase peptide synthesis (SPPS). (n.d.). The Royal Society of Chemistry. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). AAPPTec. [Link]

• Are double couplings in SPPS interesting for purity of short peptides? (2015). ResearchGate. [Link]

• Vrettos, E. I., et al. (2020). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. Chemical Science, 11(38), 10476-10484. [Link]

• de la Torre, B. G., & Albericio, F. (2020). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 25(19), 4499. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. (2020). UCI Department of Chemistry. [Link]

• Cobb, S. L., et al. (2015). A Direct Route for the Preparation of Fmoc/OtBu Protected Iodotyrosine. Tetrahedron Letters, 56(34), 4926-4928. [Link]

• Does anyone observed that purple colour evolved during a coupling in solid phase peptide sinthsys when coupling Fmoc-Thr(tBu)-OH? (2021). ResearchGate. [Link]

• Dong, J., et al. (2014). Coupling of Sterically Hindered Trisubstituted Olefins and Benzocyclobutenones via C–C Activation: Total Synthesis and Structural Revision of Cycloinumakiol. Journal of the American Chemical Society, 136(28), 9904-9907. [Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fmoc Test Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. chempep.com [chempep.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. file.globalso.com [file.globalso.com]
• 8. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 9. Incomplete Fmoc deprotection in solid-phase synthesis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

preventing aggregation with Fmoc-Tyrosinol(tBu) in hydrophobic sequences

A Senior Application Scientist's Guide to Preventing Aggregation in Sequences Containing Hydrophobic Residues like Fmoc-Tyr(tBu)-OH

Welcome to our technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with peptide aggregation during solid-phase peptide synthesis (SPPS), particularly when working with hydrophobic sequences that include residues such as Fmoc-Tyr(tBu)-OH. As Senior Application Scientists, we understand that peptide synthesis is nuanced. This resource provides in-depth troubleshooting strategies and answers to frequently asked questions, grounded in established scientific principles and field-proven experience.

Troubleshooting Guide: Overcoming On-Resin Aggregation

Peptide aggregation during SPPS is a primary cause of failed or low-yield syntheses. It occurs when growing peptide chains self-associate through intermolecular hydrogen bonds, forming secondary structures like β-sheets that render the N-terminus inaccessible for subsequent deprotection and coupling steps.[1] Hydrophobic sequences, especially those containing bulky residues like tyrosine, are particularly prone to this phenomenon.[2][3]

Issue 1: Incomplete Deprotection or Coupling

• Symptoms:

  • Positive Kaiser or TNBS test after coupling, indicating unreacted free amines.[1]

  • Diminished or inconsistent Fmoc deprotection signals during UV monitoring.[4]

  • Low yield of the target peptide upon cleavage.

  • Presence of deletion sequences (n-1, n-2, etc.) in the final product as identified by mass spectrometry.

  • Visible shrinking or lack of swelling of the peptide-resin.[2]

• Root Cause Analysis: These symptoms strongly suggest on-resin aggregation is sterically hindering the access of reagents to the reactive sites of the growing peptide chain.

• Solutions & Protocols:

  Strategy	Mechanism of Action	Recommended Protocol
  Solvent Modification	Disrupts interchain hydrogen bonding by improving solvation of the peptide backbone.	Switch from DMF to NMP, or use a mixture of DMF with 25% DMSO.[2][5] For extremely difficult sequences, consider using the "Magic Mixture": DMF/DCM/NMP (1:1:1) with 1% Triton X-100 and 2 M ethylene carbonate.[5]
  Elevated Temperature/Microwave	Provides energy to disrupt secondary structures and increases reaction kinetics.[6][7]	Perform coupling and deprotection steps at an elevated temperature (e.g., 50-75°C), either through conventional heating or using a microwave peptide synthesizer.[1][6]
  Chaotropic Agents	These salts disrupt the structure of water and interfere with non-covalent interactions like hydrogen bonds that stabilize aggregates.	Add chaotropic salts such as LiCl or KSCN (up to 0.4 M) to the coupling and deprotection solutions.[2]
  Sonication	Ultrasonic waves can physically disrupt aggregated peptide chains on the resin.[8][9]	Apply sonication during the coupling and deprotection steps. This has been shown to significantly reduce reaction times and improve purity.[8][9][10][11]

Workflow for Troubleshooting Incomplete Reactions

Caption: A stepwise approach to resolving incomplete coupling.

Issue 2: Proactive Prevention of Aggregation in Known Difficult Sequences

• Symptoms: Based on sequence analysis (high hydrophobicity, β-sheet propensity), you anticipate synthesis challenges before they arise.

• Root Cause Analysis: The primary amino acid sequence itself predicts a high likelihood of forming intractable secondary structures during chain elongation.[12]

• Solutions & Protocols:

  Strategy	Mechanism of Action	Recommended Protocol
  Pseudoproline Dipeptides	Introduction of a "kink" in the peptide backbone disrupts the formation of β-sheets by favoring a cis-amide bond.[13][14][15]	Substitute a Ser or Thr residue along with the preceding amino acid with the corresponding Fmoc-Xaa-Ser/Thr(ψPro)-OH dipeptide. These are incorporated using standard coupling methods.[14][16] The native structure is restored during final TFA cleavage.[2][14]
  Backbone Protection (Hmb/Dmb)	A 2-hydroxy-4-methoxybenzyl (Hmb) or 2,4-dimethoxybenzyl (Dmb) group on the backbone nitrogen physically prevents hydrogen bond formation.[2][17]	Incorporate an Fmoc-AA-(Dmb/Hmb)Gly-OH dipeptide or a single Hmb-protected amino acid every 6-7 residues.[2][16] These are compatible with standard Fmoc chemistry and are removed by TFA.
  Low-Loading Resin	Increases the distance between growing peptide chains, reducing the chance of intermolecular aggregation.[4][5]	Use a resin with a lower substitution level (e.g., 0.1-0.3 mmol/g).
  Resin Type	Resins with polyethylene glycol (PEG) linkers can improve the solvation of the peptide-resin complex.[5]	Consider using a high-swelling resin like TentaGel or NovaSyn® TG.[2][5]

Mechanism of Aggregation Disruption

Caption: How various agents disrupt peptide aggregation.

Frequently Asked Questions (FAQs)

Q1: What is peptide aggregation in SPPS? A1: Peptide aggregation is the self-association of growing peptide chains on the solid support. This is primarily driven by the formation of intermolecular hydrogen bonds, which leads to secondary structures like β-sheets.[1] This aggregation can make the end of the peptide chain inaccessible, which stops further reactions.[1]

Q2: My peptide contains Fmoc-Tyr(tBu)-OH and is failing. Is this amino acid the problem? A2: While Fmoc-Tyr(tBu)-OH itself is a standard and widely used derivative, tyrosine is a bulky and hydrophobic amino acid.[18] When incorporated into an already hydrophobic sequence, it can significantly contribute to the propensity for aggregation. The problem is likely the overall character of the sequence rather than this specific building block alone.

Q3: How can I predict if my peptide sequence is likely to aggregate? A3: While perfect prediction is difficult, sequences rich in hydrophobic and β-branched amino acids (Val, Ile, Leu, Phe, Tyr) are highly susceptible.[2][3] Aggregation is generally not a significant issue until the peptide chain reaches 5-6 residues in length.[2] Several online tools can analyze a sequence for aggregation potential, helping you to proactively choose a modified synthesis strategy.[12]

Q4: What is the difference between using a pseudoproline and an Hmb/Dmb protected residue? A4: Both are excellent strategies for disrupting aggregation. Pseudoprolines are dipeptides derived from Ser, Thr, or Cys that introduce a structural "kink" into the backbone.[14][19] Hmb/Dmb protection involves attaching a group to the backbone nitrogen of a single amino acid, which acts as a steric shield to prevent hydrogen bonding.[2] The choice often depends on the sequence; if you have a Ser or Thr at an appropriate position (ideally every 6-7 residues), a pseudoproline is a very effective and simple solution. If not, inserting an Hmb/Dmb protected residue, often Gly, is a more versatile option.[16]

Q5: Can I just "double couple" every residue to overcome aggregation? A5: While repeating the coupling step (double coupling) can help improve the efficiency for a single difficult residue, it is not a universal solution for severe aggregation.[20] If the peptide chains are heavily aggregated, the N-terminus remains inaccessible even with repeated exposure to fresh reagents. This strategy is more effective for sterically hindered couplings rather than widespread aggregation and can be a time-consuming approach.[12] It is better to address the root cause of aggregation through the methods described above.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Wikipedia. (2023). Pseudoproline. Retrieved from [Link]

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161–214.

• AAPPTec. (2019). Pseudoproline Dipeptides. Retrieved from [Link]

• CSBio. (n.d.). The role of temperature in Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Harris, E. B. J. (2015). Response to "Which strategies do you use for difficult sequences in solid phase synthesis?". ResearchGate. Retrieved from [Link]

• Wels, B., et al. (2024). A robust data analytical method to investigate sequence dependence in flow-based peptide synthesis. Reaction Chemistry & Engineering. DOI:10.1039/D3RE00494E. Retrieved from [Link]

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. Retrieved from [Link]

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Experiments. Retrieved from [Link]

• Gomes, D., et al. (2021). Ultrasonication Improves Solid Phase Synthesis of Peptides Specific for Fibroblast Growth Factor Receptor and for the Protein-Protein Interface RANK-TRAF6. Molecules. DOI:10.3390/molecules26237349. Retrieved from [Link]

• Activotec. (2024). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Retrieved from [Link]

• Gomes, D., et al. (2021). Ultrasonication Improves Solid Phase Synthesis of Peptides Specific for Fibroblast Growth Factor Receptor and for the Protein-Protein Interface RANK-TRAF6. PubMed Central. Retrieved from [Link]

• Miranda, L. P., & Alewood, P. F. (1999). Accelerated chemical synthesis of peptides and small proteins. Proceedings of the National Academy of Sciences, 96(4), 1181-1186.

• Rajko, S., et al. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. PubMed Central. Retrieved from [Link]

• Liu, C. F., & Tam, J. P. (2007). Rational development of a strategy for modifying the aggregatibility of proteins. PubMed Central. Retrieved from [Link]

• Biotage. (2023). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Retrieved from [Link]

• Synpeptide. (n.d.). How to Optimize Peptide Synthesis?. Retrieved from [Link]

• Biotage. (2023). What do you do when your peptide synthesis fails?. Retrieved from [Link]

• Apostol, M. I., et al. (2011). Investigating the Mechanism of Peptide Aggregation: Insights from Mixed Monte Carlo-Molecular Dynamics Simulations. PubMed Central. Retrieved from [Link]

• AAPPTec. (n.d.). Fmoc-Tyr(tBu)-OH [71989-38-3]. Retrieved from [Link]

• Dávila, M. J., & Mayer, C. (2021). Effect of temperature on the peptide aggregation process. ResearchGate. Retrieved from [Link]

• Cardoso, F. H. M., et al. (2025). Sustainable Ultrasound-Assisted Solid-Phase peptide synthesis (SUS-SPPS): Less Waste, more efficiency. PubMed. Retrieved from [Link]

• Wolczanski, G., et al. (2020). A faster solid phase peptide synthesis method using ultrasonic agitation. ResearchGate. Retrieved from [Link]

• Hayouka, Z., et al. (2022). Stirring Peptide Synthesis to a New Level of Efficiency. ChemRxiv. Retrieved from [Link]

• Omizzolo, M. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. Retrieved from [Link]

• Digital CSIC. (2020). Greening Fmoc/tBu Solid-Phase Peptide Synthesis. Retrieved from [Link]

• Sunresin. (n.d.). Fmoc / t-Bu Solid Phase Synthesis. Retrieved from [Link]

• McNulty, M. J., & Annan, R. S. (2008). A Quantitative Study of the Effects of Chaotropic Agents, Surfactants, and Solvents on the Digestion Efficiency of Human Plasma Proteins by Trypsin. Journal of proteome research, 7(5), 1974–1981. Retrieved from [Link]

• ResearchGate. (2020). Aggregation of highly hydrophobic peptides as a challenging behavior for chemical synthesis. Retrieved from [Link]

• Limsui, D., et al. (2012). The Impact of Tyrosine Iodination on the Aggregation and Cleavage Kinetics of MMP-9-Responsive Peptide Sequences. PubMed Central. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. csbio.com [csbio.com]
• 7. A robust data analytical method to investigate sequence dependence in flow-based peptide synthesis - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00494E [pubs.rsc.org]
• 8. Ultrasonication Improves Solid Phase Synthesis of Peptides Specific for Fibroblast Growth Factor Receptor and for the Protein-Protein Interface RANK-TRAF6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ultrasonication Improves Solid Phase Synthesis of Peptides Specific for Fibroblast Growth Factor Receptor and for the Protein-Protein Interface RANK-TRAF6 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sustainable Ultrasound-Assisted Solid-Phase peptide synthesis (SUS-SPPS): Less Waste, more efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. biotage.com [biotage.com]
• 13. chempep.com [chempep.com]
• 14. Pseudoproline - Wikipedia [en.wikipedia.org]
• 15. peptide.com [peptide.com]
• 16. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 17. luxembourg-bio.com [luxembourg-bio.com]
• 18. peptide.com [peptide.com]
• 19. bachem.com [bachem.com]
• 20. biotage.com [biotage.com]

Technical Support Center: Troubleshooting Side Reactions of Fmoc-Tyr(tBu)-OH in Peptide Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for managing side reactions associated with Fmoc-Tyrosinol(tBu), with a primary focus on its carboxylic acid counterpart, Fmoc-Tyr(tBu)-OH, the standard building block in solid-phase peptide synthesis (SPPS). This resource is designed for researchers, scientists, and drug development professionals to diagnose, mitigate, and resolve common issues encountered during their synthetic workflows.

The tert-butyl (tBu) ether protecting group on the tyrosine side chain is robust and essential for preventing unwanted reactions during the base-labile Fmoc deprotection steps.[1] However, challenges can arise, particularly during the final acid-mediated cleavage and deprotection stage. This guide provides in-depth, mechanism-driven explanations and field-proven protocols to ensure the integrity of your final peptide product.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the use of Fmoc-Tyr(tBu)-OH.

Q1: What is the primary role of the tert-butyl (tBu) group on Fmoc-Tyr(tBu)-OH? The tert-butyl group serves as an acid-labile protecting group for the hydroxyl function of the tyrosine side chain.[2] This prevents the phenolic hydroxyl group from undergoing undesirable reactions, such as O-acylation, during the peptide coupling steps. Its stability to the basic conditions used for Fmoc group removal (e.g., 20% piperidine in DMF) ensures orthogonal protection, a cornerstone of the Fmoc/tBu strategy.[1]

Q2: My final peptide's mass spectrum shows a major peak at +56 Da from the expected mass. What is the likely cause? A +56 Da mass addition is the classic signature of tert-butylation. During the final cleavage with trifluoroacetic acid (TFA), the tBu protecting group is removed from the tyrosine side chain, forming a stable tert-butyl cation.[3] If not effectively "scavenged," this highly reactive electrophile can re-attach to any nucleophilic residue in your peptide, most commonly the electron-rich indole ring of tryptophan (Trp) or the phenol ring of another, now deprotected, tyrosine residue.

Q3: Can the Tyr(tBu) side chain be deprotected during the synthesis cycles? No, this is highly unlikely under standard Fmoc-SPPS conditions. The tBu ether is stable to the basic conditions (piperidine) used for Nα-Fmoc deprotection and the neutral-to-slightly basic conditions of the coupling reaction.[1][4] Premature deprotection would require acidic conditions not typically present during the chain elongation phase.

Q4: What are the signs of tyrosine oxidation in my peptide? Tyrosine oxidation can lead to the formation of dityrosine cross-links, either intra- or inter-molecularly. This is observed in mass spectrometry as a mass loss of 2 Da (for an intramolecular cross-link) or as a dimer of your peptide.[5] Dityrosine is also a fluorescent molecule, so an unexpected increase in fluorescence may also indicate this side reaction.[5] While the tBu group offers protection, oxidation can still occur post-cleavage if the peptide is exposed to oxidizing conditions.

Q5: I am synthesizing a peptide with both Tyr(tBu) and Trp(Boc). What specific precautions should I take? This combination requires careful selection of a cleavage cocktail. Both residues generate reactive cations upon deprotection (tert-butyl from Tyr and the Boc group on Trp). The indole ring of tryptophan is particularly susceptible to alkylation by the tert-butyl cation.[6] Therefore, a robust scavenger system is mandatory. The use of triisopropylsilane (TIS) and water is highly recommended to effectively quench these carbocations and prevent side product formation.[3][6]

Section 2: In-Depth Troubleshooting Guides

Guide 1: Issue - Re-attachment of tert-Butyl Cations during Cleavage

This is the most prevalent side reaction associated with Tyr(tBu). Understanding its mechanism is key to preventing it.

Causality & Mechanism: The final step in Fmoc-SPPS involves treating the peptide-resin with a strong acid, typically TFA, to cleave the peptide from the support and remove all acid-labile side-chain protecting groups. The cleavage of the tert-butyl ether from tyrosine proceeds via an SN1 mechanism, generating a relatively stable tertiary carbocation (tert-butyl cation).[7] This cation will readily react with any available nucleophile in a Friedel-Crafts-type alkylation reaction. Electron-rich aromatic side chains, such as those of tryptophan and tyrosine, are prime targets.

Caption: Mechanism of t-butyl cation formation and competing reaction pathways.

Diagnosis:

• Mass Spectrometry (MS): The primary diagnostic tool. Look for one or more peaks corresponding to [M+56], [M+112], etc., where M is the mass of the desired peptide.

• Reverse-Phase HPLC (RP-HPLC): The alkylated side product is more hydrophobic than the desired peptide due to the addition of the greasy tert-butyl group. This results in a longer retention time, typically appearing as a distinct, post-eluting peak relative to the main product peak.

Solutions & Mitigation: The solution is to include nucleophilic "scavengers" in the cleavage cocktail that are more reactive or present in much higher concentrations than the peptide's side chains.[6]

Table 1: Recommended Cleavage Cocktails for Tyr(tBu)-Containing Peptides

Reagent Name	Composition (v/v/v)	Key Scavengers	Recommended Use Case
TFA/TIS/H₂O	95% TFA / 2.5% TIS / 2.5% H₂O	Triisopropylsilane, Water	General purpose for peptides with Tyr, but no Trp, Cys, or Met.[6]
Reagent K	82.5% TFA / 5% Phenol / 5% H₂O / 5% Thioanisole / 2.5% EDT	Water, Thioanisole, EDT	"Universal" cocktail for complex peptides containing Cys, Met, Trp, and Tyr.[8]
Reagent B	88% TFA / 5% Phenol / 5% H₂O / 2% TIS	TIS, Water, Phenol	Excellent for peptides containing Trp and Tyr, as TIS is a highly effective carbocation scavenger.[3][8]

TFA: Trifluoroacetic acid, TIS: Triisopropylsilane, EDT: 1,2-Ethanedithiol

Expert Recommendation: For any peptide containing Tyr(tBu) alongside Trp(Boc), the use of a cocktail containing TIS (e.g., Reagent B or TFA/TIS/H₂O) is strongly advised. Water acts as a scavenger for tert-butyl cations, making its inclusion critical when residues like Tyr, Ser, Thr, Asp, and Glu with tBu protection are present.[3]

Guide 2: Issue - Oxidation of the Tyrosine Phenol

While less common than alkylation, oxidation can compromise sample purity, especially during work-up and storage.

Causality & Mechanism: The free phenolic group of tyrosine, after deprotection, is susceptible to oxidation by various mechanisms, including radical pathways. This can lead to the formation of a covalent bond between two tyrosine residues, forming dityrosine. This can occur intramolecularly or intermolecularly, leading to cyclized monomers or dimers, respectively.

Diagnosis:

• Mass Spectrometry (MS): Look for [M-2H] for intramolecular cross-linking or [2M] for dimerization.

• HPLC: Oxidized species may have different retention times. Dimers will elute significantly later.

• Fluorescence Spectroscopy: Dityrosine has a characteristic fluorescence emission (~400-420 nm) that can be monitored.[5]

Solutions & Mitigation:

• Use Degassed Reagents: Use TFA and other cleavage cocktail components that have been degassed to minimize dissolved oxygen.

• Inert Atmosphere: Perform the cleavage and subsequent work-up steps under an inert atmosphere (Nitrogen or Argon) to prevent air oxidation.

• Include Reducing Scavengers: For sequences highly prone to oxidation, include a thiol scavenger like 1,2-Ethanedithiol (EDT) in the cleavage cocktail (e.g., Reagent K).[8]

• Proper Storage: Store the final lyophilized peptide under inert gas at -20°C or below, and store solutions in degassed buffers.

Section 3: Protocols and Methodologies

Protocol 1: Optimized TFA Cleavage for a Tyr(tBu) and Trp(Boc) Containing Peptide

This protocol outlines a self-validating workflow for cleaving a peptide while minimizing side reactions.

Materials:

• Peptide-resin (dried under vacuum)

• Cleavage Cocktail: Reagent B (88% TFA, 5% Phenol, 5% H₂O, 2% TIS)

• Ice-cold methyl tert-butyl ether (MTBE)

• Reaction vessel with frit

• Nitrogen or Argon line

Procedure:

• Preparation: Place the dried peptide-resin (e.g., 0.1 mmol scale) in the reaction vessel. Place the vessel on an ice bath.

• Cleavage: Add the pre-chilled Reagent B (approx. 10 mL per gram of resin) to the vessel under a gentle stream of nitrogen.[9]

• Reaction: Gently agitate the mixture at room temperature for 2-3 hours. A longer time may be needed for complete deprotection of other groups like Arg(Pbf), but should be optimized on a small scale first.[9]

• Filtration: Filter the TFA solution containing the cleaved peptide into a pre-weighed, chilled centrifuge tube.

• Washing: Wash the resin 2-3 times with a small volume of fresh TFA and combine the filtrates.

• Precipitation: Add the combined TFA filtrate dropwise into a 10-fold excess of ice-cold MTBE while vortexing. A white precipitate of the crude peptide should form.

• Isolation: Allow the peptide to precipitate at -20°C for at least 1 hour. Centrifuge the suspension, decant the ether, and wash the peptide pellet 2-3 times with cold MTBE.

• Drying: Dry the peptide pellet under a stream of nitrogen, followed by drying under high vacuum to remove residual solvents.

• Analysis: Proceed immediately to the analytical workflow (Protocol 2) to assess purity.

Protocol 2: Analytical Workflow for Side Product Identification

This workflow provides a systematic approach to analyzing the crude peptide post-cleavage.

Caption: Troubleshooting workflow for post-cleavage peptide analysis.

Procedure:

• Sample Preparation: Dissolve a small amount of the crude, dried peptide in a suitable solvent (e.g., 50% Acetonitrile/Water with 0.1% TFA).

• LC-MS Analysis: Inject the sample onto an LC-MS system equipped with a C18 column. Run a standard gradient (e.g., 5-95% Acetonitrile in Water with 0.1% TFA) over 15-30 minutes.

• Data Interpretation:

  • Examine the Total Ion Chromatogram (TIC): Assess the overall purity by observing the number and relative intensity of peaks.

  • Deconvolute the Mass Spectra: Check the mass of the main peak. Does it match the theoretical mass of your target peptide?

  • Identify Impurities: For any significant impurity peaks, determine their mass. Compare these masses to potential side products (e.g., M+56, M-2, deletions, etc.). This provides a direct diagnosis of the problem.[10]

Section 4: A Note on Fmoc-Tyrosinol(tBu)

The query specifically mentioned Fmoc-Tyrosinol(tBu), which is an amino alcohol derivative of tyrosine. While not a standard building block for creating amide backbones in SPPS, it can be incorporated to create, for example, a C-terminal alcohol or an ester linkage within a peptide chain.

If Fmoc-Tyrosinol(tBu) is used, the side reactions concerning its Tyr(tBu) group during the final TFA cleavage are identical to those described above for Fmoc-Tyr(tBu)-OH. The cleavage of the tert-butyl ether will still generate the reactive tert-butyl cation, necessitating the same careful selection of scavengers to prevent alkylation of other sensitive residues.

References

• de la Torre, B. G., & Albericio, F. (2020). Greening Fmoc/tBu solid-phase peptide synthesis. RSC Advances, 10(1), 1-12. Retrieved from [Link]

• Fields, G. B. (2014). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. ResearchGate. Retrieved from [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Advances in Fmoc solid-phase peptide synthesis. Chemical Reviews, 109(6), 2455-2504. Retrieved from [Link]

• DiMarco, T., & Giulivi, C. (2007). Current analytical methods for the detection of dityrosine, a biomarker of oxidative stress, in biological samples. Mass Spectrometry Reviews, 26(1), 108-120. Retrieved from [Link]

• Aapptec. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. Retrieved from [Link]

• Sunresin. (n.d.). Fmoc / t-Bu Solid Phase Synthesis. Retrieved from [Link]

• Karlova, U. (n.d.). HPLC EVALUATION OF TYROSINE AND ITS METABOLITES. Retrieved from [Link]

Sources

• 1. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 2. Fmoc / t-Bu Solid Phase Synthesis - Sunresin [seplite.com]
• 3. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 4. chempep.com [chempep.com]
• 5. Current analytical methods for the detection of dityrosine, a biomarker of oxidative stress, in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. peptide.com [peptide.com]
• 9. researchgate.net [researchgate.net]
• 10. dspace.cuni.cz [dspace.cuni.cz]

Technical Support Center: Diketopiperazine (DKP) Formation in Peptides with C-Terminal Amino Alcohols

Introduction

Welcome to the technical support center. This guide provides in-depth strategies and troubleshooting advice for researchers, chemists, and drug development professionals encountering diketopiperazine (DKP) formation, a common and problematic side reaction in Solid-Phase Peptide Synthesis (SPPS). Our focus is on the specific challenges that arise after the incorporation of C-terminal amino alcohols, such as Fmoc-Tyrosinol(tBu).

DKP formation is an intramolecular cyclization reaction that occurs at the dipeptidyl stage of SPPS.[1] After the second amino acid is coupled and its N-terminal Fmoc group is removed, the resulting free amine can perform a nucleophilic attack on the preceding amide bond. This cyclization cleaves the dipeptide from the growing chain, releasing it as a stable six-membered diketopiperazine ring.[1] When the C-terminal residue is an amino alcohol like Tyrosinol, this results in a truncated peptide, leaving only the initial amino alcohol bound to the resin. This "traceless" loss of the dipeptide is a frequent cause of unexpectedly low synthesis yields.[2][3]

This guide offers expert-driven, field-proven solutions to diagnose, troubleshoot, and, most importantly, prevent this yield-destroying side reaction.

Frequently Asked Questions (FAQs)

Q1: What is diketopiperazine (DKP) and why is it a specific problem when using a C-terminal amino alcohol like Tyrosinol(tBu)?

A1: Diketopiperazine (DKP) is a cyclic dipeptide byproduct. The problem is particularly acute following the addition of the second amino acid onto your resin-bound Tyrosinol(tBu). After you remove the Fmoc group from this second amino acid, its newly freed N-terminal amine is positioned perfectly to attack the amide bond connecting it to the first amino acid. This intramolecular reaction is highly favorable, especially with certain amino acid sequences (e.g., those containing Proline), and results in the cleavage of your dipeptide from the Tyrosinol.[1][2][4] The result is a significant loss of your desired product, as the cleaved DKP is simply washed away, leaving you with the original Tyrosinol(tBu)-resin.

Q2: My synthesis yield dropped dramatically after the second coupling step onto Tyrosinol(tBu)-resin. How can I confirm if DKP formation is the cause?

A2: This is a classic symptom of DKP formation. To confirm, you should analyze the waste streams from your synthesis, specifically the liquids from the Fmoc-deprotection and subsequent wash steps following the second amino acid coupling.

Troubleshooting Steps:

• Collect Filtrates: Isolate the solutions washed from the resin after the deprotection of the second amino acid.

• Analyze by LC-MS: Use High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) to analyze these filtrates.

• Identify the Mass: Look for a mass peak corresponding to the cyclic dipeptide of the first two amino acids you coupled to the Tyrosinol. This confirms that the dipeptide has cyclized and cleaved from the resin-bound amino alcohol.

Q3: Which factors have the greatest impact on the rate of DKP formation?

A3: Several factors critically influence the kinetics of this side reaction. Understanding them is key to its prevention.

• Peptide Sequence: The identity of the first two amino acids is paramount. Sequences containing a secondary amine, such as Proline, in the second position are exceptionally prone to DKP formation because their structure favors the cis-amide bond conformation necessary for cyclization.[2][4] Sequences with a small, unhindered amino acid like Glycine at either position also show increased rates of cyclization.[4]

• Base and Deprotection Conditions: The base used for Fmoc removal is a major catalyst. Standard deprotection using 20% piperidine in DMF is often a primary driver of DKP formation.[1][3][4] The basicity and concentration of the amine directly accelerate the cyclization rate.

• Solvent: The choice of solvent can influence reaction rates. Solvents like DMF and DMSO have been shown to facilitate a higher rate of DKP formation compared to less polar options like NMP or ACN.[4][5]

• Reaction Time: The longer the free N-terminal amine of the dipeptide is exposed, the greater the opportunity for cyclization. Delays between the deprotection and the next coupling step can significantly increase the amount of DKP formed.[6]

Core Strategies for DKP Prevention

Q4: How can I modify my Fmoc-deprotection step to suppress DKP formation?

A4: Modifying the deprotection conditions is one of the most effective strategies. The goal is to use a base system that efficiently removes the Fmoc group while being less effective at catalyzing the intramolecular cyclization.

A highly recommended alternative to the standard 20% piperidine/DMF is a solution of 2% 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and 5% piperazine in NMP .[3][7] This combination has been shown to drastically reduce DKP formation while often enhancing the speed of Fmoc removal.[3][7]

Deprotection Cocktail	Solvent	DKP Formation (%)*	Recommendation Level
20% Piperidine	DMF	~13.8%	Not Recommended (High Risk)
5% Piperidine	DMF	~12.2%	Not Recommended (High Risk)
5% Piperazine	DMF	< 4.0%	Moderate
5% Piperazine	NMP	< 4.0%	Moderate
2% DBU, 5% Piperazine	NMP	Significantly Reduced	Highly Recommended

*Data derived from model peptide studies and illustrates relative risk. Actual percentages will vary based on sequence.[7]

Q5: Is it possible to bypass the problematic dipeptidyl-amino alcohol intermediate entirely?

A5: Yes, and this is arguably the most robust method to completely eliminate the risk of DKP formation at this critical step. The strategy involves synthesizing the first two amino acids as a dipeptide unit in solution first, and then coupling this pre-formed dipeptide block to your Tyrosinol(tBu)-resin.

By coupling a dipeptide (e.g., Fmoc-AA2-AA1-OH), you completely bypass the formation of the resin-bound intermediate that has a free N-terminal amine at the second position.[2][7] This approach is particularly valuable for sequences known to be highly susceptible to DKP formation.

Visualized Mechanisms and Workflows

Mechanism of DKP Formation

Caption: DKP formation from a resin-bound peptide with a C-terminal amino alcohol.

Troubleshooting Workflow for DKP Issues

Caption: Troubleshooting workflow for DKP-related issues in SPPS.

Experimental Protocols

Protocol 1: Optimized Fmoc-Deprotection to Suppress DKP Formation

This protocol should be used for the deprotection step of the second amino acid coupled to the Tyrosinol(tBu)-resin.

• Reagent Preparation: Prepare a fresh solution of 2% (v/v) DBU and 5% (w/v) piperazine in NMP .

• Resin Wash: After coupling the second amino acid, wash the peptide-resin thoroughly with NMP (3 x 1 min).

• First Deprotection: Add the DBU/piperazine/NMP solution to the resin and agitate for 3 minutes. Drain the solution.

• Second Deprotection: Add a fresh aliquot of the DBU/piperazine/NMP solution and agitate for 5-7 minutes.

• Thorough Washing: Drain the deprotection solution and immediately wash the resin thoroughly with NMP (5-7 times) to remove all residual base.

• Proceed Immediately: Proceed without delay to the coupling of the third amino acid.

Protocol 2: Dipeptide Coupling Strategy

This protocol outlines the coupling of a pre-formed dipeptide to the Tyrosinol(tBu)-resin, completely avoiding the DKP-susceptible intermediate.

Part A: Dipeptide Synthesis (Solution Phase - Example)

This is a general guide; solution-phase synthesis may require specific optimization.

• Synthesize the dipeptide Fmoc-AA2-AA1-OH using standard solution-phase coupling methods.

• Purify the dipeptide to ensure high purity before use in SPPS.

• Confirm the structure and purity by NMR and LC-MS.

Part B: Coupling to Tyrosinol(tBu)-Resin

• Resin Preparation: Start with your Tyrosinol(tBu)-loaded resin (e.g., loaded onto 2-chlorotrityl chloride resin). Ensure any free reactive sites on the resin are capped.

• Activation Solution: In a separate vessel, dissolve the purified Fmoc-AA2-AA1-OH dipeptide (1.5-2.0 eq.) and a coupling additive like OxymaPure (1.5-2.0 eq.) in DMF.

• Activator Addition: Add your carbodiimide activator, such as DIC (1.5-2.0 eq.), to the dipeptide solution and allow it to pre-activate for 5-10 minutes.

• Coupling Reaction: Add the activated dipeptide solution to the swelled, drained Tyrosinol(tBu)-resin.

• Reaction Time: Allow the coupling reaction to proceed for 2-4 hours at room temperature. Monitor the reaction using a colorimetric test (e.g., Kaiser test) on a small sample of beads.

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Continue Synthesis: You can now proceed with the deprotection of the dipeptide's Fmoc group and the coupling of the third amino acid under standard conditions.

References

• Vertex AI Search Result, based on findings from a study on tirzepatide synthesis, suggesting DKP formation can occur during post-coupling hold times.[6]

• Benchchem. (n.d.). Technical Support Center: Strategies to Mitigate Diketopiperazine (DKP) Formation in Solid-Phase Peptide Synthesis (SPPS). Retrieved from Benchchem website.[2]

• Chen, W., et al. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Omega. [Link][7]

• Scribd. (n.d.). Suppressing DKP in Peptide Synthesis. Retrieved from Scribd, referencing an ACS Omega publication.[3]

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Side Reactions in Peptide Synthesis. Retrieved from Benchchem website.[8]

• Benchchem. (n.d.). Application Notes and Protocols for the Use of N-Boc-N-methyl-D-Valinol in Solid-Phase Peptide Synthesis (SPPS). Retrieved from Benchchem website.[9]

• Hoang, T. D., et al. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega, 7(50), 46809–46824. [Link][4]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from AAPPTEC website.[10]

• ACS Publications. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega. [Link][5]

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Common Side Reactions in Boc-Based Peptide Synthesis. Retrieved from Benchchem website.[11]

• Sci-Hub. (n.d.). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. Retrieved from Sci-Hub, referencing an ACS Omega publication.[12]

• Gyros Protein Technologies. (2020). Webinar: SPPS Tips: Strategies for Minimizing Side-Reactions. Retrieved from Gyros Protein Technologies website.[13]

• RSC Publishing. (n.d.). Prevention of diketopiperazine formation in peptide synthesis by a simultaneous deprotection–coupling procedure: entrapment of reactive nucleophilic species by in situ acylation. Retrieved from RSC Publishing.[14]

• ResearchGate. (n.d.). DKP formation mechanism. | Download Scientific Diagram. Retrieved from ResearchGate.[15]

• ResearchGate. (n.d.). Determination of Diketopiperazine Formation During the Solid‐Phase Synthesis of C‐Terminal Acid Peptides. Retrieved from ResearchGate.[16]

• ACS Publications. (n.d.). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development.[17]

• Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254.[18]

• Sigma-Aldrich. (n.d.). Peptide Resin Loading Protocols. Retrieved from Sigma-Aldrich website.

• Biotage. (2023). What do you do when your peptide synthesis fails?. Retrieved from Biotage website.[19]

• ResearchGate. (n.d.). Methods and Protocols of Modern Solid-Phase Peptide Synthesis. Retrieved from ResearchGate.[20]

• Nowick Laboratory, UCI Department of Chemistry. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from UCI Department of Chemistry website.[21]

• National Center for Biotechnology Information. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. PMC. [Link][1]

• Goolcharran, C., & Borchardt, R. T. (1998). Kinetics of diketopiperazine formation using model peptides. Journal of Pharmaceutical Sciences, 87(3), 283-288. [Link][22]

• Frontiers. (2020). Solid-Phase Synthesis of Head to Side-Chain Tyr-Cyclodepsipeptides Through a Cyclative Cleavage From Fmoc-MeDbz/MeNbz-resins. Frontiers in Chemistry.[23]

• National Center for Biotechnology Information. (2020). Solid-Phase Synthesis of Head to Side-Chain Tyr-Cyclodepsipeptides Through a Cyclative Cleavage From Fmoc-MeDbz/MeNbz-resins. PMC. [Link][24]

• Benchchem. (n.d.). Application Notes and Protocols for Fmoc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS). Retrieved from Benchchem website.[25]

• ResearchGate. (n.d.). Coupling of Fmoc-Ser(tBu)-OH with tyrosine-O-methyl ester: (a) HATU.... Retrieved from ResearchGate.[26]

Sources

• 1. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. scribd.com [scribd.com]
• 4. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives - American Chemical Society [acs.digitellinc.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 10. peptide.com [peptide.com]
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• 13. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 14. Prevention of diketopiperazine formation in peptide synthesis by a simultaneous deprotection–coupling procedure: entrapment of reactive nucleophilic species by in situ acylation - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 16. researchgate.net [researchgate.net]
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• 21. chem.uci.edu [chem.uci.edu]
• 22. Kinetics of diketopiperazine formation using model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 24. Solid-Phase Synthesis of Head to Side-Chain Tyr-Cyclodepsipeptides Through a Cyclative Cleavage From Fmoc-MeDbz/MeNbz-resins - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pdf.benchchem.com [pdf.benchchem.com]
• 26. researchgate.net [researchgate.net]

Technical Support Center: Aspartimide Formation in Peptides Containing Fmoc-Tyrosinol(tBu)

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding a critical side reaction in Solid-Phase Peptide Synthesis (SPPS): aspartimide formation. Specifically, we will address the nuances and preventative strategies for sequences containing the C-terminal amino alcohol, Fmoc-Tyrosinol(tBu).

While extensive literature documents aspartimide formation, the specific influence of a C-terminal tyrosinol residue on a preceding aspartic acid is not yet extensively characterized. Therefore, this guide synthesizes established principles of aspartimide chemistry with expert insights to provide a robust framework for minimizing this problematic side reaction in your syntheses.

Understanding the Challenge: Aspartimide Formation

Aspartimide formation is a notorious intramolecular side reaction that can occur during Fmoc-based SPPS.[1][2] It is initiated by the base-catalyzed cyclization of an aspartic acid (Asp) residue, where the backbone amide nitrogen of the C-terminally adjacent amino acid attacks the side-chain carbonyl of the Asp residue.[2][3][4][5] This process is particularly prevalent during the repetitive piperidine treatments used for Fmoc deprotection.[2][3][6]

The resulting five-membered succinimide ring (the aspartimide) is unstable and susceptible to nucleophilic attack by piperidine or residual water.[2][3] This can lead to a cascade of undesirable side products, including:

• α- and β-peptides: Ring-opening of the aspartimide can occur at two positions, leading to the formation of the desired α-peptide linkage as well as the isomeric β-peptide, where the peptide bond is formed with the side-chain carboxyl group.[2][3][4][5] These isomers often co-elute with the target peptide, making purification exceedingly difficult.[2][6]

• Racemization: The α-carbon of the aspartimide is prone to epimerization under basic conditions, resulting in the incorporation of D-Asp into the peptide sequence.[2][6]

• Piperidide Adducts: The aspartimide ring can be opened by piperidine, leading to the formation of α- and β-piperidide adducts.[2][3]

The propensity for aspartimide formation is highly sequence-dependent, with Asp-Gly, Asp-Asn, Asp-Ser, and Asp-Arg motifs being particularly susceptible due to the low steric hindrance of the adjacent residue.[2][3][4][5]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and troubleshooting scenarios you may encounter when synthesizing peptides containing an Asp-Tyrosinol(tBu) motif.

Q1: Does the presence of a C-terminal Tyrosinol(tBu) increase the risk of aspartimide formation at the preceding Asp residue?

While there is a lack of specific studies on the Asp-Tyrosinol(tBu) linkage, we can infer potential risks based on chemical principles. The primary alcohol of tyrosinol is more electron-withdrawing than a carboxylic acid or an amide. This could potentially increase the acidity of the backbone N-H of the tyrosinol residue, making it more susceptible to deprotonation by piperidine. This, in turn, could accelerate the nucleophilic attack on the Asp side chain, leading to a higher rate of aspartimide formation.

Recommendation: Given this theoretical risk, it is prudent to assume that an Asp-Tyrosinol(tBu) sequence is at high risk for aspartimide formation and to implement preventative measures from the outset.

Q2: I am observing a significant impurity with the same mass as my target peptide in my crude HPLC analysis. Could this be an aspartimide-related side product?

Yes, this is a classic sign of aspartimide formation.[6] The formation of β-aspartyl peptides and D-aspartyl epimers results in impurities with the same molecular weight as your desired product, often with very similar retention times, making them difficult to resolve chromatographically.[6]

Troubleshooting Steps:

• Enzymatic Digestion: Digest a small sample of the crude peptide with an endopeptidase that has a specific cleavage site within your sequence. Analyze the digest by LC-MS. The presence of unexpected fragments may indicate the presence of isomeric peptides.

• Chiral Amino Acid Analysis: If racemization is suspected, perform chiral amino acid analysis to determine the ratio of L-Asp to D-Asp. An elevated level of D-Asp is a strong indicator of aspartimide formation.[6]

• Resynthesize with Mitigation Strategies: If aspartimide formation is confirmed, a resynthesis with appropriate preventative measures is the most effective solution.

Q3: What are the most effective strategies to minimize aspartimide formation when synthesizing a peptide with an Asp-Tyrosinol(tBu) sequence?

A multi-pronged approach is recommended, focusing on modifications to the Fmoc deprotection conditions and the use of specialized reagents.

Strategy 1: Modification of Fmoc Deprotection Conditions

The standard 20% piperidine in DMF is a primary driver of aspartimide formation.[3] Modifying this step can significantly reduce the occurrence of this side reaction.

Deprotection Cocktail	Rationale
2-5% Piperidine + 0.1 M HOBt in DMF/NMP	The addition of an acidic additive like 1-hydroxybenzotriazole (HOBt) reduces the basicity of the deprotection solution, thereby suppressing the deprotonation of the backbone amide.
2% Piperidine + 2% DBU in DMF	1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a non-nucleophilic base that can efficiently remove the Fmoc group.[3] Using a lower concentration of piperidine in conjunction with DBU can reduce piperidide adduct formation.
50% Morpholine in DMF	Morpholine is a weaker base than piperidine and has been shown to reduce aspartimide formation.[2] However, Fmoc removal may be slower, requiring longer reaction times.

Experimental Protocol: Modified Fmoc Deprotection with HOBt

• Prepare the Deprotection Solution: Dissolve HOBt to a final concentration of 0.1 M in a solution of 5% piperidine in DMF.

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes.

• Fmoc Deprotection:

  • Drain the DMF from the swelled resin.

  • Add the 5% piperidine/0.1 M HOBt solution to the resin.

  • Agitate for 5-10 minutes.

  • Drain the deprotection solution.

  • Add a fresh aliquot of the deprotection solution and agitate for an additional 15-20 minutes.

  • Drain and wash the resin thoroughly with DMF (5-7 times) to ensure complete removal of the deprotection reagents.

Strategy 2: Use of Sterically Hindered Asp Protecting Groups

The standard tert-butyl (OtBu) protecting group for the Asp side chain may not offer sufficient steric hindrance to prevent cyclization in high-risk sequences.[3] Employing bulkier protecting groups can physically block the nucleophilic attack of the backbone amide.

Protecting Group	Rationale
Fmoc-Asp(OMpe)-OH	The 3-methylpent-3-yl (Mpe) ester provides increased steric bulk compared to OtBu.
Fmoc-Asp(ODmab)-OH	The 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl (Dmab) group offers significant steric hindrance.
Fmoc-Asp(OBno)-OH	The 9-fluorenylmethyl (Bno) ester has demonstrated exceptional suppression of aspartimide formation.[6]

Strategy 3: Backbone Protection

The most definitive way to prevent aspartimide formation is to temporarily protect the backbone amide nitrogen of the residue C-terminal to the Asp. This removes the nucleophile required for the cyclization reaction.

• Use of Dipeptide Building Blocks: Incorporate a pre-formed dipeptide, such as Fmoc-Asp(OtBu)-Tyrosinol(tBu)-OH , where the amide bond is already established. This is the most effective method but requires the synthesis of the custom dipeptide.

• Use of N-Substituted Amino Acids: Employing a building block like Fmoc-Asp(OtBu)-Dmb-Gly-OH , where the glycine nitrogen is protected with a 2,4-dimethoxybenzyl (Dmb) group, can prevent aspartimide formation.[2] The Dmb group is cleaved during the final TFA cleavage.

Q4: Are there specific coupling reagents that are better for minimizing aspartimide formation?

While the choice of coupling reagent is not the primary factor in preventing aspartimide formation (which is mainly driven by the basic deprotection step), it is still an important consideration for overall peptide quality. For coupling onto the deprotected amino alcohol of Tyrosinol(tBu), a robust activation method is recommended.

• Recommended Coupling Reagents: Use high-quality aminium/uronium or phosphonium salt-based coupling reagents such as HBTU, HATU, or PyBOP in combination with a base like N,N-diisopropylethylamine (DIEA).

• Avoid Carbodiimides Alone: Carbodiimides like DCC or DIC should always be used with a racemization-suppressing additive like HOBt or OxymaPure.

Visualizing the Problem and Solution

To better understand the chemical transformations and the logic of the troubleshooting process, the following diagrams are provided.

Caption: Mechanism of base-catalyzed aspartimide formation.

Caption: Troubleshooting workflow for aspartimide formation.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. media.iris-biotech.de [media.iris-biotech.de]
• 3. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 6. BiblioMed.org - Fulltext article Viewer [bibliomed.org]

Technical Support Center: Optimizing Coupling of Fmoc-Tyrosinol(tBu)

Welcome to the technical support center for the optimal use of Fmoc-Tyrosinol(tBu) in solid-phase peptide synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of incorporating this sterically hindered amino alcohol into peptide sequences. Here, we will address common challenges, provide in-depth technical explanations for experimental choices, and offer detailed protocols to ensure the integrity and success of your synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is Fmoc-Tyrosinol(tBu) considered a "difficult" building block in SPPS?

A1: Fmoc-Tyrosinol(tBu) presents a steric hindrance challenge due to the bulky tert-butyl (tBu) protecting group on the tyrosine side chain. This bulkiness can physically impede the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain, slowing down the reaction rate and potentially leading to incomplete coupling.

Q2: What are the primary advantages of using the tBu protecting group on the Tyrosinol side chain?

A2: The tert-butyl (tBu) group offers robust protection for the phenolic hydroxyl group of the tyrosinol side chain. This is crucial to prevent undesirable side reactions, such as O-acylation, during the coupling steps of peptide synthesis.[1] The tBu group is stable under the basic conditions required for Fmoc deprotection (typically piperidine) and is readily removed under acidic conditions during the final cleavage from the resin, fitting perfectly within the orthogonal Fmoc/tBu SPPS strategy.

Q3: Can I use standard coupling reagents like DIC/HOBt for Fmoc-Tyrosinol(tBu)?

A3: While DIC/HOBt can be used, it may not be the most efficient choice for a sterically hindered amino alcohol like Fmoc-Tyrosinol(tBu), often requiring extended coupling times. For more challenging couplings, more potent activating reagents are recommended to achieve higher efficiency and minimize side reactions.

Troubleshooting Guide: Incomplete Coupling and Side Reactions

This guide addresses specific issues you may encounter during the incorporation of Fmoc-Tyrosinol(tBu) and provides a logical workflow for resolution.

Problem: Incomplete coupling of Fmoc-Tyrosinol(tBu) as indicated by a positive Kaiser test.

A positive Kaiser test (indicated by a blue color) after the coupling step signifies the presence of unreacted primary amines on the resin, indicating that the coupling of Fmoc-Tyrosinol(tBu) was not successful.

Sources

• 1. peptide.com [peptide.com]

premature loss of tBu group from Fmoc-Tyrosinol(tBu)

Troubleshooting Premature tBu Group Deprotection in Peptide Synthesis

Welcome to the technical support resource for solid-phase peptide synthesis (SPPS). This guide provides in-depth troubleshooting for a common and often perplexing issue: the premature loss of the tert-butyl (tBu) protecting group from the Tyrosine side-chain of Fmoc-Tyrosinol(tBu). As researchers, scientists, and drug development professionals, we understand that unexpected side reactions can compromise synthesis integrity, yield, and purity. This document is structured to provide not just solutions, but a foundational understanding of the underlying chemical principles to empower your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of Fmoc-Tyrosinol(tBu).

Q1: How stable is the tert-butyl (tBu) protecting group on the Tyrosine side-chain?

The tert-butyl group is a robust acid-labile protecting group, prized for its stability during the basic conditions of Fmoc removal (e.g., piperidine treatment). However, it is designed to be cleaved under strongly acidic conditions, typically during the final global deprotection step with reagents like trifluoroacetic acid (TFA). Its stability is highly dependent on the specific acidic environment it is exposed to, even transiently, during synthesis.

Q2: What are the primary causes for the premature loss of the tBu group from Fmoc-Tyrosinol(tBu) during SPPS?

Premature cleavage of the tBu group is almost always initiated by acidic conditions. The primary culprits during the SPPS workflow, prior to the final cleavage step, are:

• Acidic Coupling Conditions: The use of certain coupling reagents can generate in-situ acidity that is sufficient to cleave the tBu group.

• Carryover of Acid: Inadequate neutralization after the Fmoc deprotection step can leave residual piperidinium salts, which can create a locally acidic microenvironment on the resin.

• Choice of Solvents: Certain grades of solvents, like Dichloromethane (DCM), can contain or degrade to form trace amounts of HCl, which can contribute to tBu group loss over time.

Q3: Can the choice of coupling reagent directly impact the stability of the tBu group?

Absolutely. Carbodiimide-based activators like DIC (N,N'-diisopropylcarbodiimide), when used with acidic additives such as HOBt (Hydroxybenzotriazole), can create a sufficiently acidic environment to promote partial tBu cleavage. While effective for coupling, this combination requires careful management of reaction conditions. Reagents that operate under more neutral or slightly basic conditions are generally safer for sensitive protecting groups.

Part 2: Troubleshooting Guide - Diagnosing and Resolving Premature tBu Cleavage

This section provides a systematic approach to identifying and solving the premature loss of the tBu group.

Issue: Mass spectrometry analysis after a coupling step reveals a significant peak corresponding to the mass of the unprotected Fmoc-Tyrosinol peptide.

This is the classic sign of premature tBu group loss. The unprotected Tyrosine side-chain now has a free hydroxyl group, which can lead to undesired side reactions in subsequent steps, such as O-acylation.

Step 1: Analyze the Chemistry of Your Coupling Step

Your first point of investigation should be the conditions of your coupling reaction. The mechanism of tBu group cleavage is an acid-catalyzed hydrolysis, as illustrated below.

Diagram 1: Acid-Catalyzed Cleavage of the tBu Group

A step-by-step diagnostic workflow to identify and resolve the root cause of premature tBu deprotection.

Step 2: Implement Corrective Actions

Based on the workflow, here are detailed protocols and the rationale behind them.

Protocol 1: Optimizing Coupling Conditions

If you are using a carbodiimide-based activator with an acidic additive, consider switching to a less acidic or a basic-activated coupling method.

• Recommended Change: Switch from DIC/HOBt to a uronium/aminium-based reagent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate). These reagents require a non-nucleophilic base, such as DIPEA (N,N-Diisopropylethylamine), for activation, which maintains a basic environment during coupling.

Table 1: Comparison of Common Coupling Reagent Systems

Reagent System	pH Environment	Risk of tBu Cleavage	Recommendation
DIC / HOBt	Mildly Acidic	Moderate	Use with caution for Tyr(tBu) residues.
DIC / Oxyma	Mildly Acidic	Low to Moderate	A less acidic alternative to HOBt.
HATU / DIPEA	Basic	Very Low	Highly Recommended for sensitive residues.
HBTU / DIPEA	Basic	Very Low	Highly Recommended for sensitive residues.

Experimental Protocol: HATU/DIPEA Coupling

• Resin Preparation: After Fmoc deprotection and thorough washing with DMF (Dimethylformamide), ensure the resin is well-solvated.

• Activation Mixture Preparation: In a separate vessel, pre-activate the Fmoc-amino acid (3 eq.) with HATU (2.9 eq.) and DIPEA (6 eq.) in DMF for 2-5 minutes.

• Coupling: Add the activated amino acid mixture to the resin.

• Reaction: Allow the coupling to proceed for 1-2 hours.

• Washing: Thoroughly wash the resin with DMF to remove excess reagents.

Protocol 2: Ensuring Complete Neutralization

Residual piperidinium salt from the Fmoc deprotection step is a common hidden source of acid.

• Corrective Action: Introduce a dedicated base wash step after the standard DMF washes that follow Fmoc deprotection.

Experimental Protocol: Post-Deprotection Base Wash

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF as per your standard protocol.

• DMF Wash: Wash the resin thoroughly with DMF (at least 5 times).

• Base Wash: Wash the resin with a solution of 5% DIPEA in DMF for 2 minutes. Repeat this wash.

• Final DMF Wash: Wash the resin again with DMF (3 times) before proceeding to the coupling step.

Rationale: The DIPEA, being a stronger, non-nucleophilic base, will effectively neutralize any remaining piperidinium salts, ensuring the subsequent coupling reaction starts under truly neutral or basic conditions.

Part 3: Summary and Best Practices

To safeguard the integrity of the tBu group on Fmoc-Tyrosinol(tBu) and other acid-sensitive residues, adhere to these guiding principles:

• Prioritize Basic Coupling Chemistry: Whenever possible, use HATU or HBTU with DIPEA for coupling amino acids, especially those with acid-labile protecting groups.

• Be Meticulous with Neutralization: Never underestimate the impact of residual acid. A dedicated base wash is a low-cost insurance policy against side reactions.

• Use High-Purity Reagents: Ensure your solvents and reagents are of high quality and stored correctly to prevent degradation into acidic byproducts.

By understanding the chemical vulnerability of the tert-butyl group and implementing these robust protocols, you can significantly improve the success rate of your peptide syntheses and obtain a purer final product.

References

• Solid-Phase Peptide Synthesis: Fields, G. B., & Noble, R. L. (1990). International Journal of Peptide and Protein Research, 35(3), 161-214. [Link]

• Coupling Reagents and Strategies: Albericio, F., & Carpino, L. A. (1997). Methods in Enzymology, 289, 104-126. [Link]

• Orthogonal Protecting Groups in SPPS: Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Chemical Reviews, 109(6), 2455-2504. [Link]

Technical Support Center: The Impact of Fmoc-Tyrosinol(tBu) Quality on Synthesis Outcome

Welcome to the Technical Support Center for Solid-Phase Peptide Synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities arising from the quality of Fmoc-Tyrosinol(tBu) and other Fmoc-protected amino acids. As your dedicated support partner, we aim to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot effectively and ensure the integrity of your synthesis.

The success of solid-phase peptide synthesis is intrinsically linked to the purity of the building blocks used.[1] High-quality Fmoc-amino acids are fundamental to achieving high yields, straightforward purification, and consistent impurity profiles in the final peptide product.[2] This is particularly critical for modified amino acids like Fmoc-Tyrosinol(tBu), where impurities can introduce undesired modifications or terminate peptide chain elongation.

This guide will delve into the common issues encountered due to suboptimal Fmoc-Tyrosinol(tBu) quality, providing a structured approach to troubleshooting and preventative quality control.

Troubleshooting Guide: Diagnosis and Resolution of Synthesis Failures

This section addresses specific problems that may arise during peptide synthesis, linking them to potential quality issues with your Fmoc-Tyrosinol(tBu) starting material.

Q1: My final peptide has a lower-than-expected molecular weight and the main peak in my HPLC is accompanied by several smaller, early-eluting peaks. What could be the cause?

A1: This observation strongly suggests the presence of truncated peptide sequences. A primary culprit for this issue is the presence of reactive impurities in your Fmoc-amino acid stock that act as capping agents.

Root Cause Analysis:

• Acetic Acid Contamination: A significant and often overlooked impurity in Fmoc-amino acids is acetic acid.[3][4] Even trace amounts can lead to significant chain termination because of its low molecular weight and high reactivity.[5] Acetic acid can be introduced during the synthesis and purification of the Fmoc-amino acid, particularly if ethyl acetate is used as a solvent.[5]

• Presence of Free Amino Acids: If the Fmoc-Tyrosinol(tBu) reagent contains unprotected Tyrosinol(tBu), this can lead to the formation of di- or tripeptides of Tyrosinol(tBu) during the coupling step, which can then be incorporated into the growing peptide chain, leading to insertion sequences.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for truncated peptide sequences.

Experimental Protocol: HPLC Analysis of Fmoc-Tyrosinol(tBu)

• Sample Preparation: Accurately weigh and dissolve a small amount of Fmoc-Tyrosinol(tBu) in a suitable solvent (e.g., acetonitrile/water mixture).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 30% to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 265 nm and 301 nm (characteristic for the Fmoc group).

• Data Analysis: Integrate all peaks. A high-quality reagent should show a purity of ≥99%.[3] Pay close attention to small, early-eluting peaks which may correspond to more polar impurities.

Q2: My final peptide product is difficult to purify, showing a cluster of peaks around the main product in the HPLC chromatogram. Mass spectrometry reveals the presence of species with unexpected masses.

A2: This scenario points towards the incorporation of amino acid-related impurities during synthesis. These impurities are structurally similar to the desired building block and can be difficult to separate from the final peptide.

Root Cause Analysis:

• Dipeptide Impurities: During the synthesis of Fmoc-Tyrosinol(tBu), side reactions can lead to the formation of Fmoc-Tyr(tBu)-Tyr(tBu)-OH. If present in the starting material, this dipeptide will be incorporated into your peptide chain.

• β-Alanine Adducts: The use of certain reagents for Fmoc protection can lead to the formation of Fmoc-β-Ala-OH and Fmoc-β-Ala-Tyr(tBu)-OH impurities.[3][6]

• Enantiomeric Impurities: The presence of the D-enantiomer of Tyrosinol(tBu) in your Fmoc-L-Tyrosinol(tBu) stock will lead to the formation of diastereomeric peptides, which can be challenging to separate by standard reverse-phase HPLC.[7]

Troubleshooting and Quality Control:

A multi-pronged analytical approach is recommended to identify these impurities.[8]

Analytical Technique	Target Impurity	Expected Outcome for High-Quality Reagent
High-Performance Liquid Chromatography (HPLC)	Dipeptides, β-Alanine Adducts	Purity ≥ 99.0% (a/a)
Chiral HPLC or GC-MS	Enantiomeric Purity	≥ 99.8% (a/a) of the desired L-enantiomer
Mass Spectrometry (MS)	All Impurities	Confirmation of the correct molecular weight of the Fmoc-Tyrosinol(tBu)

Experimental Protocol: Chiral HPLC Analysis

• Sample Preparation: Prepare the sample as for standard HPLC analysis.

• Chromatographic Conditions:

  • Column: A suitable chiral stationary phase (CSP) column.

  • Mobile Phase: Typically a mixture of hexane and a polar modifier like isopropanol or ethanol. The exact composition will depend on the specific CSP.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV at 265 nm.

• Data Analysis: The D- and L-enantiomers should be well-resolved, allowing for accurate quantification.

Q3: I am observing incomplete coupling or deprotection specifically at the Tyrosinol(tBu) residue. What could be the issue?

A3: While aggregation can be a sequence-dependent issue, poor reagent quality can exacerbate these problems.

Root Cause Analysis:

• Aggregation: Peptides containing hydrophobic residues are prone to aggregation on the solid support, which can hinder both coupling and deprotection steps.[9][10] While Fmoc-Tyrosinol(tBu) itself is not excessively hydrophobic, its presence in a hydrophobic sequence can contribute to this issue.

• Steric Hindrance: Impurities in the Fmoc-Tyrosinol(tBu) could potentially have bulky side groups that sterically hinder the approach of the incoming activated amino acid or the deprotection reagent.

Mitigation Strategies:

• Reagent Purity: Ensure the use of high-purity Fmoc-Tyrosinol(tBu) to eliminate any contribution from impurities.

• Synthesis Conditions:

  • Solvents: Use solvents known to disrupt secondary structures, such as N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP).[11] In some cases, the addition of chaotropic agents can be beneficial.

  • Coupling Reagents: Employ more potent coupling reagents for difficult couplings.

  • Double Coupling: Perform a second coupling step to ensure complete reaction.

  • Monitoring: Utilize a colorimetric test, such as the ninhydrin (Kaiser) test, to confirm the completion of each coupling step.[12]

Caption: Strategies to overcome incomplete coupling/deprotection.

Frequently Asked Questions (FAQs)

Q: How should I store my Fmoc-Tyrosinol(tBu)?

A: Proper storage is crucial to maintain the quality of your reagent. It should be stored at 2-8°C in a tightly sealed container to protect it from moisture.[13] Some suppliers recommend storage at -20°C for long-term stability.[14]

Q: What is the significance of the tert-butyl (tBu) protecting group on the tyrosine side chain?

A: The phenolic hydroxyl group of tyrosine is nucleophilic and can undergo side reactions, such as acylation, during peptide synthesis.[15][16] The tBu group protects this hydroxyl function.[15] It is stable to the basic conditions used for Fmoc group removal (typically piperidine in DMF) but is readily cleaved by strong acids like trifluoroacetic acid (TFA) during the final cleavage from the resin.[2][16] This orthogonality is a cornerstone of the Fmoc/tBu strategy in SPPS.[17][18]

Q: Can I use Fmoc-Tyr(OH)-OH instead of Fmoc-Tyrosinol(tBu)?

A: It is not recommended to use unprotected tyrosine in Fmoc-SPPS. The unprotected hydroxyl group can lead to a variety of side reactions, resulting in a complex mixture of products and significantly lower yield of the desired peptide.[15]

Q: My synthesis failed, but my Fmoc-Tyrosinol(tBu) appears pure by HPLC. What else could be the problem?

A: While reagent quality is a common cause of synthesis failure, other factors should be considered:

• Resin Quality: The quality and loading of your solid support are critical.

• Solvent Quality: Ensure all solvents are of high purity and anhydrous where necessary.

• Reaction Conditions: Incomplete deprotection or coupling due to insufficient reaction times or inadequate reagents can lead to failed syntheses.

• Peptide Sequence: Some sequences are inherently "difficult" and prone to aggregation, requiring specialized synthesis protocols.[10]

References

• Benchchem. (n.d.). Chiral Purity Analysis of Fmoc-D-Glu(OAll)-OH: A Comparative Guide.
• ChemicalBook. (n.d.). Fmoc-Tyr(tBu)-OH synthesis.
• ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.
• Chem-Impex. (n.d.). Fmoc-O-tert-butyl-L-tyrosinol.
• MedChemExpress. (n.d.). Fmoc-Tyr(tBu)-OH.
• Carl ROTH. (2024). Safety Data Sheet: Fmoc-L-Tyrosine-(tBu).
• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-Tyr(tBu)-OH.
• Springer Nature Experiments. (n.d.). Fmoc Test Protocols and Methods.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Solid Phase Peptide Synthesis: The Critical Role of Tyrosine Protection.
• Creative Peptides. (n.d.). Liquid Phase vs. Solid Phase Peptide Synthesis: Pros and Cons.
• Omizzur. (n.d.). Problems and Solutions in Solid Phase Synthesis of Peptides.
• Sigma-Aldrich. (n.d.). Fmoc-Tyr(tBu)-OH.
• Fields, G. B. (2011). Advances in Fmoc solid-phase peptide synthesis. Protein Science, 20(9), 1434-1443.
• Unknown. (2024). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Essential Role of Fmoc-Tyr(tBu)-OH in Custom Peptide Synthesis.
• ResearchGate. (n.d.). Schematic overview of Fmoc solid-phase peptide synthesis (SPPS), including related impurity formation.
• Aapptec Peptides. (n.d.). Fmoc-Tyr(tBu)-OH [71989-38-3].
• AltaBioscience. (n.d.). Fmoc Amino Acids for SPPS.
• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
• ResearchGate. (n.d.). A Direct Route for the Preparation of Fmoc/OtBu Protected Iodotyrosine.
• Sunresin. (n.d.). Fmoc / t-Bu Solid Phase Synthesis.
• Sigma-Aldrich. (n.d.). Overcoming Aggregation in Solid-phase Peptide Synthesis.
• ResearchGate. (2025). Amino acid structure and “Difficult sequences” In solid phase peptide synthesis.
• Merck Millipore. (n.d.). Novabiochem® Enhanced specification Fmoc-amino acids.
• Merck Lifescience. (n.d.). Novabiochem® Enhanced specification Fmoc-amino acids.
• Sigma-Aldrich. (n.d.). Fmoc-Tyr(tBu)-OH = 98.0 HPLC 71989-38-3.
• Sigma-Aldrich. (n.d.). Fmoc-Tyr(tBu)-OH Novabiochem.
• Royal Society of Chemistry. (n.d.). Greening Fmoc/tBu solid-phase peptide synthesis.
• Sigma-Aldrich. (n.d.). Novabiochem® Fmoc-Amino Acids.
• CEM Corporation. (n.d.). Fmoc-Tyr(tBu)-OH.
• Benchchem. (n.d.). A Comparative Guide to Confirming Fmoc-Tyr(tBu)-OH Incorporation in Peptide Synthesis.
• AAPPTec. (n.d.). Planning a Peptide Synthesis.

Sources

• 1. blog.mblintl.com [blog.mblintl.com]
• 2. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 3. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. merck-lifescience.com.tw [merck-lifescience.com.tw]
• 5. merckmillipore.com [merckmillipore.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. Greening Fmoc/tBu solid-phase peptide synthesis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. chempep.com [chempep.com]
• 13. Fmoc-Tyr(tBu)-OH = 98.0 HPLC 71989-38-3 [sigmaaldrich.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. nbinno.com [nbinno.com]
• 16. nbinno.com [nbinno.com]
• 17. peptide.com [peptide.com]
• 18. Fmoc / t-Bu Solid Phase Synthesis - Sunresin [seplite.com]

Technical Support Center: Troubleshooting Poor Solubility of Crude Peptides Containing Tyrosinol(tBu)

From the desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with synthetic crude peptides, particularly those incorporating the modified amino acid Fmoc-Tyrosinol(tBu). Poor solubility is a common yet formidable hurdle in peptide chemistry, often leading to sample loss, inaccurate quantification, and downstream analytical failures. This document provides a systematic, causality-driven approach to understanding and overcoming these issues, moving beyond simple recipes to explain the scientific rationale behind each troubleshooting step.

Part 1: Frequently Asked Questions - Understanding the Root Causes

This section addresses the fundamental principles governing the solubility of your peptide. Understanding why your peptide is insoluble is the first step toward a rational solution.

Q1: I've synthesized a peptide using Fmoc-Tyrosinol(tBu) and the crude product won't dissolve. What are the primary causes?

A1: The poor solubility of a crude peptide containing a Tyrosinol(tBu) residue stems from a combination of factors, each contributing to its reluctance to enter solution:

• Increased Hydrophobicity: The core issue is often a significant increase in the peptide's overall hydrophobicity. The tert-butyl (tBu) group is a bulky, nonpolar aliphatic moiety.[1][2] If this protecting group is not completely removed during the final trifluoroacetic acid (TFA) cleavage step, it will remain on the tyrosine residue's side chain, drastically reducing the peptide's affinity for aqueous solvents.[3] Furthermore, the Tyrosinol residue itself, lacking the carboxyl group of a standard amino acid, reduces the number of potential charge-carrying groups, which can further diminish aqueous solubility.

• Peptide Aggregation: Hydrophobic sequences are prone to self-association through intermolecular hydrogen bonding, forming stable secondary structures like β-sheets.[4] This process, known as aggregation, leads to the formation of larger, often insoluble structures.[5] The aromatic nature of the tyrosine ring can contribute to π-π stacking interactions, further promoting this phenomenon.

• Isoelectric Point (pI): Peptides exhibit their lowest solubility at their isoelectric point (pI), the pH at which their net charge is zero.[5][6] At this pH, electrostatic repulsion between peptide molecules is minimized, facilitating aggregation.

• Crude Sample Impurities: Remember that a "crude" peptide is a mixture. It contains not only your full-length product but also truncated sequences, deletion sequences, and residual scavengers from the cleavage cocktail.[7] These impurities can co-precipitate with your target peptide and interfere with its dissolution.

Q2: How can I determine if the tBu group was incompletely cleaved?

A2: This is a critical diagnostic step. Incomplete cleavage of the tBu group is a common culprit for unexpected hydrophobicity. The most direct way to verify this is through mass spectrometry (MS).

• Expected Mass: Calculate the theoretical monoisotopic mass of your fully deprotected peptide.

• Observed Mass: Analyze your crude product by LC-MS. Look for a mass corresponding to your expected mass + 56.06 Da (the mass of C₄H₈). The presence of a significant peak at this higher mass is strong evidence of incomplete tBu group removal.

If incomplete cleavage is confirmed, the solution is to re-treat the crude peptide with a fresh cleavage cocktail (e.g., 95% TFA, 2.5% Water, 2.5% Triisopropylsilane) for 2-3 hours at room temperature.[8][9]

Q3: My peptide sequence is over 50% hydrophobic amino acids. Is aggregation inevitable?

A3: While a high percentage of hydrophobic residues (≥50%) significantly increases the risk of aggregation, it is not always inevitable.[7] Aggregation is a complex process influenced by sequence, concentration, pH, and temperature.[5][10] However, for such sequences, you should anticipate solubility challenges and proactively employ strategies for dissolving hydrophobic peptides from the outset, rather than starting with aqueous buffers.[11] Techniques that disrupt the hydrogen bonding networks responsible for aggregation, such as the use of chaotropic agents or specific organic solvents, will be essential.[4]

Part 2: A Systematic Troubleshooting Workflow for Peptide Dissolution

Follow this structured approach to systematically find the right solvent for your peptide. Crucially, always perform a solubility test on a small aliquot of your peptide before attempting to dissolve the entire sample. [12][13]

Step 1: Initial Assessment and Preparation

• Calculate Net Charge: Before any wet-lab work, calculate the theoretical net charge of your peptide at neutral pH (pH 7). This is your most important guide for initial solvent selection.[12][13]

  • Assign a value of +1 to each basic residue (Lys, Arg, His) and the N-terminus (-NH₂).

  • Assign a value of -1 to each acidic residue (Asp, Glu) and the C-terminus (-COOH).

  • Sum the values to get the overall net charge.

• Equilibrate and Aliquot: Allow the lyophilized peptide vial to warm to room temperature in a desiccator before opening to prevent moisture condensation. Weigh out a small, manageable amount (e.g., ~1 mg) for testing.

Step 2: The Dissolution Decision Tree

The following workflow provides a logical path for solvent selection based on the peptide's properties.

Caption: Decision tree for selecting a peptide dissolution solvent.

Step 3: Detailed Dissolution Protocols

Causality: A net positive charge at neutral pH indicates the peptide will be more soluble at an acidic pH, where the acidic residues (Asp, Glu, C-terminal) are protonated and neutral, maximizing the overall positive charge and electrostatic repulsion between molecules.[6][12]

• Add a small volume of sterile, distilled water to the peptide aliquot. Vortex gently.

• If solubility is poor, add 10% aqueous acetic acid dropwise while vortexing until the peptide dissolves.[13]

• For extremely resistant peptides, a very small amount (e.g., 10-20 µL) of trifluoroacetic acid (TFA) can be added, followed by dilution with water to the final desired concentration. Be aware that TFA can be harsh on cells and may interfere with some assays.[12][13]

• Once dissolved, the solution can be further diluted with your experimental buffer.

Causality: A net negative charge suggests the peptide will be more soluble at a basic pH, where basic residues (Lys, Arg, N-terminal) are deprotonated and neutral, maximizing the net negative charge.[12][14]

• Add a small volume of sterile, distilled water or phosphate-buffered saline (PBS, pH 7.4) to the peptide. Vortex.

• If the peptide does not dissolve, add a small amount of a weak basic solution, such as 0.1 M ammonium bicarbonate (NH₄HCO₃), and vortex.[6] Alternatively, a 1% ammonium hydroxide (NH₄OH) solution can be used sparingly.[13]

• Caution: Avoid basic conditions if your peptide contains Cysteine (Cys), as high pH can promote rapid disulfide bond formation and oxidation.[12][13]

Causality: With no net charge, electrostatic repulsion is minimal, and hydrophobic interactions dominate. Organic solvents are required to disrupt these hydrophobic interactions and solvate the nonpolar regions of the peptide.[7][11]

• Add a minimal volume of a strong organic solvent to the peptide aliquot. Start with Dimethyl Sulfoxide (DMSO). Vortex until fully dissolved.

  • Note: If your peptide contains Cys, Methionine (Met), or Tryptophan (Trp), use Dimethylformamide (DMF) instead of DMSO to avoid oxidation of the side chains.[7][11][12] Other options include acetonitrile (ACN) or isopropanol.[7]

• Once the peptide is in solution, slowly add your desired aqueous buffer drop-by-drop while continuously vortexing.[7]

• If the solution becomes turbid or a precipitate forms, you have exceeded the peptide's solubility limit in that mixed solvent system. Stop adding the aqueous buffer. The current solution is your effective stock concentration.

Causality: When standard solvents fail, more potent methods are needed to disrupt the strong intermolecular forces (both hydrogen bonding and hydrophobic interactions) that cause aggregation.

• Chaotropic Agents: Prepare a stock solution of 6 M Guanidine Hydrochloride (GdnHCl) or 8 M Urea.[4][12] These agents work by disrupting the structure of water, which in turn interferes with the hydrogen-bonding networks that stabilize aggregates. Dissolve the peptide directly in this solution, then proceed with dilutions. These agents will denature proteins in your assay, so their compatibility must be considered.

• Fluorinated Alcohols: Solvents like Trifluoroethanol (TFE) and Hexafluoro-2-propanol (HFIP) are exceptionally effective at breaking up secondary structures like β-sheets.[7] They can be used as a co-solvent with water or other organic solvents. Use these as a last resort, as they are volatile and must be handled in a fume hood.

• Physical Methods: Sonication in a water bath can provide the energy needed to break up small aggregates and aid dissolution.[6][15] Gentle warming (to <40°C) can also increase solubility but should be used with caution to avoid degradation.[15]

Part 3: Data Summaries and Best Practices

Data Presentation

Table 1: Recommended Solvents Based on Peptide Net Charge

Peptide Net Charge	Classification	Primary Solvent	Secondary Solvent (if needed)
> 0	Basic	Sterile Water	10-30% Acetic Acid or 0.1% TFA[12][13]
< 0	Acidic	Sterile Water / PBS (pH 7.4)	0.1 M NH₄HCO₃ or dilute NH₄OH[6][12]

| = 0 | Neutral / Hydrophobic | Organic Solvent (e.g., DMSO, DMF) | Dilute with Water or Aqueous Buffer[7][11] |

Table 2: Common Organic Solvents and Chaotropic Agents

Solvent / Agent	Abbreviation	Key Properties & Considerations
Dimethyl Sulfoxide	DMSO	Excellent solubilizing power for hydrophobic peptides. Low toxicity for cell-based assays (<0.5%). May oxidize Cys, Met, or Trp residues. [7][11]
Dimethylformamide	DMF	Good alternative to DMSO for peptides with oxidation-sensitive residues.[12]
Acetonitrile	ACN	Common HPLC solvent, effective for dissolving many hydrophobic peptides.[7]
Guanidine HCl	GdnHCl	Potent chaotropic agent (used at 6-8 M). Disrupts H-bonds and aggregates. Denaturing.[12]

| Urea | Urea | Milder chaotropic agent (used at 8 M). Disrupts H-bonds. Denaturing.[4][12] |

Best Practices for Storage and Handling

• Lyophilized Peptides: For long-term storage, keep peptides lyophilized at -20°C or preferably -80°C in a sealed container with a desiccant.[7]

• Peptides in Solution: Storing peptides in solution is not recommended for the long term due to risks of degradation, oxidation, and microbial growth.[14] If you must store them in solution, flash-freeze aliquots in liquid nitrogen and store them at -80°C to minimize freeze-thaw cycles.[7] Acidic pH (3-6) generally offers better stability for most peptides in solution.[14]

• Preventing Adsorption: Highly hydrophobic peptides can adsorb to the surfaces of standard plastic or glass vials, leading to a loss of material.[16] For quantitative applications, consider using low-adsorption polypropylene or specially treated vials.[16]

References

• LifeTein. (n.d.). How to dissolve, handle and store synthetic peptides. Retrieved from [Link]

• GenScript. (n.d.). Guidelines for Dissolving Peptides. Retrieved from [Link]

• JPT Peptide Technologies. (n.d.). Peptide Solubilization. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• AmbioPharm. (n.d.). What is the Best Way to Dissolve Peptides?. Retrieved from [Link]

• Bio Basic. (n.d.). Peptide Solubility | Peptide Synthesis. Retrieved from [Link]

• Powers, E. T., & Murphy, R. M. (2016). Factors affecting the physical stability (aggregation) of peptide therapeutics. Interface Focus, 6(1), 20150100. [Link]

• AnaSpec. (n.d.). Peptides Handling. Retrieved from [Link]

• PubChem. (n.d.). Fmoc-L-Tyr(tBu)-OH. Retrieved from [Link]

• Waters Corporation. (n.d.). A Systematic Approach for Preventing the Loss of Hydrophobic Peptides in Sample Containers. Retrieved from [Link]

• ResearchGate. (2017). How to quench the t Bu cation and avoid the realkylation of cysteine with tBu in peptide cleavage?. Retrieved from [Link]

• Dong, S., et al. (2017). Synthesis of Sulfotyrosine-Containing Peptides by Incorporating Fluorosulfated Tyrosine Using an Fmoc Solid-phase Strategy. PubMed Central. [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Albericio, F., & Subirós-Funosas, R. (2020). Greening Fmoc/tBu Solid-Phase Peptide Synthesis. Digital.CSIC. [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1207. Retrieved from [Link]

• ResearchGate. (2020). Greening Fmoc/tBu Solid-Phase Peptide Synthesis | Request PDF. Retrieved from [Link]

• Loffredo, M. R., et al. (2014). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. Journal of the Mexican Chemical Society, 58(4). [Link]

Sources

• 1. Fmoc-Tyr(tBu)-OH | 71989-38-3 [chemicalbook.com]
• 2. Fmoc-L-Tyr(tBu)-OH | C28H29NO5 | CID 10895791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the Best Way to Dissolve Peptides? | AmbioPharm | AmbioPharm [ambiopharm.com]
• 7. lifetein.com [lifetein.com]
• 8. Synthesis of Sulfotyrosine-Containing Peptides by Incorporating Fluorosulfated Tyrosine Using an Fmoc Solid-phase Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. bachem.com [bachem.com]
• 11. jpt.com [jpt.com]
• 12. genscript.com [genscript.com]
• 13. biobasic.com [biobasic.com]
• 14. Peptides Handling [biopeptide.com]
• 15. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 16. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to HPLC-MS Analysis of Peptides Synthesized with Tyrosine Derivatives

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the precise analytical characterization of the final product is paramount to ensure purity, identity, and quality. This guide provides an in-depth technical comparison of the High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) analysis of peptides synthesized using the common tyrosine building block, Fmoc-Tyr(tBu)-OH, and explores the analytical considerations for a less common derivative, Fmoc-Tyrosinol(tBu).

A critical point of clarification is the distinction between these two building blocks. The widely used Fmoc-Tyr(tBu)-OH incorporates a standard tyrosine residue into the peptide sequence, with the tert-butyl (tBu) group protecting the phenolic hydroxyl side chain during synthesis.[1][2] Conversely, a hypothetical Fmoc-Tyrosinol(tBu) would imply the incorporation of a tyrosine amino alcohol, where the C-terminal carboxylic acid has been reduced to a primary alcohol. This guide will primarily focus on the analysis of peptides synthesized with the standard Fmoc-Tyr(tBu)-OH and then extrapolate to the analytical nuances of a tyrosinol-containing peptide, providing a comprehensive analytical perspective.

Part 1: HPLC-MS Analysis of Peptides Synthesized with Fmoc-Tyr(tBu)-OH

The use of Fmoc-Tyr(tBu)-OH is a cornerstone of modern solid-phase peptide synthesis (SPPS).[3][4] The tBu protecting group on the tyrosine side chain prevents unwanted side reactions during peptide elongation and is efficiently removed during the final cleavage from the resin, typically with a strong acid like trifluoroacetic acid (TFA).[5] The final product is a peptide containing a native tyrosine residue.

Experimental Workflow: A Self-Validating System

The analytical workflow for a peptide synthesized using Fmoc-Tyr(tBu)-OH is a multi-step process designed to confirm the identity and purity of the target peptide.

Caption: Workflow for synthesis and analysis of tyrosine-containing peptides.

Detailed Experimental Protocol: RP-HPLC-MS

1. Sample Preparation:

• Dissolve the lyophilized crude or purified peptide in a suitable solvent. A common starting point is 0.1% TFA in water or a mixture of water and acetonitrile.

• The recommended concentration is approximately 1 mg/mL.

• Filter the sample through a 0.22 µm syringe filter to remove any particulates that could interfere with the HPLC system.

2. Chromatographic Conditions (RP-HPLC):

• Column: A C18 reverse-phase column is the standard choice for peptide analysis (e.g., 4.6 x 150 mm, 5 µm particle size). The hydrophobicity of the C18 stationary phase allows for the separation of peptides based on their overall hydrophobicity.[6]

• Mobile Phase A: 0.1% TFA in water. TFA acts as an ion-pairing agent, improving peak shape for peptides.[7]

• Mobile Phase B: 0.1% TFA in acetonitrile. Acetonitrile is the organic modifier used to elute the peptides from the column.[8]

• Gradient: A linear gradient from 5% to 60% Mobile Phase B over 30 minutes is a robust starting point for many peptides. The gradient slope can be optimized to improve the resolution of closely eluting impurities.[8][9]

• Flow Rate: 1.0 mL/min for a standard analytical column.

• Detection: UV absorbance at 214 nm (for the peptide backbone) and 280 nm (for aromatic residues like tyrosine).

3. Mass Spectrometry Conditions (ESI-MS):

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for peptides.

• Mass Analyzer: A time-of-flight (TOF) or Orbitrap mass analyzer is preferred for accurate mass measurements.

• Data Acquisition: Acquire full scan MS data to determine the molecular weight of the eluting peptides. The expected mass of the target peptide should be observed as a protonated molecular ion [M+H]+, and potentially as multiply charged ions (e.g., [M+2H]2+, [M+3H]3+).

4. Tandem Mass Spectrometry (MS/MS) for Sequence Verification:

• Select the precursor ion corresponding to the target peptide for collision-induced dissociation (CID).[10][11]

• The resulting fragment ions (primarily b- and y-ions) are analyzed to confirm the amino acid sequence.[12] The fragmentation pattern of a tyrosine-containing peptide is well-characterized and will show characteristic cleavages along the peptide backbone.

Data Presentation and Interpretation

Parameter	Expected Result for Tyrosine Peptide	Rationale
RP-HPLC Retention Time	Dependent on the overall peptide sequence hydrophobicity.	Peptides are separated based on their interaction with the hydrophobic stationary phase.[13]
UV Detection (214/280 nm)	Strong absorbance at 214 nm; Absorbance at 280 nm confirms the presence of tyrosine.	The peptide backbone absorbs at 214 nm, while the aromatic side chain of tyrosine absorbs at 280 nm.
ESI-MS (Full Scan)	Detection of [M+nH]n+ ions corresponding to the calculated molecular weight.	Confirms the correct mass of the synthesized peptide.
MS/MS Fragmentation	A series of b- and y-ions consistent with the expected amino acid sequence.	Provides definitive confirmation of the peptide's primary structure.[12]

Part 2: Comparative Analysis with Alternative Methodologies

While RP-HPLC-MS is the gold standard, other techniques can provide complementary information or may be more suitable for specific applications.

Analytical Method	Principle	Advantages	Disadvantages
RP-HPLC-MS	Separation by hydrophobicity coupled with mass detection.	High resolution, provides purity and identity in a single run, sequence confirmation with MS/MS.[14]	Can cause denaturation of some peptides, TFA can be difficult to remove.
Ion-Exchange Chromatography (IEX)	Separation based on the net charge of the peptide.	Orthogonal to RP-HPLC, useful for separating peptides with similar hydrophobicity but different charges.	Requires salt gradients which are not ideal for direct MS coupling.
Size-Exclusion Chromatography (SEC)	Separation based on the hydrodynamic volume of the peptide.	Useful for detecting and quantifying aggregates.	Low resolution for peptides of similar size.
Capillary Electrophoresis (CE)	Separation based on charge-to-size ratio in an electric field.	High efficiency, requires very small sample volumes.	Lower loading capacity, can be less robust than HPLC.

Part 3: Hypothetical Analysis of Peptides Synthesized with Fmoc-Tyrosinol(tBu)

If a peptide were synthesized using a custom Fmoc-Tyrosinol(tBu) building block, the resulting peptide would possess a C-terminal amino alcohol instead of a carboxylic acid or amide. This modification would introduce distinct analytical challenges and considerations.

Expected Differences in HPLC-MS Analysis

Caption: Predicted analytical differences between tyrosine and tyrosinol peptides.

1. RP-HPLC Retention Behavior:

The replacement of a polar carboxylic acid or amide with a less polar primary alcohol at the C-terminus would likely increase the overall hydrophobicity of the peptide. This would be expected to result in a longer retention time on a C18 column under identical gradient conditions compared to its tyrosine-containing counterpart.

2. Mass Spectrometry and Fragmentation:

• Molecular Weight: The molecular weight of the tyrosinol-containing peptide would be lower than the corresponding peptide acid due to the reduction of the carboxylic acid to an alcohol.

• Fragmentation (MS/MS): The fragmentation pattern in CID would be expected to differ significantly at the C-terminus.

  • Neutral Loss of Water: Alcohols are known to undergo dehydration (loss of H₂O, -18 Da) in the mass spectrometer.[15][16] This would likely be a prominent neutral loss from the precursor ion and C-terminal fragment ions.

  • Alpha-Cleavage: Another characteristic fragmentation pathway for alcohols is alpha-cleavage, which involves the breaking of the bond adjacent to the carbon bearing the hydroxyl group.[15][16] This could lead to unique C-terminal fragment ions not observed in standard peptides.

  • Modified y-ion Series: The y-ion series would be altered due to the modified C-terminus. The masses of the y-ions would need to be recalculated to account for the -CH₂OH group instead of a -COOH or -CONH₂.

Comparative Data (Hypothetical)

Feature	Standard Tyrosine Peptide	Hypothetical Tyrosinol Peptide
C-Terminus	-COOH or -CONH₂	-CH₂OH
Relative RP-HPLC Retention	Shorter	Longer
Key MS/MS Fragmentations	b- and y-ions	Modified y-ions, neutral loss of water, alpha-cleavage fragments

Conclusion

The HPLC-MS analysis of peptides synthesized with the standard Fmoc-Tyr(tBu)-OH is a well-established and robust process, yielding predictable chromatographic behavior and mass spectrometric fragmentation patterns characteristic of tyrosine-containing peptides. The key to successful analysis lies in a systematic approach encompassing proper sample preparation, optimized chromatographic conditions, and high-resolution mass spectrometry for both identity confirmation and sequence verification.

Should a custom synthesis be undertaken with a tyrosinol derivative, the analytical scientist must anticipate significant deviations in both HPLC retention and MS/MS fragmentation. A deeper understanding of the mass spectrometry of alcohols becomes crucial for accurate data interpretation. This guide provides the foundational knowledge and experimental foresight necessary to approach the analysis of both standard and modified tyrosine-containing peptides with scientific rigor and confidence.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Essential Role of Fmoc-Tyr(tBu)-OH in Custom Peptide Synthesis. Retrieved from [Link]

• Rappsilber, J., et al. (n.d.). A Study into the Collision-induced Dissociation (CID) Behavior of Cross-Linked Peptides. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-Tyr(tBu)-OH [71989-38-3]. Retrieved from [Link]

• Sadygov, R. G., & Cociorva, D. (2005). Collision-induced dissociation (CID) of peptides and proteins. Methods in Enzymology, 402, 148–185. Retrieved from [Link]

• Reinert, Z. E., et al. (2016). Synthesis of Sulfotyrosine-Containing Peptides by Incorporating Fluorosulfated Tyrosine Using an Fmoc Solid-phase Strategy. PubMed Central. Retrieved from [Link]

• Medzihradszky, K. F., et al. (2000). The Characteristics of Peptide Collision-Induced Dissociation Using a High-Performance MALDI-TOF/TOF Tandem Mass Spectrometer. Analytical Chemistry, 72(3), 552–558.

• Friedel, R. A., et al. (1959). Mass Spectra of Alcohols. Analytical Chemistry, 31(1), 16-22. Retrieved from [Link]

• Sunresin. (n.d.). Fmoc / t-Bu Solid Phase Synthesis. Retrieved from [Link]

• Claffey, J., et al. (2010). Fragmentation Characteristics of Collision-Induced Dissociation in MALDI TOF/TOF Mass Spectrometry. PubMed Central. Retrieved from [Link]

• Albericio, F., & Kruger, H. G. (2020). Greening Fmoc/tBu Solid-Phase Peptide Synthesis. Digital.CSIC. Retrieved from [Link]

• Taylor & Francis. (n.d.). Collision-induced dissociation – Knowledge and References. Retrieved from [Link]

• Vaudry, H., et al. (1994). Skin Peptide Tyrosine-Tyrosine, a Member of the Pancreatic Polypeptide Family: Isolation, Structure, Synthesis, and Endocrine Activity. PubMed. Retrieved from [Link]

• Jeon, H., et al. (2018). Tyrosine-Rich Peptides as a Platform for Assembly and Material Synthesis. PubMed Central. Retrieved from [Link]

• Jeon, H., et al. (2018). Tyrosine-Rich Peptides as a Platform for Assembly and Material Synthesis. ResearchGate. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Al-Gharabli, S., et al. (2021). Prediction of peptides retention behavior in reversed-phase liquid chromatography based on their hydrophobicity. PubMed Central. Retrieved from [Link]

• Agilent Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Approach to Peptide Analysis. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

• Hodges, R. S., & Mant, C. T. (2002). HPLC Analysis and Purification of Peptides. PubMed Central. Retrieved from [Link]

• Fields, G. B. (2001). Introduction to Peptide Synthesis. PubMed Central. Retrieved from [Link]

• Zhang, Z., & Guan, S. (2010). Overview of peptide and protein analysis by mass spectrometry. Current Protocols in Protein Science, Chapter 16, Unit 16.1. Retrieved from [Link]

• Sethi, M. K., et al. (2020). impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry, 8(3), 95-104. Retrieved from [Link]

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• Chemistry Steps. (n.d.). Mass Spectrometry of Alcohols. Retrieved from [Link]

• Sidney, J., et al. (2022). Predicting the Success of Fmoc-Based Peptide Synthesis. ACS Omega, 7(27), 23363–23370. Retrieved from [Link]

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A Researcher's Guide to Confirming Fmoc-Tyrosinol(tBu) Incorporation by Mass Spectrometry: A Comparative Analysis

For researchers, scientists, and drug development professionals immersed in the intricacies of solid-phase peptide synthesis (SPPS), the unambiguous confirmation of each amino acid incorporation is a cornerstone of success. The fidelity of the peptide sequence dictates its structure, function, and ultimately, its therapeutic or research value. This guide provides an in-depth technical comparison of mass spectrometry with other common analytical techniques for the crucial step of verifying the successful incorporation of the modified amino alcohol, Fmoc-Tyrosinol(tBu).

The integration of non-canonical amino acids and their derivatives, such as Fmoc-Tyrosinol(tBu), into peptide chains is a powerful strategy for modulating the pharmacological properties of peptides. However, these modifications can introduce unique challenges during synthesis and analysis. This guide will equip you with the expertise to navigate these challenges, ensuring the integrity of your synthetic peptides through robust analytical validation. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Analytical Imperative: Why Confirmation is Non-Negotiable

In the stepwise process of SPPS, incomplete coupling or undesired side reactions at any stage can lead to a heterogeneous mixture of deletion sequences, truncated peptides, and other impurities. When dealing with modified residues like Fmoc-Tyrosinol(tBu), the potential for unforeseen reactions increases. Therefore, rigorous in-process monitoring and final product analysis are not merely procedural formalities but essential components of quality control.

Mass Spectrometry: The Gold Standard for Molecular Confirmation

Mass spectrometry (MS) has emerged as an indispensable tool in peptide analysis due to its exceptional sensitivity, speed, and ability to provide direct molecular weight information.[1] When coupled with liquid chromatography (LC-MS), it offers a powerful platform for both qualitative and quantitative assessment of peptide synthesis.

Understanding the Fragmentation of Fmoc-Tyrosinol(tBu)

The successful incorporation of Fmoc-Tyrosinol(tBu) into a peptide sequence can be definitively confirmed by analyzing the mass-to-charge ratio (m/z) of the resulting peptide. However, the true power of mass spectrometry lies in tandem mass spectrometry (MS/MS), where the peptide ion is fragmented to reveal sequence-specific information.

While specific fragmentation data for Fmoc-Tyrosinol(tBu) is not extensively published, we can predict its behavior based on the well-established fragmentation patterns of its constituent parts: the Fmoc protecting group, the tyrosinol core, and the tert-butyl (tBu) ether protecting group.

A key distinction from its amino acid counterpart, Fmoc-Tyrosine(tBu), is the presence of a primary alcohol instead of a carboxylic acid. This structural difference will influence the fragmentation cascade. In general, alcohols undergo fragmentation through two primary pathways: alpha-cleavage and dehydration (loss of water).[2][3]

Expected Fragmentation Pathways for a Peptide Incorporating Tyrosinol(tBu):

• Fmoc Group Fragmentation: The N-terminal Fmoc group is known to produce a characteristic fragment ion at m/z 179, corresponding to the fluorenylmethyl cation, or a neutral loss of 222 Da.[4]

• Backbone Fragmentation: Standard peptide backbone fragmentation will yield b- and y-type ions, allowing for sequence verification.

• Side Chain Fragmentation: The tert-butyl group on the tyrosine side chain is highly susceptible to fragmentation, leading to a characteristic neutral loss of 56 Da (isobutylene).[5] This is a strong diagnostic indicator of the presence of the tBu protecting group.

• Tyrosinol-Specific Fragmentation: The amino alcohol moiety will likely undergo α-cleavage adjacent to the hydroxyl group, providing specific structural information. Dehydration, the loss of a water molecule (18 Da), is also a possible fragmentation pathway.

The following diagram illustrates the expected major fragmentation points on a peptide containing a Tyrosinol(tBu) residue.

Caption: Predicted fragmentation sites on a peptide containing Tyrosinol(tBu).

Experimental Protocol: LC-MS/MS Analysis

This protocol outlines a general procedure for confirming the incorporation of Fmoc-Tyrosinol(tBu) in a synthesized peptide.

1. Sample Preparation:

• Cleave a small amount of peptide from the solid support using a standard cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).

• Precipitate the peptide with cold diethyl ether.

• Dissolve the crude peptide in a suitable solvent (e.g., 50% acetonitrile/water with 0.1% formic acid) to a concentration of approximately 1 mg/mL.

2. LC-MS/MS System:

• LC System: A standard reverse-phase HPLC or UPLC system.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to elute the peptide of interest (e.g., 5-95% B over 10 minutes).

• Mass Spectrometer: An electrospray ionization (ESI) tandem mass spectrometer (e.g., Q-TOF or Orbitrap).

3. Data Acquisition:

• MS1 Scan: Acquire a full scan to determine the m/z of the intact peptide. Compare the experimental mass with the theoretical mass of the peptide containing Fmoc-Tyrosinol(tBu).

• MS/MS Scan: Perform data-dependent acquisition to trigger MS/MS fragmentation of the most abundant precursor ions, including the target peptide.

4. Data Analysis:

• Analyze the MS1 data to confirm the presence of the target peptide's molecular ion.

• Interpret the MS/MS spectrum to identify characteristic fragment ions, including b- and y-ions for sequence confirmation, the neutral loss of the tBu group, and fragments from the Fmoc group if it is the N-terminal residue.

A Comparative Look: Alternative Analytical Techniques

While mass spectrometry is a powerful tool, a multi-faceted analytical approach often provides the most comprehensive picture of peptide purity and identity. Here, we compare mass spectrometry with two other common techniques: High-Performance Liquid Chromatography (HPLC) and Edman Degradation.

Feature	Mass Spectrometry (MS)	High-Performance Liquid Chromatography (HPLC)	Edman Degradation
Primary Function	Molecular weight determination and sequence confirmation.	Purity assessment and quantification.	N-terminal sequencing.
Information Provided	Exact mass of the peptide and its fragments.	Retention time and peak area, indicating purity.	Sequential identification of amino acids from the N-terminus.
Confirmation of Incorporation	Direct confirmation of mass increase corresponding to Fmoc-Tyrosinol(tBu).	Indirectly, by observing a new peak with a different retention time.	Can confirm the position if at the N-terminus, but may not distinguish from Tyr.
Sensitivity	High (femtomole to attomole).	Moderate (picomole to nanomole).	Moderate (picomole).
Throughput	High, especially with LC-MS.	High.	Low, as it is a sequential process.
Limitations	May not distinguish isomers.	Does not provide direct structural information.	Cannot analyze blocked N-termini; struggles with modified residues.

The Power of a Combined Approach

For the highest level of confidence in your peptide synthesis, a combination of analytical techniques is recommended. The following workflow diagram illustrates a robust strategy for confirming the successful incorporation of Fmoc-Tyrosinol(tBu).

Caption: A comprehensive analytical workflow for peptide validation.

Trustworthiness Through Self-Validation

The protocols and strategies outlined in this guide are designed to be self-validating. By employing orthogonal techniques, you create a system of checks and balances. For instance, an unexpected peak in the HPLC chromatogram can be immediately investigated by LC-MS to determine its mass and potentially identify it as a deletion sequence or a product of a side reaction. The characteristic neutral loss of the tBu group in the MS/MS spectrum serves as an internal validation for the presence of this protecting group.

Conclusion: A Multi-Pronged Strategy for Certainty

Confirming the successful incorporation of modified residues like Fmoc-Tyrosinol(tBu) is a critical determinant of success in peptide synthesis. While mass spectrometry stands out as the most powerful single technique for this purpose, providing direct evidence of molecular weight and sequence, a comprehensive approach that integrates HPLC for purity assessment is highly recommended. By understanding the expected fragmentation patterns and employing a logical analytical workflow, researchers can proceed with confidence in the structural integrity of their synthesized peptides, paving the way for reliable downstream applications.

References

• M. Ramesh, et al. (2011). Characterization of Nα-Fmoc-protected dipeptide isomers by electrospray ionization tandem mass spectrometry (ESI-MS(n)): effect of protecting group on fragmentation of dipeptides. Rapid Communications in Mass Spectrometry, 25(14), 1949-58. [Link]

• Chem-Impex. (n.d.). Fmoc-O-tert-butyl-L-tyrosinol. Retrieved from [Link]

• Zhang, H., et al. (2010). Overview of peptide and protein analysis by mass spectrometry. Current Protocols in Protein Science, Chapter 16, Unit 16.1. [Link]

• V. K. S. S. Sureshbabu, et al. (2007). Synthesis of Fmoc-Protected β-Amino Alcohols and Peptidyl Alcohols from Fmoc-Amino Acid/Peptide Acid Azides. The Journal of Organic Chemistry, 72(23), 8943-8946. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Ziegler, J., et al. (2014). Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization. Analytical and Bioanalytical Chemistry, 406(26), 6575-6584. [Link]

• Chemistry Steps. (n.d.). Mass Spectrometry of Alcohols. Retrieved from [Link]

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A Comparative Guide to the NMR Characterization of Peptide Segments Containing Fmoc-Tyrosinol(tBu)

This guide provides an in-depth technical comparison for the nuclear magnetic resonance (NMR) characterization of synthetic peptides incorporating the modified amino alcohol, Fmoc-Tyrosinol(tBu). As researchers in drug development and peptide chemistry increasingly utilize non-canonical building blocks to enhance therapeutic properties, rigorous and unambiguous structural verification is paramount. This document moves beyond a simple listing of techniques to explain the causality behind experimental choices, ensuring a self-validating and robust characterization workflow.

The Fmoc-Tyrosinol(tBu) moiety presents a unique analytical challenge due to its three distinct structural components: the N-terminal fluorenylmethoxycarbonyl (Fmoc) protecting group, the O-tert-butyl (tBu) protected phenol, and the tyrosinol backbone. Each component possesses characteristic NMR signals, but their combined presence in a peptide sequence can lead to significant spectral crowding in simple one-dimensional (1D) spectra. Therefore, a multi-dimensional NMR approach is not just beneficial, but essential for conclusive analysis.

The Complementary Nature of Peptide Analysis: NMR, MS, and HPLC

While NMR spectroscopy is the gold standard for detailed structural elucidation in solution, it is most powerful when used in concert with other analytical techniques.[1] High-Performance Liquid Chromatography (HPLC) is indispensable for assessing the purity of the synthetic peptide, while Mass Spectrometry (MS) provides definitive confirmation of the molecular weight. However, neither HPLC nor MS can provide the atomic-level structural and connectivity information that NMR delivers.

Table 1: Comparison of Key Analytical Techniques for Peptide Characterization

Parameter	NMR Spectroscopy	Mass Spectrometry (MS)	HPLC
Principle	Nuclear spin transitions in a magnetic field	Mass-to-charge ratio of ionized molecules	Differential partitioning between mobile and stationary phases
Information Provided	Atomic connectivity, 3D structure, conformation, dynamics	Molecular weight, elemental composition (HRMS)	Purity, quantity, retention time
Strengths	Unambiguous structure determination, isomer differentiation	High sensitivity, accurate mass determination	Excellent for purity assessment and quantification
Limitations	Lower sensitivity, complex data analysis, potential for signal overlap	Provides no information on atomic connectivity or 3D structure	Co-elution can mask impurities, provides no structural data
Typical Sample Amount	1-10 mg for peptides[2][3]	< 1 µg	10-100 µg

The NMR Workflow: From 1D Survey to 2D Confirmation

A logical, tiered approach to NMR analysis ensures efficiency and diagnostic rigor. The process begins with a simple 1D proton (¹H) NMR spectrum to provide a general overview of the sample, followed by two-dimensional (2D) experiments to resolve ambiguities and confirm the precise molecular structure.[4]

Figure 1: Recommended workflow for the NMR characterization of complex peptides.

Step 1: ¹H NMR - The Initial Survey

The 1D ¹H NMR spectrum is the fastest experiment and serves as a crucial first quality check.

• Why We Do It: To quickly verify the presence of the key structural motifs and to check for obvious impurities or residual solvents.

• What to Look For:

  • Fmoc Group: A series of complex multiplets in the aromatic region, typically between 7.3 and 7.8 ppm.[5]

  • tBu Group: A sharp, strong singlet at approximately 1.3-1.4 ppm, integrating to 9 protons. This is often the most unambiguous signal in the spectrum.[5]

  • Tyrosinol Aromatic Protons: Two doublets around 6.8-7.2 ppm, characteristic of a para-substituted benzene ring.

  • Backbone Protons (α, β, CH₂OH): These signals often appear between 3.0 and 4.5 ppm and are usually heavily overlapped with each other and other residues in the peptide.[6]

While indispensable, the 1D spectrum is almost always insufficient for full characterization due to signal overlap, especially in the backbone region.

Step 2: 2D NMR - Unraveling the Complexity

Two-dimensional NMR spreads the crowded proton signals into a second dimension, resolving overlap and revealing connectivity.[4][7]

• ¹H-¹H COSY (Correlation Spectroscopy):

  • Causality & Rationale: The COSY experiment identifies protons that are directly coupled through 2-3 chemical bonds (J-coupling).[1] This is the foundational experiment for tracing the bonding network within an amino acid residue. For Fmoc-Tyrosinol(tBu), it allows for the connection of the α-proton to the two β-protons and the subsequent connection of the β-protons to the CH₂OH group's protons.

  • Self-Validation: The expected cross-peaks (e.g., between Hα and Hβ) provide the first layer of structural confirmation. The absence of an expected correlation is a red flag indicating a potential structural issue.

• ¹H-¹H TOCSY (Total Correlation Spectroscopy):

  • Causality & Rationale: TOCSY extends the principle of COSY by revealing correlations between all protons within a single, unbroken spin system.[1][4] While COSY only shows direct neighbors, TOCSY will show a correlation from the α-proton to all other non-exchangeable protons in the tyrosinol residue (the β-protons and the CH₂OH protons). This is exceptionally powerful for identifying complete amino acid spin systems in a crowded spectrum.

  • Self-Validation: Observing all expected protons of the tyrosinol residue in a single column or row of the TOCSY spectrum provides very strong evidence for the integrity of that residue.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

  • Causality & Rationale: The HSQC experiment correlates each proton directly to the carbon atom it is attached to.[8] Since carbon chemical shifts are spread over a much wider range (~200 ppm) than proton shifts (~12 ppm), this technique is unparalleled for resolving signal overlap. For instance, if two different β-protons have very similar chemical shifts in the ¹H spectrum, they will almost certainly be resolved in the HSQC spectrum because their attached carbons will have distinct chemical shifts.

  • Self-Validation: This experiment provides an orthogonal check on assignments made from homonuclear (¹H-¹H) experiments. The number of signals in the HSQC spectrum must match the number of protonated carbons in the proposed structure. The characteristic chemical shift of the quaternary carbon of the tBu group (around 80 ppm) will be absent, while its methyl carbons will appear around 29 ppm.[5]

Experimental Protocol: A Practical Guide

This protocol outlines the steps for acquiring high-quality NMR data for a cleaved and purified peptide containing an Fmoc-Tyrosinol(tBu) residue.

Part 1: Sample Preparation

Proper sample preparation is critical for obtaining high-resolution spectra.[9]

• Weighing: Accurately weigh 5-10 mg of the lyophilized peptide into a clean, dry vial.

• Solvent Selection: Choose a deuterated solvent in which the peptide is fully soluble. DMSO-d₆ is often a good choice for protected peptides due to its high solubilizing power.

• Dissolution: Add 0.5-0.6 mL of the deuterated solvent to the vial. Vortex gently to dissolve the peptide completely. A clear, particulate-free solution is essential.[2]

• Filtering (Optional but Recommended): To remove any microscopic dust or fibers that can degrade spectral quality, filter the sample. Pack a small plug of cotton or glass wool into a Pasteur pipette and filter the solution directly into a clean, dry 5 mm NMR tube.[9]

• Labeling: Clearly label the NMR tube with the sample identity.

Part 2: NMR Data Acquisition (400 MHz Spectrometer Example)

• Instrument Setup: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and tune/match the probe. Shim the magnetic field to achieve good homogeneity (narrow, symmetrical solvent peak).

• ¹H Spectrum:

  • Acquire a standard 1D ¹H spectrum.

  • Key Parameters: 16-32 scans, spectral width of 12-16 ppm, relaxation delay (d1) of 1-2 seconds.

• ¹H-¹H COSY:

  • Use a standard gradient-selected COSY pulse sequence (e.g., cosygpmfph).

  • Key Parameters: 2-4 scans per increment, 256-512 increments in the indirect dimension (F1), spectral width in both dimensions matching the ¹H spectrum.

• ¹H-¹³C HSQC:

  • Use a standard gradient-selected HSQC pulse sequence with sensitivity enhancement (e.g., hsqcedetgpsisp2.3).

  • Key Parameters: 4-8 scans per increment, 256 increments in F1. Set the ¹H spectral width as before. Set the ¹³C spectral width to cover the expected range (e.g., 0-180 ppm).

Data Interpretation: Identifying the Key Signatures

• tBu Group: The easiest to identify. A single ¹H-¹³C HSQC cross-peak with coordinates of ~1.35 ppm (¹H) and ~29 ppm (¹³C), representing the nine equivalent methyl protons and three equivalent methyl carbons.[5]

• Fmoc Group: Multiple ¹H signals between 7.3-7.8 ppm. The HSQC will show corresponding cross-peaks in the aromatic carbon region (120-145 ppm).[5]

• Tyrosinol Ring: Look for two distinct ¹H-¹³C cross-peaks in the aromatic region of the HSQC, corresponding to the two pairs of equivalent aromatic C-H groups. A COSY experiment should show a correlation between the two neighboring aromatic protons.

• Tyrosinol Backbone: This is the most challenging region. Use the COSY and TOCSY spectra to trace the connectivity. Start from a relatively clear signal, such as the α-proton, and use the cross-peaks to identify the β-protons and the terminal CH₂OH protons. Confirm each assignment using the corresponding C-H correlation in the HSQC spectrum.

By systematically applying this workflow, researchers can move from a complex, overlapped 1D spectrum to a fully assigned and validated structure, ensuring the scientific integrity of their results and accelerating their drug development and research programs.

References

• NMIMS Pharmacy. NMR in structural determination of proteins and peptides. Available at: [Link]

• ScienceOpen. Supporting Information. Available at: [Link]

• YouTube. Structure Determination of Peptides by simple 2D NMR Spectroscopy. (2020). Available at: [Link]

• University of Bristol. How to make an NMR sample. Available at: [Link]

• University of Zurich. Peptide/Protein NMR. Available at: [Link]

• NMR-it. NMR sample preparation guidelines. Available at: [Link]

• ACS Publications. Dipeptide Structural Analysis Using Two-Dimensional NMR for the Undergraduate Advanced Laboratory. (2014). Available at: [Link]

• University of Alberta. Sample Preparation. Available at: [Link]

• PubMed. Peptide structure determination by NMR. (1993). Available at: [Link]

• PubMed. Amino acid type identification in NMR spectra of proteins via beta- and gamma-carbon edited experiments. (2000). Available at: [Link]

• Sunresin. Fmoc / t-Bu Solid Phase Synthesis. Available at: [Link]

• PubMed Central. Solid state NMR structural characterization of self-assembled peptides with selective 13C and 15N isotopic labels. (2014). Available at: [Link]

• ACS Publications. Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. (2020). Available at: [Link]

• PubChem. Fmoc-L-Tyr(tBu)-OH. Available at: [Link]

• Steelyard Analytics, Inc. 13C NMR analysis of peptides and amino acids. (2020). Available at: [Link]

• ACS Publications. Progress, Challenges and Opportunities of NMR and XL-MS for Cellular Structural Biology. (2023). Available at: [Link]

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• Google Patents. Method for preparing N-(9-fluorenylmethoxy carbony)-O-tertiary butyl-L-tyrosine. (2014).

• CEM Corporation. Fmoc-Tyr(tBu)-OH. Available at: [Link]

• PNAS. De novo determination of peptide structure with solid-state magic-angle spinning NMR spectroscopy. (1997). Available at: [Link]

• The Royal Society of Chemistry. Supplementary Information Effect of O-Glycosylation and Tyrosine Sulfation of Leech-Derived Peptides on Binding and. Available at: [Link]

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A Head-to-Head Comparison for C-Terminal Tyrosinol Peptides: Fmoc-Tyrosinol(tBu) vs. Fmoc-Tyr(Bzl)-OH in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals: A Technical Guide to Selecting the Optimal Tyrosine-Derived Building Block for C-Terminally Modified Peptides

In the landscape of solid-phase peptide synthesis (SPPS), the strategic selection of protecting groups is paramount to achieving high purity and yield of the target peptide. This is particularly true when synthesizing peptides with C-terminal modifications, such as peptide alcohols, which are of growing interest in drug discovery for their unique pharmacological properties. This guide provides an in-depth, objective comparison of two key building blocks for introducing a C-terminal tyrosinol residue: Fmoc-Tyrosinol(tBu) and the more traditional Fmoc-Tyr(Bzl)-OH , which is then reduced post-synthesis.

We will delve into the causality behind experimental choices, the inherent trustworthiness of orthogonal protection schemes, and provide a comprehensive, data-driven analysis to guide your synthetic strategy.

The Strategic Imperative: Protecting the Phenolic Hydroxyl of Tyrosine

Tyrosine's phenolic hydroxyl group is nucleophilic and susceptible to undesired side reactions, such as O-acylation, during the coupling steps of SPPS.[1][2] Effective protection of this functionality is non-negotiable for a successful synthesis. The choice of protecting group dictates the final deprotection strategy and can significantly impact the purity of the crude peptide.

The two most common strategies for side-chain protection in Fmoc-based SPPS are the tert-butyl (tBu) group, which is acid-labile, and the benzyl (Bzl) group, which is typically removed by strong acid or catalytic hydrogenolysis.[3][4] This guide will explore the practical implications of these choices in the context of synthesizing a peptide with a C-terminal tyrosinol.

At a Glance: Performance Comparison

Parameter	Fmoc-Tyrosinol(tBu)	Fmoc-Tyr(Bzl)-OH (followed by reduction)
Synthetic Strategy	Direct incorporation of the amino alcohol.	Incorporation of the amino acid, followed by post-synthetic reduction.
Side-Chain Protection	tert-Butyl (tBu) ether	Benzyl (Bzl) ether
Deprotection Condition	Strong acid (e.g., TFA), simultaneous with resin cleavage.	Catalytic hydrogenolysis or strong acid (e.g., HF).
Key Advantages	Streamlined synthesis; avoids post-cleavage reduction step.	Well-established protecting group; stable to a wide range of reagents.
Potential Side Reactions	Formation of t-butyl adducts on the tyrosine ring.[5]	Incomplete hydrogenolysis; potential for benzyl ether formation on other residues.
Orthogonality	Fully orthogonal with the base-labile Fmoc group.[3]	Quasi-orthogonal in a Boc/Bzl strategy; compatible with Fmoc strategy.[3][6]

Mechanistic Deep Dive: The Tale of Two Protecting Groups

The tert-Butyl (tBu) Group: A Streamlined Approach

The use of Fmoc-Tyrosinol(tBu) offers a more direct route to C-terminal tyrosinol peptides. The tBu ether protecting the phenolic hydroxyl is stable to the basic conditions (typically piperidine in DMF) used for the cyclical removal of the Nα-Fmoc group.[4][7] This orthogonality is a cornerstone of the Fmoc/tBu strategy.[3]

The primary advantage of this approach is the simultaneous deprotection of the tBu group during the final cleavage of the peptide from the resin using a strong acid cocktail, typically containing trifluoroacetic acid (TFA).[1][8] This elegant convergence of deprotection steps simplifies the overall workflow.

However, a critical consideration is the generation of reactive tert-butyl cations during acidolysis.[5] These carbocations can alkylate nucleophilic residues within the peptide sequence, particularly tryptophan and methionine, leading to undesired side products.[5] The inclusion of scavengers, such as triisopropylsilane (TIPS) and water, in the cleavage cocktail is essential to mitigate this risk.

The Benzyl (Bzl) Group: The Traditional Workhorse

The synthesis of a C-terminal tyrosinol peptide using Fmoc-Tyr(Bzl)-OH involves a multi-step process. The protected amino acid is incorporated into the peptide chain, and after cleavage from the resin, the C-terminal carboxylic acid is reduced to an alcohol. The Bzl ether protecting the tyrosine side chain is stable to the mild basic conditions of Fmoc deprotection and the acidic conditions of resin cleavage (if a TFA-labile resin is used).[6]

The removal of the Bzl group is typically achieved through catalytic hydrogenolysis (e.g., H₂/Pd-C).[9] This method is generally clean and efficient. However, it requires an additional post-synthetic step and can be complicated by the presence of other reducible functional groups or sulfur-containing residues, which can poison the catalyst.[6] Alternatively, strong acids like hydrogen fluoride (HF) can be used for Bzl group removal, but this requires specialized equipment and can lead to side reactions.[7]

Experimental Design for a Comparative Study

To objectively compare the performance of Fmoc-Tyrosinol(tBu) and Fmoc-Tyr(Bzl)-OH, a model peptide such as Ac-Ala-Gly-Tyr-ol can be synthesized using both strategies.

Workflow Comparison

Caption: Comparative workflows for synthesizing a C-terminal tyrosinol peptide.

Detailed Experimental Protocol: Synthesis of Ac-Ala-Gly-Tyr-ol

Materials:

• Resins: 2-Chlorotrityl chloride (2-ClTrt-Cl) resin (for Fmoc-Tyrosinol(tBu)), Wang resin (for Fmoc-Tyr(Bzl)-OH)

• Amino Acid Derivatives: Fmoc-Tyrosinol(tBu), Fmoc-Tyr(Bzl)-OH, Fmoc-Gly-OH, Fmoc-Ala-OH

• Reagents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM), Piperidine, N,N-Diisopropylethylamine (DIPEA), HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), Acetic anhydride, Trifluoroacetic acid (TFA), Triisopropylsilane (TIPS), Palladium on carbon (Pd/C, 10%), Hydrogen gas (H₂), Methanol (MeOH), Diethyl ether.

Procedure:

Strategy 1: Fmoc-Tyrosinol(tBu)

• Resin Loading: Swell 2-ClTrt-Cl resin in DCM. In a separate vessel, dissolve Fmoc-Tyrosinol(tBu) (1.5 eq.) and DIPEA (3.0 eq.) in DCM. Add the amino alcohol solution to the resin and agitate for 2 hours. Cap any unreacted sites with MeOH/DIPEA/DCM.

• Peptide Synthesis (SPPS):

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min).

  • Washing: Wash the resin with DMF, DCM, and DMF.

  • Coupling: Pre-activate Fmoc-Gly-OH (3 eq.) with HBTU (2.9 eq.) and DIPEA (6 eq.) in DMF for 2 minutes. Add the activated amino acid to the resin and agitate for 1 hour.

  • Repeat: Repeat the deprotection, washing, and coupling steps for Fmoc-Ala-OH.

  • N-terminal Acetylation: After the final Fmoc deprotection, treat the resin with a solution of acetic anhydride (10 eq.) and DIPEA (10 eq.) in DMF for 30 minutes.

• Cleavage and Deprotection: Wash the resin with DCM and dry under vacuum. Treat the resin with a cleavage cocktail of TFA/TIPS/H₂O (95:2.5:2.5) for 2 hours.

• Peptide Isolation: Filter the resin and collect the filtrate. Precipitate the peptide in cold diethyl ether. Centrifuge, decant the ether, and dry the peptide pellet.

• Purification and Analysis: Purify the crude peptide by reverse-phase HPLC (RP-HPLC) and confirm its identity by mass spectrometry (MS).

Strategy 2: Fmoc-Tyr(Bzl)-OH

• Resin Loading: Follow a standard protocol for loading Fmoc-Tyr(Bzl)-OH onto Wang resin.

• Peptide Synthesis (SPPS): Perform the SPPS cycles as described in Strategy 1.

• Cleavage from Resin: Cleave the peptide from the resin using TFA/TIPS/H₂O (95:2.5:2.5) for 2 hours.

• C-terminal Reduction: After precipitation and drying, dissolve the crude peptide in an appropriate solvent and reduce the C-terminal carboxylic acid to an alcohol using a suitable reducing agent (e.g., borane-tetrahydrofuran complex).

• Benzyl Group Deprotection: Dissolve the peptide alcohol in methanol, add 10% Pd/C, and stir under an atmosphere of hydrogen gas until the reaction is complete (monitored by HPLC).

• Purification and Analysis: Filter the catalyst, concentrate the filtrate, and purify the crude peptide by RP-HPLC. Confirm the identity by MS.

Data Interpretation and Expected Outcomes

Analytical Metric	Expected Outcome for Fmoc-Tyrosinol(tBu)	Expected Outcome for Fmoc-Tyr(Bzl)-OH
Crude Purity (RP-HPLC)	A major peak corresponding to the target peptide. Potential minor peaks corresponding to t-butylated side products if scavengers are inefficient.	A major peak corresponding to the target peptide. Potential byproducts from the reduction and hydrogenolysis steps.
Yield	Generally good, dependent on coupling efficiencies.	Potentially lower overall yield due to the additional reduction and deprotection steps.
Mass Spectrometry	A single mass corresponding to the desired peptide.	A single mass corresponding to the desired peptide.

Conclusion and Recommendations

The choice between Fmoc-Tyrosinol(tBu) and Fmoc-Tyr(Bzl)-OH is a strategic one, dictated by the specific requirements of the synthesis and the available resources.

• Fmoc-Tyrosinol(tBu) is the recommended choice for a more streamlined and efficient synthesis of C-terminal tyrosinol peptides. The direct incorporation of the amino alcohol and the single-step cleavage and deprotection significantly simplify the workflow. However, careful attention must be paid to the composition of the cleavage cocktail to minimize the risk of t-butylation side reactions.

Ultimately, the optimal choice will depend on a careful evaluation of the trade-offs between synthetic efficiency, potential side reactions, and the overall complexity of the peptide being synthesized. This guide provides the foundational knowledge and experimental framework to make an informed decision, ensuring the successful synthesis of high-quality C-terminally modified peptides for your research and development endeavors.

References

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). AAPPTec.
• Supplementary Information Effect of O-Glycosylation and Tyrosine Sulfation of Leech-Derived Peptides on Binding and. (n.d.). The Royal Society of Chemistry.
• Fmoc Solid Phase Peptide Synthesis. (n.d.). ChemPep.
• Amino Acid Deriv
• Application Notes and Protocols for Fmoc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS). (2025). BenchChem.
• Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. (2013). Luxembourg Bio Technologies.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (2020). UCI Department of Chemistry.
• A Comparative Guide to HPLC Purity Assessment of Fmoc-Tyr(tBu)
• Protecting Groups in Solid-Phase Organic Synthesis. (2025).
• Gowda, D. C. (2002). Removal of some commonly used protecting groups in peptide syntheses by catalytic transfer hydrogenation with formic acid and 10% palladium on carbon. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 41(5), 1064-1067.
• Recent Advances in the Synthesis of C-Terminally Modified Peptides. (n.d.).
• 2-Methoxy-4-methylsulfinylbenzyl Alcohol as a Safety-Catch Linker for the Fmoc/tBu Solid-Phase Peptide Synthesis Strategy. (2022). The Journal of Organic Chemistry.
• Recent developments in the cleavage, functionalization, and conjugation of proteins and peptides at tyrosine residues. (n.d.).
• Cysteine Promoted C-Terminal Hydrazinolysis of Native Peptides and Proteins. (2013).
• Protecting Groups in Peptide Synthesis. (n.d.). Biosynth.
• Fmoc-Tyr(Bzl)-OH | 71989-40-7. (n.d.). Sigma-Aldrich.
• A novel tyrosine hyperoxidation enables selective peptide cleavage. (n.d.).
• Synthesis of Peptides Containing C-Terminal Methyl Esters Using Trityl Side-Chain Anchoring. (2012).
• Introduction to Peptide Synthesis. (2019). Master Organic Chemistry.
• Cysteine promoted C-terminal hydrazinolysis of native peptides and proteins. (2013).
• Solid phase peptide synthesis: New resin and new protecting group. (n.d.). CORE.
• Coupling of Fmoc-Ser(tBu)-OH with tyrosine-O-methyl ester: (a) HATU... (n.d.).
• Process for the solid phase synthesis of peptides which contain sulfated tyrosine. (n.d.).
• Fmoc-Tyr(tBu)-OH. (n.d.). MedChemExpress.
• Scheme of the SPPS-Fmoc/tBu. The α-amino and side chains protecting... (n.d.).
• An Efficient Procedure for Cleavage of T-Butyl Protected Cysteine in Solid Phase Peptide Synthesis. (2025).
• Late-Stage C–H Acylation of Tyrosine-Containing Oligopeptides with Alcohols. (2021). Organic Letters, 23(18), 7196-7200.
• Peptide bonds: Formation and cleavage. (n.d.). Khan Academy.
• Solid-Phase Synthesis of C-Terminal Modified Peptides. (2025).
• Advances in Fmoc solid-phase peptide synthesis. (n.d.).
• Greening Fmoc/tBu Solid-Phase Peptide Synthesis. (2020). Digital CSIC.
• Fmoc-Tyr(tBu)-OH. (n.d.). Cayman Chemical.
• Method for preparing N-(9-fluorenylmethoxy carbonyl)-O-tertiary butyl-L-tyrosine. (n.d.).
• A Novel Tyrosine Hyperoxidation Enables Selective Peptide Cleavage. (2025). Methods in Molecular Biology.

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• 9. chemistry.mdma.ch [chemistry.mdma.ch]

A Senior Application Scientist's Guide to Tyrosine Protection in Fmoc SPPS: A Head-to-Head Comparison of tBu and Trt Protecting Groups

For researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS), the selection of side-chain protecting groups is a critical decision that dictates the success, purity, and efficiency of the entire synthetic endeavor. The phenolic hydroxyl group of tyrosine is particularly reactive and requires robust protection to prevent unwanted side reactions, such as O-acylation, during peptide chain elongation.[1]

Within the framework of the ubiquitous Fmoc/tBu orthogonal strategy, two protecting groups have emerged as the primary choices for tyrosine: the compact tert-butyl (tBu) ether and the sterically demanding trityl (Trt) ether.[2] While both are acid-labile and stable to the basic conditions of Fmoc-group removal, their nuanced differences in chemical properties have profound implications for synthesis strategy, final peptide purity, and the feasibility of complex peptide synthesis. This guide provides an in-depth, evidence-based comparison of Fmoc-Tyr(tBu)-OH and Fmoc-Tyr(Trt)-OH to facilitate an informed choice for your specific synthetic challenges.

Section 1: The Contenders - Chemical and Mechanistic Profiles

A foundational understanding of the structural and mechanistic differences between the tBu and Trt protecting groups is essential to appreciating their performance in SPPS.

The Workhorse: Fmoc-Tyr(tBu)-OH

The tert-butyl (tBu) group is an aliphatic ether linkage that has long been the standard choice for protecting the hydroxyl groups of tyrosine, serine, and threonine in Fmoc SPPS.[3]

• Structure and Properties: The tBu group is relatively small and protects the tyrosine side chain effectively. It is completely stable to the repetitive piperidine treatments used for Nα-Fmoc deprotection but is readily cleaved under strong acidic conditions, typically with a high concentration of trifluoroacetic acid (TFA) during the final cleavage step.[1][4]

• Deprotection Mechanism: The acid-catalyzed cleavage of the tBu ether proceeds via an SN1 mechanism, generating a highly reactive and electrophilic tert-butyl carbocation (tBu⁺).[5][6] This reactive intermediate is the primary cause of side reactions associated with this protecting group, necessitating the use of "scavenger" molecules in the cleavage cocktail to prevent undesired modifications of the target peptide.[6]

The High-Performance Option: Fmoc-Tyr(Trt)-OH

The trityl (Trt) group is a bulky, aromatic ether composed of three phenyl rings attached to a central carbon. Its use has gained prominence for tackling more complex synthetic challenges.[2][7]

• Structure and Properties: The most defining features of the Trt group are its significant steric bulk and its high acid lability.[7][8] Like the tBu group, it is stable to basic conditions. However, it is far more sensitive to acid than the tBu group.[2][9]

• Deprotection Mechanism: Acid-catalyzed cleavage of the Trt group also generates a carbocation—the trityl cation (Trt⁺). Due to resonance stabilization across the three phenyl rings, the trityl cation is significantly more stable and less reactive than the tBu cation.[10][11] However, its formation is reversible, making the inclusion of scavengers mandatory to trap the cation and drive the deprotection reaction to completion.[11]

Section 2: Core Comparison - Performance and Purity

The choice between tBu and Trt protection directly impacts crude peptide purity, the risk of side reactions, and the overall success of synthesizing complex sequences.

Acid Lability: The Defining Difference

The most significant distinction between the two groups is their sensitivity to acid.

• Fmoc-Tyr(tBu)-OH: Requires strong acid for complete removal. Standard protocols use cocktails containing ≥95% TFA.[2][4]

• Fmoc-Tyr(Trt)-OH: Is significantly more acid-labile. It can be selectively cleaved on-resin using very dilute acid (e.g., 1-5% TFA in Dichloromethane (DCM)) while tBu-based protecting groups on other residues remain fully intact.[2][8][12]

This differential lability makes the Trt group a key enabler of orthogonal deprotection strategies . Researchers can selectively unmask the tyrosine side chain for on-resin modifications like phosphorylation or glycosylation, a capability not afforded by the tBu group under standard Fmoc/tBu conditions.[3][13]

Side Reactions and Crude Peptide Purity

The nature of the carbocation generated during final cleavage has a direct and measurable impact on the purity of the crude peptide.

• With Tyr(tBu): The highly reactive tBu⁺ cation can alkylate nucleophilic amino acid side chains, particularly the indole ring of Tryptophan (Trp) and the thioether of Methionine (Met).[6][9] This leads to the formation of permanent, difficult-to-remove impurities, lowering the yield of the desired peptide.

• With Tyr(Trt): The milder cleavage conditions often sufficient for Trt removal, combined with the greater stability of the Trt⁺ cation, result in fewer acid-catalyzed side reactions.[8][9]

Numerous studies have demonstrated that using Trt-protected amino acids, including for Ser, Thr, and Tyr, consistently leads to crude peptides of significantly higher purity compared to their tBu-protected counterparts.[9][13][14]

Tackling "Difficult" Sequences and Aggregation

During the synthesis of long or hydrophobic peptides, the growing peptide chain can aggregate on the resin support, leading to incomplete Fmoc deprotection and poor coupling efficiencies.

The significant steric bulk of the Trt group can be a major advantage in these scenarios. It can act as a "spacer," disrupting the inter-chain hydrogen bonding that causes aggregation.[9] This has been shown to improve solvation of the peptide-resin matrix and facilitate more efficient deprotection and coupling steps, particularly for sequences longer than 15 residues.[9][13]

Section 3: Quantitative Data and Experimental Protocols

The following data and protocols provide a practical framework for applying this knowledge in the laboratory.

Comparative Data Summary

Property	Fmoc-Tyr(tBu)-OH	Fmoc-Tyr(Trt)-OH	Reference(s)
Protecting Group	tert-Butyl (tBu) ether	Trityl (Trt) ether	[2]
Acid Lability	Lower; requires strong acid (e.g., 95% TFA) for cleavage.	Higher; can be cleaved with mild acid (e.g., 1-5% TFA in DCM).	[2][9]
Orthogonal Deprotection	Not possible in a standard Fmoc/tBu strategy.	Yes, allows for selective on-resin deprotection.	[8][13]
Cleavage Side Reactions	Forms highly reactive tBu⁺ cations, which can alkylate Trp, Met, and Tyr residues.	Forms a more stable Trt⁺ cation; milder conditions lead to fewer side reactions.	[6][9]
Impact on Aggregation	Minimal effect.	Steric bulk can disrupt aggregation in difficult sequences.	[9][13]

Comparative Purity of Crude Peptides

The following data, adapted from a foundational comparative study, illustrates the dramatic impact of protecting group choice on purity.

Model Peptide Sequence	Side-Chain Protection Strategy	Purity of Crude Peptide (%)	Reference(s)
H-Thr-Thr-Trp-Thr-Ser-Met-Ser-Trp-Tyr-OH	All hydroxyls protected with tBu	43%	[9]
H-Thr-Thr-Trp-Thr-Ser-Met-Ser-Trp-Tyr-OH	All hydroxyls protected with Trt	80-92%	[9]
Fmoc-Ser-Trp-Ser-Trp-Ser-OH	All Ser protected with tBu	78%	[9]
Fmoc-Ser-Trp-Ser-Trp-Ser-OH	All Ser protected with Trt	>95%	[9]

Experimental Workflow: Choosing a Protection Strategy

The following diagram outlines the key decision points for selecting the appropriate tyrosine protecting group for your synthesis.

Caption: Deprotection mechanisms and the critical role of scavengers.

Conclusion and Recommendations

The choice between tBu and Trt protection for tyrosine is not merely one of preference but a strategic decision based on the specific goals of the peptide synthesis.

• Fmoc-Tyr(tBu)-OH is recommended for:

  • Routine, non-complex peptide synthesis.

  • Cost-sensitive projects where achieving the absolute highest crude purity is not the primary driver.

  • Sequences that do not contain highly sensitive residues like Tryptophan.

• Fmoc-Tyr(Trt)-OH is the superior choice for:

  • High Purity Requirements: When the goal is to obtain the cleanest possible crude product to simplify downstream purification. [9][14] * Complex Peptides: For long sequences (>15 residues) or those known to be prone to aggregation. [13] * Sensitive Sequences: For peptides rich in nucleophilic residues like Tryptophan, where minimizing alkylation side-products is critical. [14] * Orthogonal Strategies: When on-resin modification of the tyrosine side chain is required, the Trt group is essential. [8] While Fmoc-Tyr(tBu)-OH remains a viable and economical option for many applications, the evidence strongly supports the adoption of Fmoc-Tyr(Trt)-OH as the gold standard for challenging syntheses, ultimately saving time and resources by yielding a higher quality product directly from the synthesizer.

References

• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Essential Role of Fmoc-Tyr(tBu)-OH in Custom Peptide Synthesis. Retrieved from [Link]

• Aapptec. (n.d.). Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K)1. Retrieved from [Link]

• CBL Patras. (n.d.). Comparison of Fmoc-(Trt) and Fmoc-(t-Bu) Amino Acid Protection. Retrieved from [Link]

• ResearchGate. (2018). What is the protocol for selective deprotection of trt group in SPPS of peptide using TFA/DCM?. Retrieved from [Link]

• AnaSpec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• CordenPharma. (n.d.). Cleavage Cocktail Selection. Retrieved from [Link]

• Barlos, K., & Gatos, D. (1998). Fmoc/Trt-amino acids: comparison to Fmoc/tBu-amino acids in peptide synthesis. Journal of Peptide Research, 51(3), 194-200. Retrieved from [Link]

• Calbiochem. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Retrieved from [Link]

• Giralt, E., et al. (2013). Understanding Acid Lability of Cysteine Protecting Groups. Molecules, 18(5), 4947-4962. Retrieved from [Link]

Sources

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Understanding Acid Lability of Cysteine Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. cblpatras.gr [cblpatras.gr]
• 14. Fmoc/Trt-amino acids: comparison to Fmoc/tBu-amino acids in peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Scientist's Guide to Validating Deprotection Orthogonality in Fmoc/tBu Solid-Phase Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the integrity of each chemical step is paramount. In Solid-Phase Peptide Synthesis (SPPS), the success of synthesizing a target peptide hinges on the precise and selective removal of protecting groups. The most widely adopted strategy, Fmoc/tBu chemistry, relies on a critical principle: orthogonality . This guide provides an in-depth technical comparison and experimental framework for validating the orthogonality of the 9-fluorenylmethoxycarbonyl (Fmoc) and tert-butyl (tBu) deprotection steps, ensuring the selective cleavage of one without affecting the other.

The Principle of Orthogonality in SPPS

In peptide synthesis, protecting groups are essential to prevent unwanted side reactions at the reactive N-terminus and amino acid side chains.[1] An orthogonal protection scheme employs protecting groups that can be removed under distinct chemical conditions.[2][3][4] The Fmoc/tBu strategy is a prime example of a bis-orthogonal system.[4] The N-terminal α-amino group is protected by the base-labile Fmoc group, while the side chains of reactive amino acids are protected by acid-labile groups, predominantly based on the tert-butyl cation.[2][3] This allows for the iterative deprotection of the N-terminus for chain elongation without prematurely cleaving the side-chain protecting groups.

The core of this strategy's success lies in the starkly different chemical environments required for deprotection:

• Fmoc Deprotection: Achieved under mild basic conditions, typically with a solution of piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[5][6]

• tBu and Resin Cleavage: Requires strong acidic conditions, most commonly using trifluoroacetic acid (TFA), often in the presence of scavengers to prevent side reactions.[5][7]

Failure to maintain this orthogonality can lead to a cascade of side products, including deletions (failure of Fmoc removal) and modifications of side chains (premature tBu removal), complicating purification and compromising the final peptide's integrity. This guide provides the experimental protocols to rigorously validate this crucial orthogonality.

Mechanistic Underpinnings of Selective Deprotection

Understanding the reaction mechanisms is key to appreciating the basis of their orthogonality and troubleshooting potential issues.

Fmoc Group Removal: A Base-Mediated β-Elimination

The removal of the Fmoc group is a two-step process initiated by a mild base, like piperidine.[5][6]

• Proton Abstraction: Piperidine abstracts the acidic proton from the C9 position of the fluorenyl ring.

• β-Elimination: This leads to a β-elimination reaction, releasing the free N-terminal amine of the peptide, carbon dioxide, and dibenzofulvene (DBF). The DBF is then scavenged by piperidine to form a stable adduct.[5]

The use of a mild base is critical; a strong base could lead to undesired side reactions. The reaction is typically fast, often completed within minutes.[8]

tBu Group Removal: An Acid-Catalyzed SN1 Reaction

The tert-butyl-based side-chain protecting groups are removed via an SN1-type mechanism in the presence of a strong acid like TFA.[9][10]

• Protonation: The oxygen atom of the ester or ether linkage is protonated by TFA.

• Carbocation Formation: The protecting group leaves as a stable tert-butyl cation.

• Deprotonation/Scavenging: The cation is then quenched by scavengers or deprotonates to form isobutylene gas.[9][10]

The stability of the tert-butyl cation is key to this reaction, and its efficient removal is crucial to prevent re-alkylation of sensitive residues like tryptophan or methionine.[7]

Experimental Validation Workflow

To empirically validate the orthogonality of the Fmoc and tBu deprotection steps, a systematic approach is required. This involves synthesizing a model peptide, subjecting it to selective deprotection conditions, and analyzing the products to confirm the intended cleavage and the stability of the orthogonal protecting group.

Caption: Experimental workflow for validating deprotection orthogonality.

Model Peptide Selection

For this validation, a simple dipeptide, Fmoc-Lys(Boc)-Leu-OH , attached to a Rink Amide resin is an excellent model. This peptide contains:

• An N-terminal Fmoc group.

• A side-chain Boc (tert-butyloxycarbonyl) group on Lysine, which is a tBu-based protecting group.

• A standard resin linkage.

This allows for the independent assessment of the stability of the Boc group under Fmoc deprotection conditions and the stability of the Fmoc group under mild acidic conditions designed to test tBu lability.

Experimental Protocols

Protocol 1: Validating Selective Fmoc Deprotection

This experiment aims to demonstrate that the Fmoc group can be completely removed with piperidine without causing premature cleavage of the side-chain Boc group.

Methodology:

• Resin Preparation: Swell 100 mg of Fmoc-Lys(Boc)-Leu-Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 2 mL of 20% piperidine in DMF for 10 minutes.[11]

• Washing: Filter the resin and wash thoroughly with DMF (3 x 2 mL), followed by Dichloromethane (DCM) (3 x 2 mL), and dry under vacuum.

• Qualitative Analysis (Kaiser Test):

  • Take a small sample of the resin beads (approx. 5 mg).

  • Perform a Kaiser test to check for the presence of a free primary amine.[12][13] A positive result (deep blue color) indicates successful Fmoc deprotection.[14][15]

• Quantitative Analysis (HPLC and MS):

  • Cleave a small portion of the deprotected peptide from the resin using a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane (TIS)) for 2 hours.[11]

  • Precipitate the peptide in cold diethyl ether, centrifuge, and dry the pellet.[16]

  • Dissolve the crude peptide in a suitable solvent (e.g., 50% acetonitrile/water with 0.1% TFA).[16]

  • Analyze the sample by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) and Mass Spectrometry (MS).[17][18][19]

Protocol 2: Validating tBu Protecting Group Stability

This experiment is designed to confirm that the side-chain Boc group remains intact during the Fmoc deprotection step. This is indirectly confirmed by the results of Protocol 1, but a direct test can also be performed.

Methodology:

• Follow steps 1-3 from Protocol 1.

• Analysis:

  • Cleave the peptide from the resin as described in step 5 of Protocol 1.

  • Analyze the cleaved peptide by HPLC and MS.

Expected Results and Interpretation

Experiment	Analytical Technique	Expected Outcome	Interpretation
Protocol 1	Kaiser Test	Positive (deep blue beads/solution)	The Fmoc group has been successfully removed, exposing the N-terminal primary amine.
RP-HPLC	A single major peak corresponding to H₂N-Lys(Boc)-Leu-NH₂.	The deprotection was selective, and the peptide is of high purity.
Mass Spectrometry	A molecular weight corresponding to H₂N-Lys(Boc)-Leu-NH₂.	Confirms the identity of the product and that the Boc group is still attached.
Protocol 2	RP-HPLC	A single major peak corresponding to H₂N-Lys(Boc)-Leu-NH₂.	Confirms the result of Protocol 1.
Mass Spectrometry	A molecular weight corresponding to H₂N-Lys(Boc)-Leu-NH₂.	Confirms the result of Protocol 1.

Diagram of Chemical Transformations

Sources

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• 2. peptide.com [peptide.com]
• 3. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis [scielo.org.mx]
• 9. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. tandfonline.com [tandfonline.com]
• 12. peptide.com [peptide.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. rsc.org [rsc.org]
• 15. chempep.com [chempep.com]
• 16. peptide.com [peptide.com]
• 17. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. agilent.com [agilent.com]

A Senior Application Scientist's Guide to Purity Determination of Fmoc-Tyrosinol(tBu) Raw Material

For researchers, scientists, and drug development professionals engaged in the synthesis of modified peptides and peptidomimetics, the purity of building blocks is paramount. Fmoc-Tyrosinol(tBu), a protected amino alcohol, is a critical component in the synthesis of specialized peptide analogs. The presence of impurities in the raw material can lead to the formation of undesired side products, complicating purification and compromising the integrity of the final compound. This guide provides a comprehensive comparison of analytical methods for determining the chemical and stereochemical purity of Fmoc-Tyrosinol(tBu), complete with experimental protocols and supporting data to ensure the highest quality of starting materials for your research.

The Criticality of Purity in Fmoc-Tyrosinol(tBu)

Fmoc-Tyrosinol(tBu) (N-(9-Fluorenylmethoxycarbonyl)-O-tert-butyl-L-tyrosinol) serves as a valuable building block in solid-phase and solution-phase synthesis. Its purity directly impacts the efficiency of coupling reactions and the purity profile of the resulting peptide or peptidomimetic. Key impurities can include the corresponding D-enantiomer, unreacted starting materials, and byproducts from the synthesis and purification process. A multi-faceted analytical approach is therefore essential for a comprehensive assessment of the raw material's quality.

Comparative Analysis of Analytical Methodologies

A suite of orthogonal analytical techniques is necessary to fully characterize the purity of Fmoc-Tyrosinol(tBu). The following table provides a comparative overview of the most effective methods.

Analytical Technique	Parameter Assessed	Strengths	Limitations
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)	Chemical Purity	High resolution for separating closely related impurities, excellent quantitation capabilities.[1]	May not resolve enantiomers.
Chiral High-Performance Liquid Chromatography (Chiral HPLC)	Enantiomeric Purity	Direct and accurate determination of the enantiomeric excess.[2]	Requires specialized and often expensive chiral stationary phases.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural Integrity & Purity	Provides detailed structural information, can identify and quantify impurities without the need for reference standards.[3]	Lower sensitivity compared to HPLC for trace impurities.
Mass Spectrometry (MS)	Molecular Weight Verification	High sensitivity and accuracy in confirming the molecular weight of the target compound and identifying impurities.[4]	Not inherently quantitative without appropriate standards and calibration.
Elemental Analysis (EA)	Elemental Composition	Confirms the elemental composition (C, H, N) of the bulk material, providing a measure of absolute purity.	Does not provide information on the nature of impurities.

Experimental Protocols and Data Interpretation

The following sections provide detailed experimental protocols for each analytical technique. While specific data for Fmoc-Tyrosinol(tBu) is not always available in peer-reviewed literature, the following protocols are adapted from established methods for the closely related and structurally similar Fmoc-Tyr(tBu)-OH.[2][5] The rationale for these adaptations is based on the shared Fmoc chromophore and similar hydrophobic characteristics of the molecules.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Chemical Purity

Principle: RP-HPLC separates compounds based on their hydrophobicity. The nonpolar stationary phase (typically C18) interacts with the analyte, and a polar mobile phase is used for elution. The strong UV absorbance of the Fmoc group allows for sensitive detection.[1]

Experimental Protocol:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient: A linear gradient from 30% to 100% Mobile Phase B over 20 minutes is a suitable starting point.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 265 nm.

• Sample Preparation: Dissolve approximately 1 mg of Fmoc-Tyrosinol(tBu) in 1 mL of a 1:1 mixture of Mobile Phase A and B.

Data Interpretation: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram. A high-purity sample should exhibit a single major peak with minimal secondary peaks.

Chiral High-Performance Liquid Chromatography (Chiral HPLC) for Enantiomeric Purity

Principle: Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts stereoselectively with the enantiomers of the analyte, leading to their separation. Polysaccharide-based CSPs are particularly effective for the separation of Fmoc-protected amino acids and their derivatives.[2][6]

Experimental Protocol:

• Instrumentation: HPLC system with a UV detector.

• Column: A polysaccharide-based chiral column (e.g., Lux Cellulose-2 or similar).

• Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% TFA. The exact ratio should be optimized for best resolution.[2]

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 220 nm.

• Sample Preparation: Prepare a solution of the Fmoc-Tyrosinol(tBu) sample at approximately 1 mg/mL in the mobile phase. To confirm peak identity, a racemic standard should be prepared or sourced if available.

Data Interpretation: The enantiomeric purity is determined by calculating the area percentage of the desired L-enantiomer peak relative to the total area of both the L- and D-enantiomer peaks. High-purity material should show a large peak for the L-enantiomer and a very small or non-detectable peak for the D-enantiomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed information about the chemical structure and environment of atomic nuclei. For Fmoc-Tyrosinol(tBu), ¹H and ¹³C NMR are used to confirm the structure and identify any impurities with distinct chemical shifts.

Experimental Protocol:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of the deuterated solvent.

Data Interpretation: The ¹H NMR spectrum should show characteristic signals for the Fmoc, tert-butyl, tyrosinol backbone, and aromatic protons. The integration of these signals should correspond to the number of protons in the structure. Impurities will appear as additional peaks. The absence of a carboxylic acid proton signal (typically >10 ppm) and the presence of signals corresponding to the -CH₂OH group are key differentiators from the amino acid analogue.

Predicted ¹H NMR Chemical Shifts for Fmoc-Tyrosinol(tBu) in CDCl₃:

Proton Assignment	Predicted Chemical Shift (ppm)
Fmoc Protons	7.2 - 7.8
Aromatic Protons (Tyrosine)	6.8 - 7.2
NH Proton	~5.0
Fmoc CH, CH₂	4.1 - 4.5
Tyrosinol CH, CH₂OH	3.5 - 4.0
Tyrosinol CH₂ (benzyl)	2.7 - 3.0
tert-Butyl Protons	~1.3

Mass Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. It is a highly sensitive technique used to confirm the molecular weight of the target compound and to identify potential impurities based on their mass.

Experimental Protocol:

• Instrumentation: An electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometer.

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 10 µg/mL) in a suitable solvent such as acetonitrile/water with 0.1% formic acid.

Data Interpretation: The mass spectrum should show a prominent peak corresponding to the protonated molecule [M+H]⁺ of Fmoc-Tyrosinol(tBu) at an m/z of approximately 446.23. The exact mass is 445.2253 g/mol .[7] Common fragment ions may correspond to the loss of the tert-butyl group ([M-56+H]⁺) or the cleavage of the Fmoc group.

Elemental Analysis (EA)

Principle: Elemental analysis determines the mass fractions of carbon, hydrogen, and nitrogen in a sample. The experimental values are compared to the theoretical values calculated from the molecular formula.

Theoretical Elemental Composition for Fmoc-Tyrosinol(tBu) (C₂₈H₃₁NO₄):

• Carbon (C): 75.48%

• Hydrogen (H): 7.01%

• Nitrogen (N): 3.14%

Data Interpretation: The experimentally determined percentages should be within ±0.4% of the theoretical values for the sample to be considered pure. Deviations outside this range may indicate the presence of impurities or residual solvent.

Visualization of the Analytical Workflow

The following diagram illustrates a logical workflow for the comprehensive purity analysis of Fmoc-Tyrosinol(tBu) raw material.

Caption: A logical workflow for the comprehensive purity analysis of Fmoc-Tyrosinol(tBu).

Conclusion

Ensuring the purity of Fmoc-Tyrosinol(tBu) is a critical, non-negotiable step in the synthesis of high-quality peptide analogs and peptidomimetics. A multi-pronged analytical approach, combining chromatographic, spectroscopic, and elemental analysis techniques, provides a comprehensive and reliable assessment of the raw material's quality. While RP-HPLC is an excellent tool for determining chemical purity, it must be complemented by chiral HPLC to ascertain enantiomeric integrity. NMR and mass spectrometry serve to confirm the structural identity and molecular weight, while elemental analysis provides a fundamental measure of absolute purity. By implementing this rigorous analytical workflow, researchers can proceed with confidence, knowing that their starting materials meet the high standards required for successful and reproducible synthesis.

References

• PubChem. Fmoc-L-Tyr(tBu)-OH. [Link]

• ScienceOpen. Supporting Information. [Link]

• Phenomenex. HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. [Link]

• Carl ROTH. Fmoc-L-Tyrosine-(tBu), 25 g. [Link]

• Marcel Dekker, Inc. Chiral HPLC Separation of Protected Amino Acids. [Link]

• CEM Corporation. Fmoc-Tyr(tBu)-OH. [Link]

• Phenomenex. Enantioseparation of N-FMOC a-Amino Acids Using Chiral HPLC (TN-1148). [Link]

• PubMed. Reduction of Nonpolar Amino Acids to Amino Alcohols to Enhance Volatility for High-Precision Isotopic Analysis. [Link]

• ResearchGate. Fig. 1. Analysis of Fmoc removal reaction kinetics through RP-HPLC.... [Link]

• Carl ROTH. Fmoc-L-Tyrosine-(tBu), 100 g. [Link]

• ResearchGate. A Direct Route for the Preparation of Fmoc/O t Bu Protected Iodotyrosine. [Link]

• National Institutes of Health. Synthesis of Vicinal anti-Amino Alcohols from N-tert-Butanesulfinyl Aldimines and Cyclopropanols. [Link]

• Taylor & Francis. Amino alcohols – Knowledge and References. [Link]

• Journal of the American Chemical Society. Enantioselective Synthesis of vic-Aminoalcohol Derivatives by Nickel-Catalyzed Reductive Coupling of Aldehydes with Protected Amino-pentadienoates. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. phenomenex.com [phenomenex.com]
• 3. Fmoc-L-Tyr(tBu)-OH | C28H29NO5 | CID 10895791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scienceopen.com [scienceopen.com]
• 5. Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enantioseparation of N-FMOC α-Amino Acids [phenomenex.com]
• 7. chemimpex.com [chemimpex.com]

A Comparative Guide to the Solid-Phase Synthesis of C-Terminal Tyrosinol Peptides: Performance of Fmoc-Tyrosinol(tBu) on Wang and Rink Amide Resins

For researchers, scientists, and drug development professionals engaged in the synthesis of C-terminally modified peptides, the choice of solid support is a critical determinant of success. This guide provides an in-depth technical comparison of the performance of Fmoc-Tyrosinol(tBu) when utilized with two of the most common solid-phase peptide synthesis (SPPS) resins: Wang resin and Rink amide resin. While both are mainstays in Fmoc/tBu chemistry, their inherent linker functionalities present distinct advantages and challenges for the incorporation of a C-terminal amino alcohol like tyrosinol. This analysis is grounded in established chemical principles and supported by experimental insights to inform your synthetic strategy.

Foundational Principles: Understanding the Resins and the Building Block

Fmoc-Tyrosinol(tBu): This building block is a derivative of tyrosine where the carboxylic acid has been reduced to a primary alcohol, and the side-chain hydroxyl group is protected by a tert-butyl (tBu) group. The N-terminus is protected by the base-labile fluorenylmethyloxycarbonyl (Fmoc) group. The tBu protecting group is acid-labile, making it compatible with the final trifluoroacetic acid (TFA) cleavage step in standard Fmoc SPPS.[1]

Wang Resin: As a cornerstone of Fmoc SPPS, Wang resin is functionalized with a p-alkoxybenzyl alcohol linker.[2] This linker forms an ester bond with the C-terminal amino acid, which is stable to the basic conditions of Fmoc deprotection (e.g., piperidine) but is readily cleaved by strong acids like TFA to yield a peptide with a C-terminal carboxylic acid.[2][3]

Rink Amide Resin: This resin is designed for the synthesis of peptide amides.[1] Its linker is stable to the basic conditions of Fmoc deprotection but cleaves under acidic conditions (TFA) to directly yield a peptide with a C-terminal amide.[4]

Comparative Performance Analysis: A Tale of Two Linkers

The primary distinction in the performance of Fmoc-Tyrosinol(tBu) on Wang versus Rink amide resin lies in the chemistry of the linker and its intended cleavage product. The synthesis of a C-terminal alcohol is a non-standard application for both resins, necessitating a careful consideration of the loading and cleavage mechanisms.

Parameter	Wang Resin	Rink Amide Resin
Primary Cleavage Product	C-terminal Carboxylic Acid	C-terminal Amide
Suitability for C-terminal Alcohol	Feasible with modified cleavage (reductive) or post-cleavage modification. Direct TFA cleavage is problematic.	Not directly suitable for C-terminal alcohols. Cleavage would likely yield a complex mixture.
Loading of Fmoc-Tyrosinol(tBu)	Possible via esterification to the linker's hydroxyl group, but can be challenging.	Not a standard procedure; would require derivatization of the tyrosinol hydroxyl to an amine for amide bond formation.
Potential Side Reactions	- Racemization: Possible during loading, though less of a concern for an amino alcohol. - Linker Decomposition: During TFA cleavage, the benzyl cation generated from the linker can lead to side-chain alkylation of sensitive residues.[5][6]	- Complex Cleavage Products: Standard TFA cleavage would not yield the desired peptide alcohol.
Purity and Yield	Potentially lower for the direct synthesis of a peptide alcohol due to non-standard cleavage and potential side reactions.	Not recommended for the synthesis of peptide alcohols.

Performance on Wang Resin

The use of Wang resin for the synthesis of C-terminal peptide alcohols is a more explored, albeit still challenging, avenue compared to Rink amide resin. The primary hydroxyl group of Fmoc-Tyrosinol(tBu) can be esterified to the hydroxyl group of the Wang linker. However, achieving high loading efficiency can be difficult. One study on the esterification of Fmoc-Tyr(tBu)-OH to Wang resin found that the 2,6-dichlorobenzoyl chloride (DCB) method provided the highest yield (99%) in THF after 3 hours.[7] While this study used the carboxylic acid derivative, the principles of esterification apply.

The major challenge arises during cleavage. Standard TFA cleavage of a peptide alcohol from Wang resin is not a clean reaction and does not directly yield the desired product. Instead, a reductive cleavage, typically using a reagent like sodium borohydride (NaBH4), would be necessary to release the peptide alcohol. Alternatively, the peptide can be cleaved from the resin to yield a C-terminal acid, which is then reduced to the alcohol in solution, a multi-step process that can impact overall yield.

A significant concern with Wang resin is the potential for side reactions during TFA cleavage. The acid-catalyzed decomposition of the Wang linker can generate a reactive p-hydroxybenzyl cation, which can alkylate sensitive residues like cysteine.[6] While not explicitly documented for tyrosinol, the presence of the aromatic ring could make it susceptible to such side reactions, potentially impacting the purity of the final product.

Performance on Rink Amide Resin

Rink amide resin is fundamentally designed to produce C-terminal amides. The direct attachment of Fmoc-Tyrosinol(tBu) via its hydroxyl group to the Rink amide linker is not a standard or feasible reaction. To utilize this resin, the tyrosinol would likely need to be chemically modified to introduce a functionality, such as an amine, that can form a stable bond with the linker, which defeats the purpose of using the amino alcohol directly.

Attempting to use Rink amide resin for the synthesis of a peptide alcohol would be an unconventional approach. Standard TFA cleavage would not yield the desired C-terminal alcohol and would likely result in a complex mixture of products, making purification exceedingly difficult. Therefore, Rink amide resin is not a recommended choice for the solid-phase synthesis of peptides with a C-terminal tyrosinol.

Experimental Protocols

The following protocols are provided as a guide for the synthesis of a peptide with a C-terminal tyrosinol using Fmoc-Tyrosinol(tBu) on Wang resin.

Loading of Fmoc-Tyrosinol(tBu) onto Wang Resin

This protocol is adapted from methods for loading Fmoc-amino acids onto Wang resin and should be optimized for Fmoc-Tyrosinol(tBu).[8][9]

Materials:

• Wang resin

• Fmoc-Tyrosinol(tBu)

• N,N'-Diisopropylcarbodiimide (DIC)

• 4-(Dimethylamino)pyridine (DMAP)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

Procedure:

• Swell the Wang resin in DMF for 1 hour in a reaction vessel.

• Drain the DMF.

• In a separate flask, dissolve 3 equivalents of Fmoc-Tyrosinol(tBu) and 0.1 equivalents of DMAP in a minimal amount of DMF.

• Add the solution to the resin.

• Add 3 equivalents of DIC to the resin slurry.

• Agitate the mixture at room temperature for 4-12 hours.

• Monitor the reaction for completion (e.g., using a test cleavage and LC-MS analysis of a small resin sample).

• Once the loading is complete, wash the resin thoroughly with DMF, DCM, and methanol, and dry under vacuum.

• Cap any unreacted hydroxyl groups on the resin using a solution of acetic anhydride and pyridine in DMF.

Solid-Phase Peptide Synthesis (SPPS)

Follow standard Fmoc/tBu SPPS protocols for chain elongation.[10]

General Cycle:

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 3 minutes, drain, and then for 10 minutes.

• Washing: Wash the resin thoroughly with DMF.

• Coupling: Add the next Fmoc-amino acid (3-4 equivalents), a coupling agent (e.g., HBTU, 3-4 equivalents), and a base (e.g., DIPEA, 6-8 equivalents) in DMF. Agitate for 1-2 hours.

• Washing: Wash the resin thoroughly with DMF.

• Repeat the cycle until the desired peptide sequence is assembled.

Cleavage of Peptide Alcohol from Wang Resin (Reductive Cleavage)

This is a non-standard cleavage for Wang resin and requires careful optimization.

Materials:

• Peptide-resin

• Sodium borohydride (NaBH4)

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Cold diethyl ether

Procedure:

• Wash the dried peptide-resin with THF.

• Suspend the resin in a mixture of THF and MeOH.

• Cool the suspension in an ice bath.

• Slowly add an excess of NaBH4 in portions.

• Stir the reaction at 0°C to room temperature for several hours, monitoring the cleavage progress.

• Quench the reaction by the slow addition of water.

• Filter the resin and wash it with THF and MeOH.

• Combine the filtrates and evaporate the solvent.

• To remove the side-chain protecting groups, treat the residue with a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5) for 2-3 hours.

• Precipitate the crude peptide by adding the TFA solution to cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

• Dry the peptide pellet under vacuum.

Visualization of Key Processes

Loading Fmoc-Tyrosinol(tBu) onto Wang Resin

Caption: Standard TFA cleavage products from Wang and Rink amide resins.

Conclusion and Recommendations

The choice between Wang and Rink amide resin for the synthesis of a peptide with a C-terminal tyrosinol is not straightforward, as neither is ideally suited for this purpose.

• Wang resin presents a viable, though challenging, option. The primary hurdles are the potentially low efficiency of loading the amino alcohol and the necessity of a non-standard reductive cleavage protocol. Furthermore, the risk of side-chain alkylation during the final deprotection step must be considered and mitigated through the use of appropriate scavengers.

• Rink amide resin is not recommended for the synthesis of C-terminal peptide alcohols. Its linker chemistry is designed to produce peptide amides, and its use for this application would require significant, and likely impractical, chemical modifications and would not lead to the desired product under standard conditions.

For researchers embarking on the synthesis of C-terminal peptide alcohols, it is highly recommended to consider alternative solid supports that are specifically designed for this purpose. Resins such as 2-chlorotrityl chloride resin or those with HMBA (4-hydroxymethylbenzoic acid) linkers are often preferred as they allow for milder cleavage conditions or are more amenable to reductive cleavage, respectively, which can lead to higher yields and purity of the final peptide alcohol. [11] Ultimately, the optimal choice of resin will depend on the specific peptide sequence, the scale of the synthesis, and the available resources for optimization of non-standard protocols. A thorough review of the literature for the synthesis of similar peptide alcohols is strongly advised before commencing any synthetic work.

References

• Peptideweb.com. Loading protocols. [Link]

• Aapptec Peptides. Technical Support Information Bulletin 1183 - Preparing Low-Loading Fmoc-Amino Acid Wang Resins From High Substitution Wang Resin. [Link]

• National Institutes of Health. Recent Advances in the Synthesis of C-Terminally Modified Peptides. [Link]

• AAPPTEC. Peptide Synthesis Resins. [Link]

• Sandhya, O. K., & Ravindranath, B. (2008). A protocol for racemization-free loading of Fmoc-amino acids to Wang resin. Tetrahedron Letters, 49(15), 2435–2437. [Link]

• ResearchGate. A protocol for racemization-free loading of Fmoc-amino acids to Wang resin. [Link]

• National Institutes of Health. A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides. [Link]

• ACS Publications. Wang Linker Free of Side Reactions. [Link]

• Aapptec Peptides. Cleavage from Wang Resin. [Link]

• Digital CSIC. Greening Fmoc/tBu Solid-Phase Peptide Synthesis. [Link]

• ResearchGate. Coupling of Fmoc-Ser(tBu)-OH with tyrosine-O-methyl ester: (a) HATU... [Link]

• ResearchGate. Side reactions in the SPPS of Cys-containing peptides. [Link]

• National Institutes of Health. Synthesis and In Vitro Evaluation of Amphiphilic Peptides and Their Nanostructured Conjugates. [Link]

• Google Patents.

• ResearchGate. Linkers for Solid-Phase Peptide Synthesis | Request PDF. [Link]

• Merck Millipore. Product Focus: New resins for peptide synthesis Novabiochem®. [Link]

• The Raj Group. Fmoc solid-phase synthesis of C-terminal modified peptides by formation of a backbone cyclic urethane moiety. [Link]

• AAPPTec. How to Synthesize a Peptide. [Link]

• ACS Publications. An Improved Aldehyde Linker for the Solid Phase Synthesis of Hindered Amides. [Link]

• Google Patents. WO2015028599A1 - Cleavage of synthetic peptides.

• C-Terminally modified peptides via cleavage of the HMBA linker by O-, N- or S-nucleophiles. [Link]

• CORE. Solid phase peptide synthesis: New resin and new protecting group. [Link]

• ResearchGate. Solid-phase peptide synthesis. (A) Structure of Rink Amide AM Resin.... [Link]

• P3 BioSystems. Fmoc-Tyr(tBu)-Wang Resin. [Link]

• Semantic Scholar. New Functionaliized Resins for the Synthesis of Peptide Alcohols. [Link]

• Applied Polytech. Wang Resin Peptide Synthesis. [Link]

• National Institutes of Health. On‐Resin Recycling of Acid‐Labile Linker Enables the Reuse of Solid Support for Fmoc‐Based Solid Phase Synthesis. [Link]

• Aapptec Peptides. Fmoc-Tyr(tBu)-Rink Amide Resin. [Link]

• UCI Department of Chemistry. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

Sources

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• 2. Advantages of Wang Resin in Peptide Synthesis - AltaBioscience [altabioscience.com]
• 3. peptide.com [peptide.com]
• 4. Synthesis and In Vitro Evaluation of Amphiphilic Peptides and Their Nanostructured Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. peptideweb.com [peptideweb.com]
• 9. bharavilabs.in [bharavilabs.in]
• 10. peptide.com [peptide.com]
• 11. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Yield Analysis: Fmoc-Tyrosinol(tBu) vs. Standard Protected Tyrosines in Solid-Phase Peptide Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of solid-phase peptide synthesis (SPPS), the selection of building blocks is a critical determinant of success, directly influencing the yield, purity, and ultimately the biological activity of the target peptide. Tyrosine, a frequently incorporated amino acid with a reactive phenolic hydroxyl group, necessitates robust side-chain protection to prevent unwanted modifications during chain elongation.[1] The gold standard in Fmoc-based SPPS is the use of a tert-butyl (tBu) ether protecting group, most commonly in the form of Fmoc-Tyr(tBu)-OH.[2][3]

This guide provides a comprehensive comparative analysis of Fmoc-Tyrosinol(tBu), a derivative with a C-terminal alcohol, against standard protected tyrosine amino acids. While direct, quantitative, head-to-head yield comparisons in the literature are scarce, this document synthesizes established principles of peptide chemistry, experimental protocols for analogous molecules, and potential challenges to offer a scientifically grounded perspective for researchers considering the incorporation of C-terminal tyrosinol into their synthetic workflow.

The Critical Role of Tyrosine Protection in SPPS

The nucleophilic nature of the tyrosine hydroxyl group makes it susceptible to acylation during the coupling of subsequent amino acids.[1] This side reaction leads to the formation of branched peptides, which are often difficult to separate from the desired product, resulting in reduced yields and compromised purity. The tert-butyl (tBu) protecting group provides an effective shield for this reactive side chain and is readily removed under the acidic conditions of the final cleavage step, ensuring the integrity of the peptide chain.[4]

Fmoc-Tyrosinol(tBu): A Unique Building Block

Fmoc-Tyrosinol(tBu) introduces a C-terminal alcohol instead of the typical carboxylic acid. This modification can be instrumental in the synthesis of peptide alcohols, which have applications in drug development and as enzyme inhibitors. However, the absence of a carboxyl group fundamentally alters the coupling strategy and can present unique challenges that may impact the overall yield.

Comparative Analysis: Chemical Principles and Expected Outcomes

Feature	Fmoc-Tyr(tBu)-OH	Fmoc-Tyrosinol(tBu)	Expected Impact on Yield
C-Terminal Functionality	Carboxylic Acid	Primary Alcohol	The absence of a carboxyl group in Tyrosinol necessitates a different anchoring strategy to the resin, typically via the hydroxyl group. This can influence the initial loading efficiency.
Coupling Chemistry	Standard activation of the carboxyl group (e.g., with HBTU/DIPEA or DIC/HOBt).[5]	The subsequent amino acid is coupled to the N-terminus of the resin-bound Tyrosinol. The coupling chemistry for the incoming amino acid remains standard.	Potential for lower initial loading of Tyrosinol onto the resin compared to standard amino acids may set a lower ceiling for the overall yield.
Steric Hindrance	The tBu group presents some steric bulk.[1]	The Tyrosinol structure itself, combined with the tBu protecting group, might present slightly different steric hindrance during the coupling of the subsequent amino acid.	Increased steric hindrance could potentially lead to slower coupling kinetics and a higher probability of incomplete reactions, which would decrease the stepwise yield.[6]
Side Reactions	Prone to standard SPPS side reactions like racemization and aspartimide formation.[4][7]	Potential for side reactions related to the C-terminal alcohol, such as oxidation during cleavage or handling.	The risk of epimerization at the C-terminal residue is eliminated with Tyrosinol. However, new potential side reactions could offset this benefit.
Cleavage and Deprotection	Standard cleavage cocktails (e.g., TFA/TIS/H₂O) are effective.[5][8]	Standard cleavage cocktails are expected to be effective for removing the tBu group and cleaving the peptide from the resin.	No significant difference in yield is expected at the cleavage step, provided an appropriate resin and linker strategy were employed for the C-terminal alcohol.

Experimental Protocols

The following protocols provide a framework for the incorporation of both standard Fmoc-Tyr(tBu)-OH and a proposed method for Fmoc-Tyrosinol(tBu) in SPPS.

Protocol 1: Standard Coupling of Fmoc-Tyr(tBu)-OH

This protocol outlines a widely used method for the coupling of Fmoc-Tyr(tBu)-OH using HBTU/DIPEA activation.[5]

1. Resin Swelling and Fmoc Deprotection:

• Swell the resin (e.g., Wang or Rink Amide) in DMF for 30-60 minutes.

• Drain the DMF and add a 20% solution of piperidine in DMF. Agitate for 5 minutes.

• Drain and repeat the piperidine treatment for an additional 10-15 minutes to ensure complete Fmoc removal.

• Wash the resin thoroughly with DMF.

2. Activation and Coupling:

• In a separate vessel, dissolve Fmoc-Tyr(tBu)-OH (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in DMF.

• Add DIPEA (6 eq.) to the mixture and allow for pre-activation for 2-5 minutes.

• Add the activation mixture to the deprotected peptide-resin.

• Agitate the reaction mixture at room temperature for 1-2 hours.

3. Monitoring and Washing:

• Perform a Kaiser test to monitor the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

• Once the coupling is complete, drain the reaction mixture and wash the resin thoroughly with DMF.

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS).

Protocol 2: Proposed Strategy for Incorporating Fmoc-Tyrosinol(tBu)

This proposed protocol is based on standard methods for attaching alcohols to resins and subsequent peptide elongation.

1. Resin Selection and Loading of Fmoc-Tyrosinol(tBu):

• Select a resin suitable for attaching a C-terminal alcohol, such as a 2-chlorotrityl chloride resin.

• Dissolve Fmoc-Tyrosinol(tBu) (1.5-2 eq.) and DIPEA (4-5 eq.) in DCM.

• Add the solution to the 2-chlorotrityl chloride resin and agitate at room temperature for 2-4 hours.

• To cap any remaining reactive sites on the resin, add a solution of DCM/Methanol/DIPEA (e.g., 80:15:5) and agitate for 30 minutes.

• Wash the resin thoroughly with DCM, DIPEA, and finally DMF.

• The loading efficiency should be determined, for instance, by Fmoc cleavage and UV absorbance measurement.

2. Peptide Chain Elongation:

• Proceed with the standard SPPS cycle as described in Protocol 1 (Fmoc deprotection, followed by coupling of the next Fmoc-amino acid).

3. Cleavage and Deprotection:

• After synthesis completion, wash the resin with DCM and dry under vacuum.

• Prepare a cleavage cocktail appropriate for tBu deprotection, such as Reagent K (TFA/phenol/water/thioanisole/EDT; 82.5:5:5:5:2.5) or a simpler mixture of TFA/TIS/Water (95:2.5:2.5).[8][9][10]

• Add the cleavage cocktail to the resin and agitate at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide in cold diethyl ether.

Caption: Proposed workflow for loading Fmoc-Tyrosinol(tBu) onto a resin.

Yield and Purity Analysis

The determination of peptide yield and purity is paramount for evaluating the success of a synthesis.

Yield Calculation:

The overall yield of a peptide synthesis is a product of the initial resin loading and the efficiency of each subsequent coupling and deprotection step.[6] Even small inefficiencies at each step can significantly reduce the final yield of the desired full-length peptide.[6]

Theoretical Yield Calculation Example for a 20-mer peptide:

• 99% yield per step (coupling and deprotection): (0.99)^38 ≈ 68.3% overall yield

• 97% yield per step: (0.97)^38 ≈ 31.5% overall yield

This highlights the critical importance of optimizing each step of the synthesis.

Purity Analysis by RP-HPLC:

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the standard method for assessing the purity of synthetic peptides.[11][12] The crude peptide is separated based on its hydrophobicity, and the purity is determined by the relative area of the main peak corresponding to the target peptide.[12]

Typical RP-HPLC Parameters for Peptide Analysis:

• Column: C18, 4.6 x 250 mm, 5 µm particle size.

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from low to high percentage of Mobile Phase B is typically used to elute peptides of varying hydrophobicity.

• Detection: UV absorbance at 220 nm (for the peptide backbone) and 280 nm (for aromatic residues like tyrosine).[13]

Conclusion and Recommendations

While Fmoc-Tyrosinol(tBu) offers a valuable tool for the synthesis of C-terminally modified peptides, its use may present challenges that could impact the overall yield compared to the standard Fmoc-Tyr(tBu)-OH. The primary considerations are the efficiency of the initial loading onto the resin and the potential for slightly reduced coupling efficiencies in subsequent steps due to steric hindrance.

Recommendations for Researchers:

• Optimization of Resin Loading: When using Fmoc-Tyrosinol(tBu), carefully optimize the loading conditions on a suitable resin like 2-chlorotrityl chloride to maximize the initial substitution.

• Coupling Conditions: For sterically hindered couplings that may occur after the incorporation of Tyrosinol, consider using more potent activating reagents like HATU or COMU and potentially longer coupling times or double coupling strategies.[1]

• Thorough Monitoring: Employ rigorous monitoring of coupling reactions using methods like the Kaiser test to ensure completion at each step.

• Analytical Vigilance: Perform thorough analysis of the crude and purified peptide by RP-HPLC and mass spectrometry to identify any potential side products and accurately assess the purity.

By carefully considering these factors and implementing optimized protocols, researchers can successfully incorporate Fmoc-Tyrosinol(tBu) into their peptide synthesis workflows and achieve the desired C-terminally modified peptides for their research and development endeavors.

References

• BenchChem. (2025). Standard Protocol for Coupling Fmoc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS).
• ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.
• Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC - NIH. (n.d.).
• Advances in Fmoc solid-phase peptide synthesis - PMC - NIH. (n.d.).
• Mesa Labs. (n.d.). SPPS Tips For Success Handout.
• PubMed. (n.d.).
• CDN. (n.d.). Cleavage Cocktail Selection.
• Sunresin. (n.d.). Fmoc / t-Bu Solid Phase Synthesis.
• BenchChem. (2025). A Comparative Guide to HPLC Purity Assessment of Fmoc-Tyr(tBu)
• BenchChem. (2025).
• Aapptec Peptides. (n.d.). Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K)1.
• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Sigma-Aldrich. (n.d.).
• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B.
• Digital CSIC. (2020). Greening Fmoc/tBu Solid-Phase Peptide Synthesis.
• BenchChem. (2025). A Comparative Guide to HPLC Methods for Purity Assessment of Boc-Tyr(Bzl)-OH.
• AltaBioscience. (n.d.). Fmoc Amino Acids for SPPS.
• ResearchGate. (n.d.).
• Luxembourg Bio Technologies. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis.
• A novel tyrosine hyperoxidation enables selective peptide cleavage - PMC - NIH. (n.d.).
• HPLC of Peptides and Proteins. (n.d.).
• A general strategy for the preparation of C-terminal peptide α-ketoacids by solid phase peptide synthesis - PMC - NIH. (n.d.).
• Chemistry of peptide synthesis. (n.d.).
• Gyros Protein Technologies. (2020). Peptide Purity & Yield Optimizing in SPPS | PurePep Blog.
• Creative Proteomics. (n.d.). RP-HPLC Peptide Purity Analysis.
• Aapptec. (n.d.). Planning a Peptide Synthesis.
• PubMed Central (PMC). (n.d.).
• Solid-Phase Synthesis of an “Inaccessible” hGH-Derived Peptide Using a Pseudoproline Monomer and SIT-Protection for Cysteine - PMC - NIH. (n.d.).

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• 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Fmoc-Tyrosinol(tBu)

For drug development professionals and researchers in the field of peptide synthesis, meticulous laboratory practice extends beyond the benchtop; it encompasses the entire lifecycle of a chemical reagent, including its safe and compliant disposal. Fmoc-Tyrosinol(tBu) (N-α-Fmoc-O-tert-butyl-L-tyrosine) is a cornerstone building block in Solid Phase Peptide Synthesis (SPPS).[1] While integral to scientific advancement, its disposal requires a structured approach to ensure personnel safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper management and disposal of Fmoc-Tyrosinol(tBu) and its associated waste streams.

Understanding the Hazard Profile: The "Why" Behind the Protocol

While some safety data sheets (SDS) state that Fmoc-Tyrosinol(tBu) does not meet the criteria for classification as a hazardous substance, it is critical to recognize that the toxicological properties of many research chemicals have not been fully investigated.[2][3][4] Other sources classify it as a substance that may cause skin, eye, and respiratory irritation, and could be harmful if swallowed, inhaled, or in contact with skin.[5][6] It is also a combustible solid.[7] Upon thermal decomposition, it can release hazardous products like carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[2][6][8]

Therefore, the guiding principle is one of caution. All waste containing Fmoc-Tyrosinol(tBu) must be treated as hazardous chemical waste to mitigate potential risks.[2][7] Under no circumstances should this compound or its contaminated materials be disposed of in standard trash or down the drain.[7][9]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling Fmoc-Tyrosinol(tBu) for any purpose, including disposal, it is mandatory to be equipped with the appropriate PPE. This minimizes exposure to the solid powder and potential dust.[7]

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield.[2]
Hand Protection	Chemical-resistant gloves, such as nitrile gloves. Dispose of contaminated gloves after use.[2]
Body Protection	A laboratory coat or a chemical-resistant apron.[7]
Respiratory Protection	A NIOSH-approved respirator (e.g., N95) should be used if there is a risk of generating dust or if ventilation is inadequate.[2][6][7]

Step-by-Step Disposal Protocol

The disposal of Fmoc-Tyrosinol(tBu) and its associated waste must be systematic and segregated. The process can be broken down into handling the pure chemical and managing the various waste streams generated during its use in SPPS.

• Waste Collection : All solid waste, including residual powder and empty original containers, must be designated for chemical disposal. Do not attempt to clean the original containers for reuse unless following a validated institutional procedure.

• Containerization : Place the original container with the unused solid into a larger, sealable, and clearly labeled hazardous waste container.[10] For loose powder from a spill, use appropriate tools like a brush and dustpan to collect the material and place it into this container.[2]

• Labeling : The outer waste container must be clearly labeled as "Hazardous Waste." The label must include the full chemical name, "Fmoc-Tyrosinol(tBu)," and any other relevant hazard warnings as required by your institution.[10]

• Storage : Store the sealed waste container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials such as strong oxidizing agents.[4][6]

• Pickup and Disposal : Arrange for the collection of the waste by your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste contractor.[10]

The use of Fmoc-Tyrosinol(tBu) in SPPS generates multiple waste streams, primarily contaminated labware and various solvent mixtures.[11][12] Proper segregation at the point of generation is paramount for safe and compliant disposal.

• Contaminated Solid Waste :

  • Items : Includes used pipette tips, weighing boats, gloves, and any paper or absorbent material contaminated with the solid chemical.

  • Procedure : Place these items into a designated, sealed, and clearly labeled "Hazardous Waste" bag or container. The label should list the chemical contaminant. Dispose of this container through your institution's hazardous waste program.[10]

• Liquid Waste Streams :

  • Rationale for Segregation : SPPS solvents are segregated based on their chemical properties (halogenated vs. non-halogenated) and pH (acidic vs. basic/neutral) to prevent dangerous chemical reactions within the waste container and to comply with disposal facility requirements.

  • Non-Halogenated Waste : Collect waste streams containing solvents like Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), and piperidine solutions in a dedicated "Non-Halogenated Waste" container.[10]

  • Halogenated Waste : Collect waste streams containing chlorinated solvents, such as Dichloromethane (DCM), in a separate "Halogenated Waste" container.[10]

  • Acidic Waste : Waste from the final cleavage step, which typically contains Trifluoroacetic acid (TFA), must be collected in a dedicated, acid-resistant "Acidic Waste" container.[10]

  • Labeling and Storage : All liquid waste containers must be clearly labeled "Hazardous Waste" with a complete and accurate list of their contents. They must be kept tightly sealed when not in use and stored in secondary containment within the designated hazardous waste area.

Waste Segregation Workflow

The following diagram illustrates the decision-making process for segregating waste generated during laboratory operations involving Fmoc-Tyrosinol(tBu).

Caption: Waste segregation workflow for Fmoc-Tyrosinol(tBu).

Emergency Spill Procedures

In the event of a spill, prioritize personnel safety.

• Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.

• Protect Yourself : Don the appropriate PPE, including respiratory protection, before re-entering the area.

• Containment : For a small spill, use appropriate tools to carefully sweep or shovel the material into a suitable, labeled hazardous waste container.[2] Avoid actions that generate dust.

• Decontamination : Clean the spill area thoroughly. All cleaning materials must be disposed of as hazardous solid waste.

• Reporting : Report the incident to your laboratory supervisor and EHS office, as per your institution's policy.

By adhering to these structured protocols, researchers can ensure that the use of essential reagents like Fmoc-Tyrosinol(tBu) does not compromise the safety of the laboratory or the health of our environment. The ultimate authority on waste disposal is always your local and institutional regulations; always consult your EHS office for specific guidance.[13]

References

• Benchchem. Safeguarding Your Laboratory: Proper Disposal Procedures for Fmoc-Tyr(tBu)-OH.
• AAPPTec, LLC.
• Carl ROTH.
• PubChem. Fmoc-L-Tyr(tBu)-OH | C28H29NO5 | CID 10895791.
• ChemicalBook. Fmoc-Tyr(tBu)
• Sigma-Aldrich. Fmoc-Tyr(tBu)-OH Novabiochem 71989-38-3.
• Carl ROTH. Safety data sheet acc.
• Fisher Scientific. SAFETY DATA SHEET: N-Fmoc-O-tert-butyl-L-tyrosine.
• AAPPTec, LLC.
• SpinChem. Chemical wastes in the peptide synthesis process and ways to reduce them.
• Chem-Impex. Fmoc-O-tert-butyl-L-tyrosine.
• National Institutes of Health (NIH). Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them - PMC.
• Benchchem. Proper Disposal of Fmoc-N-Me-Thr(tBu)
• Benchchem. Navigating the Safe Disposal of Arg-Gly-Asp-Ser (RGDS) Peptide.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Fmoc-Tyrosinol(tBu)

As researchers dedicated to advancing drug development through peptide synthesis, our most critical asset is a safe and controlled laboratory environment. The handling of specialized reagents like Fmoc-Tyrosinol(tBu) (N-α-Fmoc-O-tert-butyl-L-tyrosine) demands a meticulous approach to personal protection. This guide moves beyond a simple checklist, offering a procedural and causal framework for selecting and using Personal Protective Equipment (PPE). Our objective is to build a culture of safety that is both compliant and intuitive, ensuring that your focus remains on innovation.

Understanding the Hazard Profile: A Case for Proactive Protection

Fmoc-Tyrosinol(tBu) is a cornerstone reagent in solid-phase peptide synthesis (SPPS).[1][2] While some safety data sheets (SDS) may not classify it as a hazardous substance under GHS criteria, others issue warnings for skin and eye irritation, and potential harm if inhaled or swallowed.[3][4][5] A significant portion of toxicological properties remains uninvestigated.[3] This ambiguity necessitates a conservative approach, treating the compound with the full respect due to a potentially hazardous chemical. The primary physical risk stems from its form as a fine, combustible powder, which can be easily aerosolized during routine handling.[6][7]

Table 1: Hazard Profile of Fmoc-Tyrosinol(tBu)

Hazard Category	Description	Supporting Sources
Physical Hazard	Combustible solid. The enrichment of fine dust can lead to the danger of a dust explosion.	[1][7]
Acute Toxicity	May be harmful if swallowed, inhaled, or in contact with skin.[4][8][9]	[4][8][9]
Irritation	Can cause serious eye irritation and skin irritation.[4] May cause respiratory tract irritation if inhaled as a dust.[3][4][7]	[3][4][7]
Long-Term Exposure	Specific toxicological properties have not been fully investigated. No components are identified as carcinogens by IARC, ACGIH, NTP, or OSHA at levels ≥ 0.1%.[3][6]	[3][6]

Given this profile, our core directive is to prevent contact and inhalation through a robust PPE strategy.

Core Protective Equipment: Selection and Rationale

The selection of PPE is not a one-size-fits-all solution; it must be tailored to the specific task. However, a baseline level of protection is mandatory for any manipulation of solid Fmoc-Tyrosinol(tBu).

A. Eye and Face Protection: The First Line of Defense The powder nature of Fmoc-Tyrosinol(tBu) makes eye exposure a primary risk during weighing and transfer.

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum.[10] They protect against impacts and incidental particulate drift.

• Recommended Standard: Chemical splash goggles should be worn.[3] They provide a complete seal around the eyes, offering superior protection from airborne dust that can easily bypass standard safety glasses.

• High-Risk Operations: When handling bulk quantities or in situations with a high potential for dust generation, a face shield must be worn in addition to safety goggles.[10][11] This provides a secondary barrier, protecting the entire face from contamination.

B. Hand Protection: Preventing Dermal Absorption Hands are the most likely point of direct contact with the chemical.

• Glove Selection: Chemical-resistant nitrile gloves are the standard for handling Fmoc-Tyrosinol(tBu).[7][10] They provide an effective barrier against incidental contact. Always check gloves for tears or punctures before use.

• Procedural Use: Contaminated gloves must be removed immediately and disposed of as chemical waste.[3] Never wear gloves outside of the laboratory or use them to touch common surfaces like doorknobs or keyboards. After removing gloves, hands should be washed thoroughly with soap and water.[3][6] For extended operations, consider double-gloving.

C. Body Protection: Shielding Against Contamination Clothing can become a vector for chemical exposure if not properly protected.

• Standard Protocol: A clean, buttoned lab coat is mandatory to protect skin and personal clothing from spills and dust.[7][11]

• Enhanced Protection: For tasks involving large quantities or significant risk of dust generation, a chemical-resistant apron or a disposable coverall suit offers a higher level of protection.[3][12]

D. Respiratory Protection: Mitigating Inhalation Risk The most subtle and potentially hazardous route of exposure is the inhalation of aerosolized powder.

• Engineering Controls First: The primary method for controlling dust is to handle the material within a certified chemical fume hood or a ventilated enclosure.[6]

• When Respirators are Required: If engineering controls are insufficient or during spill cleanup, respiratory protection is essential. A NIOSH-approved N95 dust mask is the minimum requirement for protection against nuisance dust levels.[3][7] This will prevent the inhalation of fine particles that may cause respiratory tract irritation.[3][4]

Operational Plan: PPE Donning and Doffing Workflow

The sequence of putting on (donning) and taking off (doffing) PPE is as critical as the equipment itself. An incorrect procedure can lead to self-contamination.

Step-by-Step Donning Procedure:

• Lab Coat/Gown: Put on your lab coat and fasten it completely.

• Respirator (if required): Perform a seal check to ensure a proper fit.

• Goggles/Face Shield: Position eye and face protection securely.

• Gloves: Pull gloves on, ensuring the cuffs go over the sleeves of the lab coat to create a seal.

Step-by-Step Doffing Procedure (to minimize contamination):

• Gloves: Remove gloves first, using a glove-to-glove technique to avoid touching the outside of the glove with bare skin. Dispose of them in the designated chemical waste bin.

• Lab Coat/Gown: Remove your lab coat by rolling it inside-out, ensuring the contaminated exterior is contained.

• Goggles/Face Shield: Handle by the strap to remove.

• Respirator: Remove last by handling the straps.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.

Caption: Workflow for donning and doffing PPE to prevent cross-contamination.

Disposal and Spill Management

All materials contaminated with Fmoc-Tyrosinol(tBu), including used PPE, empty containers, and spill cleanup debris, must be treated as hazardous chemical waste.[7]

• Waste Collection: Use designated, clearly labeled, and sealed containers for all solid chemical waste.[3]

• Spill Response: For a small spill, use appropriate tools to gently sweep the material into a designated waste container.[3] Avoid creating dust. For a large spill, more extensive protective clothing may be required.[3] In all spill scenarios, the PPE outlined in this guide is the minimum requirement.

Table 2: Summary of PPE for Handling Fmoc-Tyrosinol(tBu)

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transfer	Chemical Goggles	Nitrile Gloves	Lab Coat	N95 Respirator (in fume hood)
Bulk Handling	Goggles & Face Shield	Nitrile Gloves	Lab Coat	N95 Respirator (in fume hood)
General Lab Use	Safety Glasses (minimum)	Nitrile Gloves	Lab Coat	Not required (if no dust)
Spill Cleanup	Chemical Goggles	Nitrile Gloves	Lab Coat	N95 Respirator
Waste Disposal	Safety Glasses	Nitrile Gloves	Lab Coat	Not required (if contained)

By adhering to these detailed protocols, you establish a self-validating system of safety that protects you, your colleagues, and the integrity of your research.

References

• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-Tyr(tBu)-OH.
• PubChem. (n.d.). Fmoc-L-Tyr(tBu)-OH. National Center for Biotechnology Information.
• Carl ROTH. (n.d.). Safety Data Sheet: Fmoc-L-Tyrosine-(tBu).
• ChemicalBook. (2025). Fmoc-Tyr(tBu)-OH - Safety Data Sheet.
• Sigma-Aldrich. (n.d.). Fmoc-Tyr(tBu)-OH Novabiochem.
• BenchChem. (2025). Safeguarding Your Laboratory: Proper Disposal Procedures for Fmoc-Tyr(tBu)-OH.
• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-MeTyr(tBu)-OH.
• Carl ROTH. (2024). Safety Data Sheet: Fmoc-L-Tyrosine-(tBu) PEPTIPURE® ≥ 99% for biochemistry.
• AAPPTec, LLC. (n.d.). MSDS - Safety Data Sheet: Boc-Ser[Fmoc-Tyr(tBu)]-OH.
• BenchChem. (n.d.). Application Notes and Protocols for Fmoc-Tyr(tBu)-OH in Solid-Phase Peptide Synthesis (SPPS).
• CHEMM. (n.d.). Personal Protective Equipment (PPE).
• Henderson, T. (2009). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager.
• Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories.

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